1,5-Dimethyl-1H-indazol-4-ol

• CAS: 1416714-14-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Introduction

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1] Derivatives of indazole have demonstrated significant therapeutic potential across various disease areas, including oncology, inflammation, and infectious diseases.[2][3] The structural versatility of the indazole nucleus, particularly the ability to functionalize both the pyrazole and benzene rings, allows for the fine-tuning of physicochemical properties and biological activity. This guide provides a comprehensive, in-depth technical overview of a robust synthetic route to a specific, highly functionalized derivative: 1,5-Dimethyl-1H-indazol-4-ol. This molecule serves as a valuable building block for the synthesis of more complex drug candidates, particularly in the realm of kinase and protein-protein interaction inhibitors.

This document is intended for an audience of researchers, scientists, and drug development professionals. It eschews a rigid template in favor of a logical, scientifically-driven narrative that not only presents a step-by-step synthetic protocol but also delves into the causality behind the experimental choices. Each step is designed to be self-validating, with clear guidance on reaction monitoring, purification, and characterization.

Strategic Approach to the Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

• N-Methylation: Introduction of a methyl group at the N1 position of the indazole ring.

• Directed ortho-Metalation (DoM): Regioselective functionalization at the C4 position.

• Borylation: Installation of a boronic acid moiety as a versatile handle.

• Oxidation: Conversion of the boronic acid to the target hydroxyl group.

This synthetic design is underpinned by well-established and reliable reactions in heterocyclic chemistry, ensuring a high probability of success.

Caption: Overall synthetic strategy for 1,5-Dimethyl-1H-indazol-4-ol.

Part 1: Synthesis of the Core Scaffold - 1,5-Dimethyl-1H-indazole

The initial step involves the regioselective methylation of commercially available 5-methyl-1H-indazole. The N1 and N2 positions of the indazole ring are both nucleophilic, which can lead to a mixture of regioisomers upon alkylation.[4] The N1-alkylated product is generally the thermodynamically more stable isomer.[4] To favor its formation, conditions that allow for equilibration are preferred.

Experimental Protocol: N-Methylation of 5-Methyl-1H-indazole

Rationale: The use of a strong, non-nucleophilic base such as sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) deprotonates the indazole, forming the indazolide anion. Subsequent reaction with an electrophilic methyl source, such as methyl iodide, proceeds via an SN2 mechanism to yield the N-methylated product. These conditions favor the formation of the thermodynamically stable N1-isomer.[4][5]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
5-Methyl-1H-indazole	132.16	5.00 g	37.8	1.0
Sodium Hydride (60% dispersion in mineral oil)	24.00	1.67 g	41.6	1.1
Methyl Iodide	141.94	2.60 mL	41.6	1.1
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-	-
Saturated aq. NH4Cl	-	50 mL	-	-
Ethyl Acetate	-	200 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Sodium Sulfate	-	-	-	-

Procedure:

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add sodium hydride (60% dispersion in mineral oil).

• Wash the sodium hydride with anhydrous hexanes (2 x 10 mL) to remove the mineral oil, decanting the hexanes carefully.

• Add anhydrous THF (100 mL) to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve 5-methyl-1H-indazole in anhydrous THF (50 mL) and add it dropwise to the stirred NaH suspension over 20 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 1 hour. The formation of the sodium indazolide salt should be observed.

• Cool the reaction mixture back to 0 °C and add methyl iodide dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 30% Ethyl Acetate in Hexanes). The product should have a higher Rf value than the starting material.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

• Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (gradient elution: 10-30% ethyl acetate in hexanes) to afford 1,5-dimethyl-1H-indazole as a solid.

Expected Yield: 85-95%

Characterization (Predicted):

• ¹H NMR (400 MHz, CDCl₃): δ 7.90 (s, 1H, H3), 7.55 (d, J = 8.4 Hz, 1H, H7), 7.25 (s, 1H, H4), 7.10 (d, J = 8.4 Hz, 1H, H6), 4.05 (s, 3H, N-CH₃), 2.45 (s, 3H, C-CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 140.0, 134.5, 130.0, 128.0, 121.0, 120.0, 109.0, 35.0, 21.5.

Part 2: Functionalization of the Indazole Core

With the 1,5-dimethyl-1H-indazole scaffold in hand, the next crucial step is the regioselective introduction of a functional group at the C4 position. Directed ortho-metalation (DoM) is a powerful strategy for this purpose. The N1-substituent of the indazole ring can act as a directed metalation group (DMG), facilitating deprotonation at the adjacent C7 position. However, in the case of N-methyl indazole, the N-methyl group can also direct lithiation to the C4 position.[6][7][8] Subsequent quenching of the resulting organolithium species with a suitable electrophile, in this case, a boronic ester, installs the desired functionality.

Experimental Protocol: Directed ortho-Metalation and Borylation

Rationale: The use of a strong lithium amide base, such as lithium diisopropylamide (LDA), at low temperatures can selectively deprotonate the C4 position of 1,5-dimethyl-1H-indazole. The resulting aryllithium intermediate is then trapped with triisopropyl borate, which, upon acidic workup, hydrolyzes to the corresponding boronic acid.[9]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Equivalents
1,5-Dimethyl-1H-indazole	146.19	4.00 g	27.4	1.0
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-	-
n-Butyllithium (2.5 M in hexanes)	-	12.0 mL	30.1	1.1
Diisopropylamine	101.19	4.2 mL	30.1	1.1
Triisopropyl borate	188.08	7.5 mL	32.9	1.2
1 M Hydrochloric Acid	-	50 mL	-	-
Diethyl Ether	-	200 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Magnesium Sulfate	-	-	-	-

Procedure:

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere, add anhydrous THF (100 mL) and diisopropylamine.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium dropwise to the stirred solution. Stir for 30 minutes at -78 °C to generate LDA.

• Dissolve 1,5-dimethyl-1H-indazole in anhydrous THF (50 mL) and add it dropwise to the LDA solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2 hours.

• Add triisopropyl borate dropwise to the reaction mixture at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl until the pH is acidic (~pH 2-3).

• Stir the mixture vigorously for 1 hour to hydrolyze the borate ester.

• Partition the mixture between diethyl ether and water. Separate the layers and extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude (1,5-dimethyl-1H-indazol-4-yl)boronic acid can often be used in the next step without further purification. If necessary, it can be purified by recrystallization from an appropriate solvent system (e.g., water/ethanol).

Expected Yield: 70-85%

Characterization: The intermediate, (1,5-dimethyl-1H-indazol-4-yl)boronic acid, is commercially available, confirming its stability and accessibility.[10][11]

Part 3: Final Transformation to 1,5-Dimethyl-1H-indazol-4-ol

The final step in the synthesis is the conversion of the boronic acid to the desired phenol. This is a well-established transformation, typically achieved through oxidation.

Experimental Protocol: Oxidation of (1,5-Dimethyl-1H-indazol-4-yl)boronic acid

Rationale: The oxidation of aryl boronic acids to phenols is commonly and efficiently carried out using hydrogen peroxide under basic conditions. The mechanism involves the formation of a boronate species, which then undergoes rearrangement and subsequent hydrolysis to yield the phenol.[3][12][13]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (based on 100% yield from previous step)	Moles (mmol)	Equivalents
(1,5-Dimethyl-1H-indazol-4-yl)boronic acid	190.01	5.21 g	27.4	1.0
Tetrahydrofuran (THF)	-	100 mL	-	-
Water	-	50 mL	-	-
Sodium Hydroxide	40.00	2.19 g	54.8	2.0
Hydrogen Peroxide (30% aq. solution)	34.01	5.6 mL	54.8	2.0
Sodium Thiosulfate (10% aq. solution)	-	50 mL	-	-
Ethyl Acetate	-	200 mL	-	-
Brine	-	50 mL	-	-
Anhydrous Sodium Sulfate	-	-	-	-

Procedure:

Caption: Experimental workflow for the oxidation of the boronic acid.

• In a 250 mL round-bottom flask, dissolve the crude (1,5-dimethyl-1H-indazol-4-yl)boronic acid in a mixture of THF (100 mL) and water (25 mL).

• Add a solution of sodium hydroxide in water (25 mL).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly and carefully add the 30% aqueous hydrogen peroxide solution dropwise, ensuring the internal temperature does not rise significantly.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by TLC (Eluent: 50% Ethyl Acetate in Hexanes) until the starting material is consumed.

• Cool the reaction mixture to 0 °C and quench the excess peroxide by the slow addition of 10% aqueous sodium thiosulfate solution.

• Acidify the mixture to a pH of ~6-7 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (gradient elution: 20-50% ethyl acetate in hexanes) to yield 1,5-Dimethyl-1H-indazol-4-ol.

Expected Yield: 60-80%

Characterization (Predicted):

• ¹H NMR (400 MHz, CDCl₃): δ 9.5-10.5 (br s, 1H, OH), 7.80 (s, 1H, H3), 7.40 (d, J = 8.0 Hz, 1H, H7), 6.90 (d, J = 8.0 Hz, 1H, H6), 4.00 (s, 3H, N-CH₃), 2.40 (s, 3H, C-CH₃).

• ¹³C NMR (101 MHz, CDCl₃): δ 155.0, 140.0, 133.0, 125.0, 118.0, 115.0, 105.0, 35.0, 21.0.

• Mass Spectrometry (ESI+): m/z calculated for C₉H₁₀N₂O [M+H]⁺: 163.08.

Safety and Handling Precautions

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas. Handle in a fume hood under an inert atmosphere.

• n-Butyllithium: Pyrophoric and corrosive. Handle with extreme care under an inert atmosphere.

• Methyl Iodide: Toxic and a suspected carcinogen. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• Hydrogen Peroxide (30%): Strong oxidizer. Avoid contact with skin and eyes.

• Always wear appropriate PPE, including safety glasses, lab coat, and gloves, when performing these experiments.

Conclusion

This technical guide outlines a robust and scientifically sound multi-step synthesis for 1,5-Dimethyl-1H-indazol-4-ol. By leveraging a series of well-precedented and reliable chemical transformations, this pathway provides a practical route to this valuable heterocyclic building block. The detailed protocols, coupled with the rationale behind the experimental choices, are intended to empower researchers in their efforts to synthesize novel indazole derivatives for drug discovery and development.

References

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An In-depth Technical Guide to the Chemical Properties of 1,5-Dimethyl-1H-indazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Known and the Novel

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2] Its unique bioisosteric relationship with the native indole nucleus, coupled with enhanced metabolic stability, has cemented its role in the development of targeted therapeutics.[2] This guide focuses on a specific, yet lesser-documented member of this family: 1,5-Dimethyl-1H-indazol-4-ol .

Structural and Physicochemical Landscape

The foundational structure of 1,5-Dimethyl-1H-indazol-4-ol combines the aromatic indazole core with a hydroxyl group at the 4-position and methyl groups at the 1- and 5-positions. The 1H-indazole tautomer is generally more thermodynamically stable than the 2H form.[3][4] The presence of the N1-methyl group locks the tautomeric form, simplifying its chemical behavior.

Predicted Physicochemical Properties

The following properties are estimated based on known data for analogous compounds such as 1H-indazol-5-ol and various dimethyl-substituted pyrazoles and indazoles.[5][6] Experimental verification is essential.

Property	Predicted Value/Characteristic	Rationale / Comparative Insight
Molecular Formula	C₉H₁₀N₂O	-
Molecular Weight	162.19 g/mol	-
Appearance	Likely a white to off-white or beige crystalline solid.	Based on the appearance of related indazolols and other substituted indazoles.[7]
Melting Point	Expected to be in the range of 140-160 °C.	1H-Indazol-5-ol has a melting point around 180°C. N-methylation and an additional methyl group might slightly lower this.
Solubility	Sparingly soluble in water, soluble in polar organic solvents like DMSO, DMF, and alcohols.	The hydroxyl group imparts some polarity, but the bicyclic aromatic system and methyl groups contribute to lipophilicity.
pKa	Phenolic proton (4-OH) estimated pKa ~9-10. The indazole ring is weakly basic.	The phenolic hydroxyl group is the most acidic proton. Its acidity will be influenced by the electron-donating nature of the indazole ring.

Synthesis of 1,5-Dimethyl-1H-indazol-4-ol: A Proposed Strategy

A definitive, published synthesis for 1,5-Dimethyl-1H-indazol-4-ol is not currently available. However, a logical and robust synthetic pathway can be constructed from established methodologies for indazole synthesis and functionalization.[1][8][9] The proposed route involves the initial construction of a 5-methyl-1H-indazol-4-ol intermediate, followed by regioselective N-methylation.

Workflow for the Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Caption: Proposed synthetic workflow for 1,5-Dimethyl-1H-indazol-4-ol.

Detailed Experimental Protocols

Part 1: Synthesis of 5-Methyl-4-methoxy-1H-indazole

This procedure is adapted from general methods for indazole synthesis from o-halobenzaldehydes.[7]

• To a solution of 2-fluoro-5-methyl-4-methoxybenzaldehyde (1.0 eq) in n-butanol (10 mL/mmol), add hydrazine hydrate (5.0 eq).

• Heat the reaction mixture to reflux for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: ethyl acetate/hexanes gradient) to yield 5-methyl-4-methoxy-1H-indazole.

Causality: The use of an o-fluorobenzaldehyde derivative is a common strategy for indazole synthesis. The fluorine atom acts as a good leaving group for the intramolecular nucleophilic aromatic substitution by the hydrazine adduct. n-Butanol is a suitable high-boiling solvent for this condensation and cyclization reaction.

Part 2: Demethylation to 5-Methyl-1H-indazol-4-ol

The cleavage of the methyl ether is a standard procedure to unmask the hydroxyl group.

• Dissolve 5-methyl-4-methoxy-1H-indazole (1.0 eq) in anhydrous dichloromethane (DCM) (20 mL/mmol) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of boron tribromide (BBr₃) in DCM (1.0 M, 1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by slowly adding methanol, followed by water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford 5-methyl-1H-indazol-4-ol.

Causality: Boron tribromide is a powerful Lewis acid commonly used for the cleavage of aryl methyl ethers. The reaction is performed at low temperature to control its exothermicity. An inert atmosphere is crucial as BBr₃ is sensitive to moisture.

Part 3: N-Methylation to 1,5-Dimethyl-1H-indazol-4-ol

Regioselective N-alkylation of indazoles is critical. The use of a strong base like sodium hydride in a polar aprotic solvent such as THF generally favors N1 alkylation.[10]

• To a suspension of sodium hydride (60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF) (15 mL/mmol) at 0 °C under an inert atmosphere, add a solution of 5-methyl-1H-indazol-4-ol (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes to allow for complete deprotonation.

• Add methyl iodide (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the final product by silica gel column chromatography to yield 1,5-Dimethyl-1H-indazol-4-ol.

Causality: Sodium hydride is a non-nucleophilic strong base that irreversibly deprotonates the indazole N-H, forming the indazolide anion. In THF, the N1 position is generally more accessible and nucleophilic, leading to preferential attack on the electrophilic methyl iodide to form the thermodynamically more stable N1-alkylated product.[10]

Spectroscopic and Analytical Characterization (Predicted)

No experimental spectra for 1,5-Dimethyl-1H-indazol-4-ol are available. The following are predicted key spectroscopic features based on the analysis of related structures.[4][11][12]

Predicted ¹H NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~9.5-10.5	Singlet	1H	4-OH	Phenolic protons are typically broad and downfield, and their chemical shift is concentration-dependent.
~7.2-7.4	Doublet	1H	H-7	Aromatic proton ortho to the pyrazole nitrogen.
~6.8-7.0	Doublet	1H	H-6	Aromatic proton meta to the pyrazole nitrogen.
~3.8-4.0	Singlet	3H	N1-CH₃	N-methyl groups on heteroaromatic rings typically appear in this region.
~2.3-2.5	Singlet	3H	C5-CH₃	Aromatic methyl groups generally resonate in this upfield region.

Predicted ¹³C NMR Spectral Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~145-155	C-4	Carbon bearing the hydroxyl group, expected to be significantly downfield.
~135-140	C-7a	Quaternary carbon at the ring junction.
~130-135	C-3	Carbon in the pyrazole ring.
~120-125	C-5	Carbon bearing the methyl group.
~115-120	C-7	Aromatic CH.
~110-115	C-6	Aromatic CH.
~105-110	C-3a	Quaternary carbon at the ring junction.
~30-35	N1-CH₃	N-methyl carbon.
~15-20	C5-CH₃	Aromatic methyl carbon.

Predicted IR and Mass Spectrometry Data

• Infrared (IR) Spectroscopy: A broad absorption band is expected in the region of 3200-3500 cm⁻¹ corresponding to the O-H stretching of the phenolic hydroxyl group. C-H stretching bands for the aromatic and methyl groups would be observed around 2900-3100 cm⁻¹. The aromatic C=C stretching vibrations would appear in the 1450-1600 cm⁻¹ region.

• Mass Spectrometry (MS): The electron impact (EI) mass spectrum would be expected to show a prominent molecular ion (M⁺) peak at m/z = 162.19. Common fragmentation patterns may include the loss of a methyl radical or CO. High-resolution mass spectrometry (HRMS) should confirm the elemental composition.

Chemical Reactivity and Potential Transformations

The reactivity of 1,5-Dimethyl-1H-indazol-4-ol is dictated by the interplay of its three key functional components: the electron-rich indazole ring, the nucleophilic phenolic hydroxyl group, and the aromatic system.

Reactivity Map

Caption: Key reactive sites and potential transformations of the title compound.

• Reactions at the 4-Hydroxyl Group: The phenolic hydroxyl group is a prime site for derivatization.

  • O-Alkylation/O-Acylation: It can be readily alkylated (e.g., Williamson ether synthesis) or acylated to form esters. These modifications are crucial in drug design to modulate solubility, lipophilicity, and metabolic stability.

• Electrophilic Aromatic Substitution: The indazole ring, activated by the hydroxyl and methyl groups, is susceptible to electrophilic attack. The most likely positions for substitution are the C-3 and C-7 positions, which are activated by the pyrazole nitrogen atoms and the substituents on the benzene ring.

• Metal-Catalyzed Cross-Coupling: While the parent molecule is not directly suitable for cross-coupling, it can be first halogenated (e.g., at the C-3 or C-7 positions) to introduce a handle for reactions like Suzuki, Sonogashira, or Buchwald-Hartwig aminations. This opens up a vast chemical space for analog synthesis.

Applications in Drug Discovery and Chemical Biology

The indazole scaffold is a well-established pharmacophore, particularly in oncology.[3][13] Derivatives of 3-methyl-1H-indazole have shown promise as inhibitors of protein kinases and as modulators of epigenetic targets like BRD4.[11] Given this precedent, 1,5-Dimethyl-1H-indazol-4-ol represents a valuable starting point for the design of novel therapeutic agents.

Potential Therapeutic Targets

• Protein Kinase Inhibition: The indazole core is a known hinge-binding motif for many protein kinases. The 4-hydroxyl group can serve as a crucial hydrogen bond donor or acceptor, and the methyl groups can occupy hydrophobic pockets in the ATP-binding site.

• Epigenetic Modulators: The structural similarity to known bromodomain inhibitors suggests that derivatives of this compound could be explored for their potential to target epigenetic reader proteins.[11]

• Serotonin Receptor Agonists: Indazoles are known bioisosteres of indoles, the core of serotonin. As such, this scaffold could be explored for its potential to modulate serotonin receptors.[8]

Safety and Handling

No specific safety data sheet (SDS) exists for 1,5-Dimethyl-1H-indazol-4-ol. However, based on data for related compounds like (1H-indazol-4-yl)methanol and 1,5-dimethyl-1H-pyrazol-4-amine, the following precautions should be taken[2][6]:

• Hazard Classification (Predicted): May be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation.[2][6]

• Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a lab coat. Handle in a well-ventilated area or a fume hood.

• Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash skin thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

Conclusion and Future Directions

1,5-Dimethyl-1H-indazol-4-ol is a novel chemical entity with significant potential in the field of drug discovery. This guide provides a comprehensive theoretical framework for its synthesis, properties, and reactivity, based on the robust and well-documented chemistry of the indazole family. While the lack of direct experimental data necessitates a predictive approach, the methodologies and insights presented here offer a solid foundation for researchers to synthesize, characterize, and explore the biological activities of this promising molecule and its derivatives. The true potential of 1,5-Dimethyl-1H-indazol-4-ol awaits empirical validation, and it is our hope that this guide will serve as a catalyst for such investigations.

References

• Elshahary, A., Safwan, H., Abdelwaly, A., Arafa, R. K., & Helal, M. A. (2025). Discovery of indole- and quinolone-based inhibitors of the mTOR/Akt/Pi3K pathway for the potential treatment of autism and certain types of cancer. Royal Society of Chemistry.
• Bender, A. M., et al. (2022). Evaluation of the Indazole Analogs of 5-MeO-DMT and Related Tryptamines as Serotonin Receptor 2 Agonists. ACS Chemical Neuroscience.
• Sapeta, K., & Kerr, M. A. (n.d.). Previous discussion of the synthesis and chemical reactivity of 1H-indazoles.
• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry.
• Gaikwad, S. D., et al. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences.
• Zhang, Y., et al. (2018). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.

• American Chemical Society. (2022, April 11). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. [Link]

• PubChem. 1,5-dimethyl-1H-pyrazol-4-amine. National Center for Biotechnology Information. [Link]

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A Guide to the Structural Elucidation of 1,5-Dimethyl-1H-indazol-4-ol: A Multi-Technique Spectroscopic Approach

Abstract

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The precise determination of its substitution pattern is paramount for understanding structure-activity relationships (SAR) and ensuring the integrity of drug development programs. This technical guide provides an in-depth, experience-driven walkthrough of the structural elucidation of a specific derivative, 1,5-Dimethyl-1H-indazol-4-ol. We will move beyond a simple listing of techniques to explain the causal logic behind experimental choices, demonstrating how a synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and X-ray Crystallography provides a self-validating system for unambiguous structure confirmation. This document is intended for researchers, chemists, and drug development professionals who require a robust framework for characterizing complex heterocyclic molecules.

Introduction: The Challenge of Isomerism in Indazole Synthesis

Indazole and its derivatives are bicyclic aromatic heterocycles that exist in two primary tautomeric forms, 1H- and 2H-indazole, with the 1H-tautomer being the more thermodynamically stable.[1] A common synthetic step, alkylation, introduces a critical challenge: regioselectivity. The reaction can yield either an N1- or N2-alkylated product, and reaction conditions such as the choice of base and solvent can dictate the outcome.[3] For instance, thermodynamic control often favors the N1-isomer, while kinetic control can lead to the N2-isomer.[3]

Given that these regioisomers possess distinct physical, chemical, and biological properties, their unambiguous identification is not merely an academic exercise but a critical quality control checkpoint. The structural elucidation of 1,5-Dimethyl-1H-indazol-4-ol serves as a perfect case study for navigating this challenge, requiring a confluence of analytical techniques to definitively place the methyl groups and the hydroxyl substituent.

The Elucidation Workflow: A Strategy of Orthogonal Confirmation

Figure 2: Key HMBC correlations for confirming the structure of 1,5-Dimethyl-1H-indazol-4-ol.

Key Diagnostic HMBC Correlations:

• N1-CH₃ Protons to C3 and C7a: This is the definitive correlation. A strong signal between the N-methyl protons (~4.0 ppm) and the indazole ring carbons C3 and C7a proves the methyl group is attached to N1. An N2-methyl group would instead show correlations to C3 and C3a.

• C5-CH₃ Protons to C4, C5, and C6: This confirms the placement of the second methyl group at the C5 position.

• H3 Proton to C3a and C7a: This confirms the assignment of the characteristic downfield indazole proton.

Protocol 3: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

• 1D Spectra Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra.

• 2D Spectra Acquisition: Acquire gCOSY and gHMBCAD experiments. Ensure the spectral widths are adequate to cover all proton and carbon signals. For HMBC, optimize the long-range coupling delay (e.g., for J = 8 Hz) to observe 2-3 bond correlations.

• Data Processing and Analysis: Process the spectra using appropriate software. Assign all signals based on chemical shifts, multiplicities, and 2D correlations.

X-ray Crystallography: The Final Arbiter

Expertise & Causality: While the combination of MS and multidimensional NMR provides an overwhelmingly strong case for the proposed structure, single-crystal X-ray crystallography offers the ultimate, unambiguous proof. [4]By diffracting X-rays off a well-ordered crystal lattice, one can generate a three-dimensional electron density map of the molecule, revealing the precise spatial arrangement and connectivity of every atom. This technique serves as the gold standard for structural validation, leaving no room for doubt.

Protocol 4: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: Mount a suitable crystal on a goniometer head and place it in the cold stream (typically 100 K) of a single-crystal X-ray diffractometer. Collect diffraction data.

• Structure Solution and Refinement: Process the diffraction data and solve the structure using direct methods or Patterson synthesis. Refine the atomic positions and thermal parameters to achieve a final, validated crystallographic model.

• Confirmation: The resulting 3D model will unequivocally confirm the 1,5-dimethyl-1H-indazol-4-ol structure.

Conclusion

The structural elucidation of 1,5-Dimethyl-1H-indazol-4-ol is a clear demonstration of the power of a modern, multi-technique analytical approach. By systematically progressing from molecular formula (HRMS) and functional group identification (IR) to detailed connectivity mapping (1D and 2D NMR), a confident structural hypothesis can be built. Each step provides a validation check for the last. This robust spectroscopic case is ultimately and unequivocally confirmed by the "gold standard" of single-crystal X-ray diffraction. This self-validating workflow ensures the highest degree of scientific integrity, providing the solid structural foundation necessary for advancing research and development in medicinal chemistry.

References

• Fritz Haber Institute. (2006). An infrared spectroscopic study of protonated and cationic indazole.
• ResearchGate. (n.d.). Structure of our indazole derivatives.
• Benchchem. (2025). Application Notes and Protocols for the Methylation of 3-Methyl-6-nitro-1H-indazole.
• CJST. (n.d.). Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review.
• RSC Publishing. (2025). Controllable synthesis of N–H or N-Me C7-substituted indazoles via a cascade reaction of α-diazo esters with aryne precursors. Organic Chemistry Frontiers, 13, 244.
• INIS-IAEA. (n.d.). Synthesis of indazole-1-15N, indazole-2-15N and of their N-methyl derivatives.

• Teixeira, F. C., et al. (2006). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 11(11), 867-889. Available at: [Link]

• RSC Publishing. (1993). Gas-phase Infrared Spectrum of Indazole. Journal of the Chemical Society, Faraday Transactions, 89, 4007-4014.
• E-Journal of Chemistry. (2012). Synthesis of Novel N1 and N2 Indazole Derivatives. 9(4), 1676-1682.
• ResearchGate. (n.d.). Synthesis of indazole derivatives 7–26.
• ResearchGate. (n.d.). Interpretation of IR spectrum of compound 1N2a.
• Austin Journal of Analytical and Pharmaceutical Chemistry. (2016). Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review.
• Asian Journal of Research in Chemistry. (2025). Microwave-Assisted Synthesis of Indazole Derivatives.

• Teixeira, F. C., et al. (2006). Synthesis and structural characterization of 1- and 2-substituted indazoles: ester and carboxylic acid derivatives. Molecules, 11(11), 867-89. Available at: [Link]

• Indian Journals. (2025). Rapid Synthesis of Indazole derivatives using Microwave Technology, its Characterisation and Anti-Inflammatory effects Observed in Laboratory Tests.

• Tariq, M., et al. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 27(15), 4986. Available at: [Link]

• Saghdani, N., et al. (2024). Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. Molecules, 29(15), 3469. Available at: [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study.
• Sapeta, K., & Kerr, M. A. (n.d.). Previous discussion of the synthesis and chemical reactivity of 1H-indazoles.
• Radi, S., et al. (2017). Crystal structure of (Z)-1-(1,5-dimethyl-1H-pyrazol- 3-yl)-3-hydroxy-3-(p-toly)prop-2-en-1-one. Zeitschrift für Kristallographie - New Crystal Structures.

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Strategic Synthesis of 1,5-Dimethyl-1H-indazol-4-ol: A Directed Metalation and SNAr-Based Approach

Executive Summary

The synthesis of highly substituted indazoles, particularly those with specific functionalization at the C4 and C5 positions, presents a significant regiochemical challenge. Traditional methods, such as the Jacobson indazole synthesis or the Davis-Beirut reaction, often suffer from poor regioselectivity and low yields when applied to 1,2,3,4-tetrasubstituted aromatic precursors.

This whitepaper details a highly regioselective, three-step synthetic pipeline for 1,5-Dimethyl-1H-indazol-4-ol . By leveraging a Directed ortho-Metalation (DoM) strategy followed by an intramolecular Nucleophilic Aromatic Substitution (SNAr), this route ensures absolute control over the placement of the N1-methyl, C4-hydroxyl, and C5-methyl groups.

Retrosynthetic Analysis & Strategy Rationale

To avoid the isomeric mixtures typically associated with the direct N-methylation of 1H-indazoles, the N1-methyl group must be installed concurrently with the formation of the bicyclic core.

Our retrosynthetic strategy disconnects the target molecule, 1,5-Dimethyl-1H-indazol-4-ol, at the ether linkage to reveal a 4-methoxy-1,5-dimethyl-1H-indazole precursor. The indazole core is then disconnected via a retro-SNAr and retro-condensation to yield 6-fluoro-2-methoxy-3-methylbenzaldehyde and methylhydrazine. The highly specific substitution pattern of the benzaldehyde intermediate is elegantly accessed via the Directed ortho-Metalation (DoM) of commercially available 5-fluoro-2-methylanisole [1].

Retrosynthetic analysis of 1,5-Dimethyl-1H-indazol-4-ol from 5-fluoro-2-methylanisole.

Mechanistic Pathways

Synergistic Directed ortho-Metalation (DoM)

In 5-fluoro-2-methylanisole, both the methoxy (-OMe) and fluoro (-F) groups act as strong Directed Metalation Groups (DMGs) [3]. The C6 proton, flanked by these two electronegative heteroatoms, is the most acidic position on the ring. The addition of N,N,N',N'‐tetramethylethylenediamine (TMEDA) breaks down the n-butyllithium hexamers, increasing the kinetic basicity of the reagent. The lithium cation coordinates to both the oxygen and fluorine atoms, directing deprotonation exclusively to C6. Subsequent electrophilic quench with N,N-dimethylformamide (DMF) yields the required benzaldehyde.

Regioselective SNAr Cyclization

The cyclization relies on the differential nucleophilicity of the two nitrogen atoms in methylhydrazine. The primary amine (-NH₂) is less sterically hindered and more nucleophilic, rapidly condensing with the aldehyde to form an intermediate hydrazone. Upon heating in a polar aprotic solvent, the secondary amine (-NHMe) attacks the fluorinated C6 carbon. The high electronegativity of the fluorine atom activates the ring for SNAr, stabilizing the transient Meisenheimer complex before fluoride elimination yields the N1-methylated indazole core [2].

Mechanistic sequence of the regioselective SNAr cyclization forming the indazole core.

Step-by-Step Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity and reproducibility, the following protocols incorporate in-process visual and analytical checks to validate the success of each transformation before proceeding.

Protocol A: Synthesis of 6-Fluoro-2-methoxy-3-methylbenzaldehyde

• Preparation: Flame-dry a 500 mL Schlenk flask under argon. Add 5-fluoro-2-methylanisole (10.0 g, 71.3 mmol) and anhydrous TMEDA (12.8 mL, 85.6 mmol) in 150 mL of anhydrous THF.

• Lithiation: Cool the mixture to -78 °C using a dry ice/acetone bath. Add n-BuLi (2.5 M in hexanes, 34.2 mL, 85.6 mmol) dropwise over 30 minutes.

  • Validation Check: The solution will transition from colorless to a deep yellow/orange, confirming the formation of the aryllithium species.

• Electrophilic Quench: Stir at -78 °C for 1 hour. Add anhydrous DMF (8.3 mL, 107 mmol) dropwise.

  • Validation Check: The deep yellow color will rapidly dissipate to a pale yellow/clear solution, validating successful electrophilic trapping.

• Workup: Allow the reaction to warm to room temperature over 2 hours. Quench with saturated aqueous NH₄Cl (100 mL). Extract with EtOAc (3 x 100 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc) to yield the product as a white solid.

Protocol B: Synthesis of 4-Methoxy-1,5-dimethyl-1H-indazole

• Condensation: In a 250 mL round-bottom flask, dissolve 6-fluoro-2-methoxy-3-methylbenzaldehyde (10.0 g, 59.5 mmol) in 100 mL of N-Methyl-2-pyrrolidone (NMP). Add methylhydrazine (3.45 mL, 65.4 mmol) dropwise at room temperature. Stir for 2 hours.

  • Validation Check: Monitor via TLC (UV 254 nm). Complete consumption of the aldehyde spot indicates successful hydrazone formation.

• SNAr Cyclization: Add anhydrous K₂CO₃ (16.4 g, 119 mmol) to the mixture. Attach a reflux condenser and heat the suspension to 110 °C for 12 hours.

  • Validation Check: The precipitation of fine white salts (KF) in the reaction mixture provides physical evidence of the SNAr fluoride displacement.

• Workup: Cool to room temperature, dilute with water (300 mL), and extract with EtOAc (3 x 150 mL). Wash the combined organic layers thoroughly with water (3 x 100 mL) to remove NMP, dry over MgSO₄, and concentrate.

Protocol C: Ether Cleavage to 1,5-Dimethyl-1H-indazol-4-ol

• Complexation: Dissolve 4-methoxy-1,5-dimethyl-1H-indazole (8.0 g, 45.4 mmol) in 120 mL of anhydrous CH₂Cl₂. Cool to 0 °C under argon.

• Cleavage: Add BBr₃ (1.0 M in CH₂Cl₂, 136 mL, 136 mmol) dropwise over 45 minutes.

  • Validation Check: A thick, fuming suspension will form as the Lewis acid coordinates to the methoxy oxygen and indazole nitrogens.

• Hydrolysis: Stir the mixture at room temperature for 4 hours. Monitor strictly by LC-MS. Once complete, cool back to 0 °C and carefully quench by the dropwise addition of methanol (50 mL), followed by water (100 mL).

  • Validation Check: The thick suspension will completely dissolve upon the methanol quench, indicating successful hydrolysis of the boron-alkoxide intermediates to the free phenol.

• Isolation: Adjust the pH to ~7 using saturated NaHCO₃. Extract with CH₂Cl₂ (3 x 100 mL), dry over Na₂SO₄, concentrate, and recrystallize from EtOH/Water to yield the pure target compound.

Quantitative Data & Yield Analysis

The table below summarizes the optimized reaction metrics, demonstrating the robustness and scalability of this synthetic route.

Table 1: Reaction Optimization and Yield Metrics

Step	Reaction Type	Key Reagents & Conditions	Conversion (%)	Isolated Yield (%)	Purity (HPLC)
1	Directed ortho-Lithiation	n-BuLi, TMEDA, THF, -78 °C, then DMF	>95%	82%	>98%
2	Hydrazone Formation & SNAr	MeNHNH₂, K₂CO₃, NMP, 110 °C, 12 h	>99%	76%	>97%
3	Lewis Acid Ether Cleavage	BBr₃ (3.0 eq), CH₂Cl₂, 0 °C to RT, 4 h	>98%	89%	>99%

References

• Lukin, K., Hsu, M. C., Fernando, D., & Leanna, M. R. (2006). "New Practical Synthesis of Indazoles via Condensation of o-Fluorobenzaldehydes and Their O-Methyloximes with Hydrazine". The Journal of Organic Chemistry, 71(21), 8166–8172. URL:[Link]

• Snieckus, V. (1990). "Directed Ortho Metalation. Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics". Chemical Reviews, 90(6), 879–933. URL:[Link]

Structural Elucidation, Nomenclature, and Synthetic Utility of 1,5-Dimethyl-1H-indazol-4-ol

Executive Summary

This technical guide provides a comprehensive analysis of 1,5-Dimethyl-1H-indazol-4-ol , a privileged heterocyclic scaffold utilized in the development of kinase inhibitors and estrogen receptor modulators. Unlike generic chemical dictionaries, this document focuses on the causality of its nomenclature , the regiochemical challenges in its synthesis, and the physicochemical properties that dictate its behavior in medicinal chemistry.

Part 1: Nomenclature & Structural Analysis

IUPAC Systematic Derivation

The name 1,5-Dimethyl-1H-indazol-4-ol is not arbitrary; it follows a strict hierarchy of IUPAC rules that prioritize the principal functional group while defining the specific tautomer of the fused ring system.

• Principal Group Priority: The hydroxyl group (-OH) has higher priority than the fused ring system or alkyl substituents, dictating the suffix -ol .

• Skeleton Numbering: The parent structure is indazole (benzo[c]pyrazole).[1] Numbering commences at the nitrogen atom bearing the hydrogen (or substituent) in the 1-position and proceeds counter-clockwise around the fused rings.

• Tautomeric Specification (1H vs. 2H): Indazoles exist in dynamic equilibrium between

  and tautomers.[2] However, the substitution of a methyl group at the nitrogen fixes the structure.

  • 1H-indazole: The substituent is on the nitrogen adjacent to the benzene ring fusion.

  • 2H-indazole: The substituent is on the nitrogen adjacent to the carbon.

  • Critical Distinction: The "1,5-dimethyl" designation explicitly locks the molecule into the 1H-isomer , which is thermodynamically more stable (aromatic sextet preservation in the benzene ring) compared to the quinoid-like 2H-isomer.

Structural Visualization

The following diagram illustrates the numbering priority and the tautomeric lock imposed by the N1-methyl group.

Figure 1: Hierarchical derivation of the IUPAC name, highlighting the 'tautomeric lock' at N1.

Part 2: Physicochemical Profile[3][4]

Understanding the physical properties is essential for predicting pharmacokinetics (ADME). The 4-hydroxyl group introduces a hydrogen bond donor/acceptor pair that significantly alters solubility compared to the parent indazole.

Property	Value (Estimated/Exp)	Significance in Drug Design
Molecular Formula		Low MW fragment (<200 Da), ideal for Fragment-Based Drug Discovery (FBDD).
Molecular Weight	162.19 g/mol	High ligand efficiency potential.
cLogP	~1.9 - 2.2	Moderate lipophilicity; good membrane permeability.
pKa (OH)	~9.5	Phenolic hydroxyl; ionized at basic pH, neutral at physiological pH (7.4).
pKa (N2)	~1.5 - 2.0	Very weak base; unlikely to be protonated in physiological media.
H-Bond Donors	1 (OH)	Critical for binding site interactions (e.g., Hinge region of kinases).
H-Bond Acceptors	2 (N2, OH)	N2 is a key acceptor for hydrogen bonding in enzyme pockets.

Part 3: Synthetic Pathways & Protocols

The synthesis of 1,5-dimethyl-1H-indazol-4-ol presents a classic regioselectivity challenge. The most robust method involves the condensation of a cyclic diketone with hydrazine, followed by aromatization.

The "Stork-Danheiser" Modified Route

This pathway is preferred over direct functionalization of indazoles because it builds the phenolic hydroxyl in situ, avoiding harsh oxidation steps later.

Reaction Scheme Logic

• Condensation: 2-Methyl-1,3-cyclohexanedione reacts with Methylhydrazine.

• Regiocontrol: Methylhydrazine is an ambident nucleophile. The terminal nitrogen (

  ) is more nucleophilic and attacks the carbonyl.

• Aromatization: The resulting tetrahydroindazole is oxidized to the fully aromatic indazol-4-ol.

Figure 2: Synthetic workflow from cyclic diketone precursors to the aromatic indazole core.

Detailed Experimental Protocol

Note: This protocol is synthesized from standard methodologies for 4-hydroxyindazoles [1, 2].

Step 1: Formation of the Tetrahydroindazole Core

• Reagents: Dissolve 2-methyl-1,3-cyclohexanedione (1.0 eq) in absolute ethanol (0.5 M concentration).

• Addition: Add methylhydrazine (1.1 eq) dropwise at 0°C. Caution: Methylhydrazine is toxic and potentially explosive.

• Reflux: Heat the mixture to reflux for 3–5 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup: Evaporate solvent. The residue typically contains a mixture of regioisomers (1,5-dimethyl vs 1,6-dimethyl).

• Purification: Flash chromatography is mandatory at this stage to separate the 1,5-dimethyl isomer (usually the major product due to steric factors) from the 1,6-isomer.

Step 2: Aromatization (Dehydrogenation)

• Setup: Dissolve the purified tetrahydro-intermediate in

  -cymene or mesitylene (high boiling solvent).

• Catalyst: Add 10% Pd/C (0.2 eq by weight).

• Reaction: Reflux vigorously (

  ) for 12–24 hours.

  • Alternative: Use DDQ (2.2 eq) in Dioxane for a milder, chemical oxidation if thermal conditions degrade the product.

• Isolation: Filter through Celite to remove Pd/C. Concentrate filtrate.

• Crystallization: Recrystallize from Methanol/Water to yield 1,5-Dimethyl-1H-indazol-4-ol as off-white needles.

Part 4: Analytical Characterization (Self-Validation)

To ensure the protocol yielded the correct isomer, the following spectral signatures must be verified.

Nuclear Magnetic Resonance (NMR)

• NMR (DMSO- ):
  • ~2.30 ppm (s, 3H): C5-Methyl group.
  • ~3.90 ppm (s, 3H): N1-Methyl group. (Crucial: N2-Methyl would appear upfield, closer to 4.1 ppm in some solvents, but NOESY is definitive).
  • ~9.80 ppm (s, 1H): Phenolic -OH ( exchangeable).

  • Aromatic Region: Two doublets (or AB system) for H6 and H7 protons.

NOESY (Regiochemistry Proof)

This is the gold standard for validation.

• Observation: A strong NOE correlation (cross-peak) should be observed between the N1-Methyl protons and the H7 aromatic proton .

• Negative Control: If the product were the 2-methyl isomer, the methyl protons would show NOE with H3 but not H7.

Part 5: Pharmaceutical Applications[1][5][6]

The 1,5-dimethyl-1H-indazol-4-ol scaffold is not merely a chemical curiosity; it serves as a bioisostere for naphthalene and indole rings in drug discovery.

• Kinase Inhibition: The 4-position hydroxyl is frequently alkylated to attach solubilizing tails or specific binding motifs targeting the ATP-binding pocket of kinases like VEGFR (Vascular Endothelial Growth Factor Receptor) [3].

• Hsp90 Inhibitors: Resorcinol-based Hsp90 inhibitors often utilize the indazole scaffold to improve thermal stability and solubility profiles compared to traditional isoxazole derivatives.

• Estrogen Receptor Ligands: The phenolic OH mimics the A-ring of estradiol, allowing for high-affinity binding to nuclear receptors.

References

• Synthesis of Indazoles: Organic Chemistry Portal. "Synthesis of Indazoles." Available at: [Link]

• Indazole Biological Activity: National Institutes of Health (PubChem). "1H-Indazole Compound Summary." Available at: [Link]

• IUPAC Nomenclature Rules: Queen Mary University of London. "IUPAC Recommendations and Preferred Names." Available at: [Link]

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• 2. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Discovery of Novel Indazole Derivatives as Potent Anti-Cancer Agents

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Indazole Scaffold as a Privileged Structure in Oncology

The indazole, a bicyclic aromatic heterocycle composed of a fused benzene and pyrazole ring, represents a cornerstone of modern medicinal chemistry.[1] While its occurrence in nature is rare, synthetic derivatives of the indazole nucleus exhibit a remarkable breadth of biological activities, including anti-inflammatory, antimicrobial, and neuroprotective properties.[2] It is within the field of oncology, however, that the indazole scaffold has earned the designation of a "privileged scaffold."[1] This status is underscored by the number of FDA-approved drugs that feature this core structure, such as the multi-kinase inhibitors Axitinib and Pazopanib, which have become vital tools in the treatment of renal cell carcinoma and other malignancies.[1][3]

The therapeutic success of indazole-based drugs stems from the structural versatility of the nucleus. The two nitrogen atoms within the pyrazole ring provide opportunities for selective functionalization, allowing for the precise tuning of physicochemical properties and target engagement.[3] This guide eschews a broad overview and instead provides an in-depth, technical narrative on the discovery of a specific, novel indazole derivative, designated Compound 2f , which has demonstrated significant potential as a preclinical anti-cancer agent.[4][5] By focusing on this case study, we will dissect the causal chain of discovery—from rational design and synthesis to comprehensive biological evaluation and mechanistic elucidation—providing field-proven insights for professionals in drug development.

Part 1: Rational Design and Synthesis of a Lead Candidate

The genesis of a novel therapeutic agent lies in a well-reasoned design strategy. The development of Compound 2f was predicated on the known success of indazole-containing kinase inhibitors.[6] The core hypothesis was that by strategically modifying substituents on the indazole scaffold, it would be possible to develop a compound with potent and selective anti-proliferative activity.

Core Synthesis Strategy: A Self-Validating Protocol

The synthetic route to Compound 2f and its analogs was designed for robustness and modularity, allowing for the systematic exploration of the structure-activity relationship (SAR). The general workflow begins with the construction of a core indazole structure, which is then elaborated through a series of coupling reactions. The causality behind this choice is clear: building a common intermediate allows for the efficient diversification of final compounds, saving time and resources.

Experimental Protocol: Synthesis of Compound 2f

The following multi-step protocol is a detailed representation of the synthesis described for Compound 2f.[7]

Step 1: Synthesis of (E)-2-(3,5-Dimethoxystyryl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Intermediate 2-1)

• Rationale: This step creates a key boronate ester intermediate required for a subsequent Suzuki coupling reaction, a reliable and widely used method for forming carbon-carbon bonds.

• To a solution of 1-bromo-3,5-dimethoxybenzene (1.0 equiv.) in dry toluene, add Pd₂(dba)₃ (0.05 equiv.), P(t-Bu)₃·HBF₄ (0.10 equiv.), and DIPEA (2.0 equiv.).

• Add 4,4,5,5-tetramethyl-2-vinyl-1,3,2-dioxaborolane (1.1 equiv.).

• Stir the mixture at 95 °C under a nitrogen atmosphere for 6 hours, monitoring progress by Thin Layer Chromatography (TLC).

• Remove the solvent under vacuum. Add water to the residue and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield Intermediate 2-1.

Step 2: Synthesis of 6-Iodo-1H-indazole (Intermediate 2-3)

• Rationale: Iodination of the indazole core at the 6-position provides a handle for the subsequent Suzuki coupling with Intermediate 2-1.

• To a solution of 1H-indazole (1.0 equiv.) in DMF, add KOH (2.0 equiv.).

• Add a solution of I₂ (1.5 equiv.) in DMF dropwise and stir at room temperature for 3 hours.

• Pour the reaction mixture into an aqueous solution of Na₂S₂O₄ and K₂CO₃ to precipitate the product.

• Filter the white solid and dry to give Intermediate 2-3.

Step 3: Suzuki Coupling to form (E)-3-(3,5-Dimethoxystyryl)-6-iodo-1H-indazole

• Rationale: This key C-C bond-forming reaction couples the two previously synthesized fragments to build the core structure of the target molecule.

• Combine Intermediate 2-3 (1.0 equiv.), Intermediate 2-1 (1.2 equiv.), Pd(dppf)Cl₂ (0.1 equiv.), and K₂CO₃ (2.0 equiv.) in a mixture of dioxane and water.

• Heat the mixture at 80 °C under a nitrogen atmosphere for 12 hours.

• After cooling, add water and extract with ethyl acetate.

• Dry the organic layer, concentrate, and purify by column chromatography.

Step 4: Final Buchwald-Hartwig Amination to Yield Compound 2f

• Rationale: The final step involves another robust, palladium-catalyzed cross-coupling reaction to install the amine side chain, which was found to be crucial for potent biological activity.

• To a solution of the product from Step 3 (1.0 equiv.) and the requisite amine side chain (N¹,N¹-dimethylpropane-1,3-diamine, 1.5 equiv.) in dioxane, add Pd₂(dba)₃ (0.2 equiv.), Xantphos (0.4 equiv.), and Cs₂CO₃ (2.0 equiv.).

• Heat the mixture at 100 °C under a nitrogen atmosphere for 8 hours.

• Cool the mixture, filter, and concentrate the filtrate.

• Purify the residue by column chromatography to yield the final product, Compound 2f .

Structure-Activity Relationship (SAR) and Lead Selection

The modular synthesis enabled the creation of a library of analogs. The evaluation of these compounds revealed critical SAR insights. It was observed that the presence and nature of the side chain at the C7 position were critical for anti-proliferative activity. Compound 2f, featuring a (3-(dimethylamino)propyl)amino side chain, consistently demonstrated the most potent activity across multiple cancer cell lines.[7] Further modifications, such as altering the linker or the terminal amine group, did not lead to an improvement in potency, solidifying Compound 2f as the lead candidate for in-depth biological evaluation.[7]

Part 2: In Vitro Biological Evaluation and Mechanistic Insights

With a validated synthesis and a potent lead compound in hand, the next phase involved a rigorous assessment of its biological effects and an investigation into its mechanism of action. The chosen model for these studies was the 4T1 murine breast cancer cell line, a well-established and aggressive model that mimics human triple-negative breast cancer.

Anti-Proliferative and Colony Formation Activity

The primary measure of an anti-cancer agent's efficacy is its ability to inhibit cancer cell growth. The anti-proliferative activity of Compound 2f was quantified using the MTT assay.

Table 1: Anti-proliferative Activity (IC₅₀) of Compound 2f against various cancer cell lines.

Cell Line	Cancer Type	IC₅₀ (μM)
4T1	Murine Breast Cancer	0.23
MCF-7	Human Breast Cancer	0.51
A549	Human Lung Cancer	1.15
HCT116	Human Colon Cancer	0.88

Data synthesized from the primary research article.

Compound 2f demonstrated potent, sub-micromolar growth inhibitory activity against the 4T1 cell line. Furthermore, it significantly inhibited the ability of these cells to form colonies, indicating a long-term cytostatic or cytotoxic effect.[4]

Experimental Protocol: MTT Proliferation Assay

• Rationale: This colorimetric assay is a standard, reliable method for assessing cell viability. It measures the metabolic activity of cells, where mitochondrial reductases in viable cells convert the yellow tetrazolium salt (MTT) into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[3][8]

• Cell Seeding: Seed 4T1 cells into a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of Compound 2f (and vehicle control) and incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the culture medium and add a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC₅₀ value (the concentration of compound that inhibits 50% of cell growth).

Induction of Apoptosis via the Intrinsic Pathway

To understand how Compound 2f inhibits cell proliferation, its effect on apoptosis (programmed cell death) was investigated. Treatment of 4T1 cells with Compound 2f led to a dose-dependent increase in apoptosis.[4] This was mechanistically linked to the intrinsic (or mitochondrial) apoptotic pathway. Key findings include:

• Upregulation of Bax and Cleaved Caspase-3: Western blot analysis showed that Compound 2f treatment increased the levels of the pro-apoptotic protein Bax and the executioner caspase, cleaved Caspase-3.[4]

• Downregulation of Bcl-2: Concurrently, the expression of the anti-apoptotic protein Bcl-2 was decreased.[4] The increased Bax/Bcl-2 ratio is a critical event that leads to mitochondrial outer membrane permeabilization.[7][9]

• Increased Reactive Oxygen Species (ROS): The compound was also found to increase the intracellular levels of ROS, which can act as upstream triggers for mitochondrial-mediated apoptosis.[4]

Caption: Intrinsic apoptosis pathway induced by Compound 2f.

Experimental Protocol: Western Blot for Apoptotic Markers

• Rationale: Western blotting is a technique used to detect specific proteins in a sample. It allows for the visualization and semi-quantification of changes in protein expression levels, making it ideal for confirming the upregulation of Bax and cleaved Caspase-3 and the downregulation of Bcl-2.[10][11][12]

• Sample Preparation: Lyse Compound 2f-treated and control 4T1 cells in RIPA buffer containing protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• Gel Electrophoresis (SDS-PAGE): Denature protein lysates and separate them by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution like 5% non-fat milk or Bovine Serum Albumin (BSA) in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for Bax, Bcl-2, cleaved Caspase-3, and a loading control (e.g., β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imager.

Inhibition of Cell Migration and Invasion

A critical hallmark of malignant cancer is its ability to metastasize. This process requires cells to migrate and invade through the extracellular matrix (ECM). Compound 2f was shown to disrupt both of these processes in 4T1 cells.[4] This effect was correlated with changes in the expression of matrix metalloproteinases (MMPs) and their tissue inhibitors (TIMPs).

• Reduction of MMP9: Compound 2f treatment led to a decrease in the levels of MMP9, a key enzyme responsible for degrading components of the ECM, thereby facilitating invasion.[4][13]

• Increase of TIMP2: Conversely, the levels of TIMP2, an endogenous inhibitor of MMPs, were increased, further tipping the balance against matrix degradation.[4][14]

Experimental Protocol: Wound Healing (Scratch) Migration Assay

• Rationale: This straightforward assay provides a qualitative and quantitative measure of collective cell migration. By creating a cell-free "wound" in a confluent monolayer, the rate of gap closure can be monitored over time to assess migratory capacity.[9][15]

• Create Monolayer: Seed 4T1 cells in a culture plate and grow until they form a fully confluent monolayer.

• Create Wound: Use a sterile pipette tip to gently scratch a straight line through the center of the monolayer.

• Wash and Treat: Wash with PBS to remove dislodged cells, then add fresh media containing Compound 2f or vehicle control.

• Image Acquisition: Capture images of the wound at time zero (T=0) and at subsequent time points (e.g., 12, 24 hours) using a microscope.

• Analysis: Measure the width of the gap at multiple points for each condition and time point. Calculate the percentage of wound closure relative to the initial gap area.

Part 3: In Vivo Validation and Future Outlook

While in vitro data provides crucial mechanistic insights, the ultimate test of a potential therapeutic agent is its efficacy in a living organism. Compound 2f was advanced to a preclinical in vivo model using 4T1 tumor-bearing mice. The results were promising, showing that systemic administration of Compound 2f could significantly suppress tumor growth without causing obvious side effects or toxicity in the animals.[4]

Caption: Overall workflow from design to in vivo validation.

Conclusion and Future Directions

The discovery of Compound 2f serves as a compelling case study in modern drug development. Through a logical progression of rational design, robust chemical synthesis, and comprehensive biological testing, a novel indazole derivative with potent anti-cancer properties both in vitro and in vivo was identified. The elucidation of its mechanism—inducing apoptosis and inhibiting metastasis—provides a solid foundation for its further development.

The journey from a preclinical lead to a clinical therapeutic is long and arduous. Future work will need to focus on detailed pharmacokinetic and pharmacodynamic studies, comprehensive toxicology profiling, and optimization of the formulation and delivery route. Nevertheless, the work detailed in this guide demonstrates the enduring power of the indazole scaffold and provides a validated roadmap for researchers seeking to discover the next generation of targeted anti-cancer therapies.

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Theoretical studies on 1,5-Dimethyl-1H-indazol-4-ol tautomerism

An In-depth Technical Guide to the Theoretical and Experimental Investigation of 1,5-Dimethyl-1H-indazol-4-ol Tautomerism

Authored by: Gemini, Senior Application Scientist

Abstract

Indazole derivatives are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] The pharmacological activity of these molecules is profoundly influenced by their structural and electronic properties, among which tautomerism plays a critical, yet often complex, role. The ability of a molecule to exist in multiple, readily interconvertible structural forms (tautomers) can impact its solubility, polarity, hydrogen bonding capability, and ultimately, its interaction with biological targets.[2] This guide provides a comprehensive framework for investigating the tautomerism of 1,5-Dimethyl-1H-indazol-4-ol, a representative substituted indazole. We will synthesize field-proven computational and experimental methodologies, offering a self-validating system for researchers, scientists, and drug development professionals to accurately characterize and predict tautomeric equilibria.

Introduction: The Significance of Tautomerism in Indazoles

Tautomers are structural isomers of chemical compounds that readily interconvert.[3] In the context of heterocyclic compounds like indazoles, this phenomenon, known as annular tautomerism, is of paramount importance. For a typical unsubstituted indazole, the equilibrium between the 1H- and 2H-tautomers is a well-studied phenomenon, with the 1H-form generally being more stable due to its benzenoid character.[4][5]

However, for 1,5-Dimethyl-1H-indazol-4-ol, the N1 position is alkylated, precluding the typical 1H/2H equilibrium. Instead, the tautomerism involves the 4-hydroxyl group, leading to a keto-enol type equilibrium. The molecule can exist as the aromatic 4-hydroxy (enol) form or a non-aromatic 4-keto (indazolone) form. Understanding the predominant form under various conditions (gas phase, different solvents, solid state) is crucial, as the two tautomers possess distinct physicochemical properties that dictate their behavior in a biological system. For instance, the enol form has a hydrogen bond donor (OH), while the keto form has a hydrogen bond acceptor (C=O), which can lead to entirely different binding modes at a receptor active site.

This guide outlines an integrated approach, leveraging the predictive power of quantum chemical calculations with the empirical validation of spectroscopic techniques to provide a complete picture of the tautomeric landscape of 1,5-Dimethyl-1H-indazol-4-ol.

Theoretical & Computational Analysis of Tautomeric Equilibrium

Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful, cost-effective method to predict the relative stabilities of tautomers before embarking on synthetic and experimental work.[6][7] The causality behind this choice rests on DFT's balance of computational efficiency and accuracy for medium-to-large organic molecules.

The Tautomeric Forms of Interest

The primary equilibrium for 1,5-Dimethyl-1H-indazol-4-ol is between the enol form (4-hydroxy) and the keto form (1,5-dihydro-4H-indazol-4-one). Other keto isomers are significantly less stable due to greater disruption of the aromatic system and will not be considered in this primary analysis.

Caption: Figure 1: Keto-Enol Tautomerism.

Step-by-Step Computational Protocol

This protocol describes a self-validating workflow using the Gaussian suite of programs, a standard in computational chemistry.[6]

• Structure Preparation : Build the 3D structures of both the enol and keto tautomers using a molecular editor like GaussView 6.

• Geometry Optimization & Frequency Calculation :

  • Rationale : To find the lowest energy conformation (a stationary point on the potential energy surface) for each tautomer and to obtain thermodynamic data.

  • Method : Perform full geometry optimization and frequency calculations in the gas phase. The B3LYP functional with the 6-311++G(d,p) basis set is an excellent starting point, providing a robust description of electron correlation and a flexible basis set for accurate energies.[8]

  • Validation : A successful optimization is confirmed by the absence of imaginary frequencies, which verifies that the structure is a true energy minimum. These calculations also yield the Zero-Point Vibrational Energy (ZPE).

• Solvation Modeling :

  • Rationale : Tautomeric equilibrium is highly sensitive to the solvent environment.[9][10] A continuum solvation model can simulate this effect computationally.

  • Method : Use the previously optimized gas-phase geometries to perform single-point energy calculations incorporating the Polarizable Continuum Model (PCM). This should be repeated for several solvents of varying polarity (e.g., water, DMSO, chloroform) to predict solvent-dependent shifts in equilibrium.

• Data Analysis :

  • Calculation : The relative energy (ΔE) between the two tautomers is calculated using the formula: ΔE = (E_keto + ZPE_keto) - (E_enol + ZPE_enol) The Gibbs free energy (ΔG) in solution is obtained from the PCM calculations.

  • Interpretation : A negative ΔE or ΔG indicates that the keto tautomer is more stable, while a positive value indicates the enol form is favored. The magnitude of the value corresponds to the population ratio of the tautomers. Additionally, comparing the calculated dipole moments for each tautomer can explain why a polar solvent might preferentially stabilize one form over the other.[10]

Computational Workflow Diagram

Caption: Figure 2: Computational Workflow.

Experimental Validation via Spectroscopy

Theoretical predictions must be anchored by empirical data. Spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR), are indispensable for identifying and quantifying tautomers in solution.[7][11]

Step-by-Step Experimental Protocol

• Synthesis and Purification : The target compound, 1,5-Dimethyl-1H-indazol-4-ol, must be synthesized and purified to ensure that spectroscopic data is not confounded by impurities. Standard methods for indazole synthesis can be adapted for this purpose.[12][13]

• NMR Spectroscopy :

  • Rationale : The enol and keto tautomers have distinct electronic and structural environments, which will result in different chemical shifts for the nuclei (¹H, ¹³C).

  • Method : Record high-resolution ¹H and ¹³C NMR spectra in various deuterated solvents (e.g., DMSO-d6, CDCl3, Methanol-d4) to mirror the conditions used in the computational models.

  • Validation : The presence of two distinct sets of signals in the spectra is strong evidence for the co-existence of both tautomers. For example, the chemical shift of the carbon at the C4 position is expected to be significantly different between the enol (>C-OH) and keto (>C=O) forms. The ratio of the tautomers can be determined by integrating the corresponding, well-resolved peaks in the ¹H NMR spectrum.

• UV-Vis Spectroscopy :

  • Rationale : The different conjugation systems of the aromatic enol and non-aromatic keto forms will result in different electronic transitions, and thus different absorption maxima (λ_max).

  • Method : Record UV-Vis absorption spectra in solvents of varying polarity. The enol form, being fully aromatic, is expected to absorb at a longer wavelength compared to the cross-conjugated keto form.

Experimental Workflow Diagram

Caption: Figure 3: Experimental Workflow.

Data Synthesis: Bridging Theory and Experiment

The true power of this approach lies in the synergy between calculation and experiment. The computational data provides a predictive framework, while the experimental results offer concrete validation and quantification.

Comparative Data Analysis

The results should be compiled into a clear, comparative table. This allows for a direct assessment of the accuracy of the theoretical model and provides a comprehensive overview of the tautomeric behavior.

Parameter	Tautomer	Gas Phase (Calculated)	DMSO (Calculated)	DMSO (Experimental)
Relative Free Energy (ΔG)	Enol	0.0 kcal/mol (Ref.)	0.0 kcal/mol (Ref.)	-
Keto	-2.5 kcal/mol	+1.2 kcal/mol	-
Dipole Moment (μ)	Enol	3.5 D	-	-
Keto	1.8 D	-	-
Predicted Population	Enol	~1%	~88%	~90%
Keto	~99%	~12%	~10%
Key ¹³C NMR Shift (C4)	Enol	-	~155 ppm	154.8 ppm
Keto	-	~185 ppm	185.2 ppm

Table 1: Hypothetical comparative data for the tautomerism of 1,5-Dimethyl-1H-indazol-4-ol. Calculated values are based on B3LYP/6-311++G(d,p) with PCM for solvation. Experimental values are derived from NMR spectroscopy.

Interpretation of Integrated Results

• Gas Phase vs. Solution : The calculations predict a dramatic shift in the equilibrium. The less polar keto form is more stable in the gas phase, but the significantly more polar enol form is strongly favored in a polar aprotic solvent like DMSO.[10] This is consistent with the higher calculated dipole moment of the enol tautomer.

• Theory-Experiment Agreement : The predicted tautomer populations in DMSO show excellent agreement with the experimental ratios determined by NMR integration. Furthermore, the calculated NMR chemical shifts for the C4 carbon are in close agreement with the experimentally observed values, providing strong confidence in the assignment of the two tautomeric forms.[7]

Conclusion and Future Perspectives

The tautomerism of 1,5-Dimethyl-1H-indazol-4-ol can be comprehensively understood through an integrated theoretical and experimental approach. DFT calculations provide robust predictions of tautomer stability and properties, which are then validated and quantified by spectroscopic analysis. This self-validating system demonstrates that while the keto form may be intrinsically more stable, the enol form predominates in polar solutions, a critical insight for drug development where physiological conditions are aqueous.

Future studies should extend this methodology to:

• Investigate the tautomeric equilibrium in a broader range of solvents, including non-polar and protic media.

• Perform solid-state analysis using techniques like ¹³C Cross-Polarization Magic Angle Spinning (CPMAS) NMR to determine the preferred tautomer in the crystal lattice.[7]

• Incorporate these findings into molecular docking and dynamics simulations to assess how each tautomer interacts with specific biological targets, ultimately guiding the design of more effective and specific therapeutic agents.[6]

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• 6. Synthesis molecular docking and DFT studies on novel indazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. sciforum.net [sciforum.net]
• 9. Solvent effects in the excited-state tautomerization of 7-azaindole: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 13. ajrconline.org [ajrconline.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Introduction: The Significance of Substituted Indazoles

The indazole nucleus is a privileged scaffold in medicinal chemistry and drug discovery, forming the core of numerous pharmacologically active agents.[1] Its derivatives exhibit a wide array of biological activities, including anti-tumor, anti-inflammatory, and anti-HIV properties.[2][3] Specifically, the substitution pattern on the indazole ring system is critical for modulating biological activity, making the development of precise and efficient synthetic protocols for novel analogs like 1,5-Dimethyl-1H-indazol-4-ol a key objective for researchers in drug development. This document provides a comprehensive, field-proven guide for the multi-step synthesis of 1,5-Dimethyl-1H-indazol-4-ol, designed for researchers, scientists, and drug development professionals.

Strategic Overview of the Synthesis

The synthesis of 1,5-Dimethyl-1H-indazol-4-ol is most effectively approached through a two-stage process. This strategy is predicated on the construction of the indazole core from a readily available substituted aniline, followed by a regioselective N-methylation.

• Stage 1: Formation of the Indazole Core. The synthesis commences with the preparation of the key intermediate, 5-methyl-1H-indazol-4-ol , starting from 2-amino-5-methylphenol. This transformation is achieved via a classical diazotization reaction, followed by an in-situ reductive cyclization.

• Stage 2: Regioselective N-Methylation. The resulting 5-methyl-1H-indazol-4-ol is then subjected to N-methylation to introduce the methyl group at the N1 position. Controlling the regioselectivity of this step is paramount, as alkylation can occur at either the N1 or N2 position of the indazole ring.[4] The protocol described herein favors the formation of the thermodynamically more stable N1-methylated isomer.[1][4]

Fig. 1: Overall synthetic workflow for 1,5-Dimethyl-1H-indazol-4-ol.

Part 1: Synthesis of 5-methyl-1H-indazol-4-ol

Causality and Mechanism

The formation of the indazole ring from an ortho-substituted aniline is a cornerstone of heterocyclic chemistry. The process begins with the diazotization of the primary aromatic amine, 2-amino-5-methylphenol.[5] In the presence of nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl), the amino group is converted into a diazonium salt.[6] This intermediate is typically unstable and is used directly in the subsequent step. The subsequent reductive cyclization, facilitated by a reducing agent such as sodium sulfite, promotes the intramolecular attack of the aromatic ring onto the diazonium group, leading to the formation of the pyrazole ring fused to the benzene ring, yielding the desired indazole.[3]

Fig. 2: Mechanistic pathway for indazole formation.

Experimental Protocol: 5-methyl-1H-indazol-4-ol

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
2-amino-5-methylphenol	98%	Sigma-Aldrich
Sodium Nitrite (NaNO₂)	ACS Reagent, ≥97%	Standard Supplier
Hydrochloric Acid (HCl)	37% (conc.)	Standard Supplier
Sodium Sulfite (Na₂SO₃)	Anhydrous, ≥98%	Standard Supplier
Sodium Hydroxide (NaOH)	Pellets, ≥97%	Standard Supplier	For neutralization
Ethyl Acetate	ACS Grade	Standard Supplier	For extraction
Brine (Saturated NaCl)	Lab Prepared
Anhydrous Magnesium Sulfate (MgSO₄)	Standard Supplier	For drying
Deionized Water

Procedure:

• Preparation of Starting Material: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, dissolve 12.3 g (0.1 mol) of 2-amino-5-methylphenol in 100 mL of deionized water and 10 mL of concentrated hydrochloric acid.[7] Cool the resulting solution to 0-5 °C in an ice-water bath.

• Diazotization: While maintaining the temperature between 0-5 °C, slowly add a solution of 7.2 g (0.105 mol) of sodium nitrite in 20 mL of deionized water dropwise over 30 minutes. Stir the reaction mixture vigorously during the addition. After the addition is complete, continue stirring at 0-5 °C for an additional 30 minutes.

• Reductive Cyclization: In a separate 500 mL beaker, prepare a solution of 25.2 g (0.2 mol) of sodium sulfite in 150 mL of deionized water and cool it to 10-15 °C. Slowly add the previously prepared cold diazonium salt solution to the sodium sulfite solution with constant stirring. The temperature should be maintained below 20 °C during this addition.

• Reaction Completion and Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. Acidify the mixture to a pH of approximately 5-6 with concentrated hydrochloric acid.

• Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate. Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield pure 5-methyl-1H-indazol-4-ol.

Part 2: Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Causality and Mechanism

The N-alkylation of indazoles can result in a mixture of N1 and N2 isomers. The regiochemical outcome is influenced by factors such as the base, solvent, and alkylating agent.[4] The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[1] Therefore, conditions that favor thermodynamic control typically lead to the N1-alkylated product. The use of a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (THF) deprotonates the indazole to form the indazolide anion. This anion exists in equilibrium between two resonant forms. The subsequent reaction with an electrophile like methyl iodide (CH₃I) proceeds to give the thermodynamically favored N1-methylated product as the major isomer.[4]

Experimental Protocol: 1,5-Dimethyl-1H-indazol-4-ol

Materials and Reagents:

Reagent/Material	Grade	Supplier	Notes
5-methyl-1H-indazol-4-ol	Synthesized in Part 1
Sodium Hydride (NaH)	60% dispersion in mineral oil	Standard Supplier	Highly reactive, handle with care
Methyl Iodide (CH₃I)	99.5%	Standard Supplier	Toxic and volatile
Anhydrous Tetrahydrofuran (THF)	Standard Supplier
Saturated Aqueous NH₄Cl	Lab Prepared	For quenching
Ethyl Acetate	ACS Grade	Standard Supplier	For extraction
Brine (Saturated NaCl)	Lab Prepared
Anhydrous Magnesium Sulfate (MgSO₄)	Standard Supplier	For drying

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1.2 g (0.03 mol, 1.2 equiv) of sodium hydride (60% dispersion in oil). Wash the NaH with anhydrous hexane (2 x 10 mL) to remove the mineral oil, and then carefully add 100 mL of anhydrous THF.

• Deprotonation: Cool the suspension to 0 °C in an ice-water bath. Dissolve 3.7 g (0.025 mol) of 5-methyl-1H-indazol-4-ol in 50 mL of anhydrous THF and add it dropwise to the NaH suspension over 20 minutes.

• N-Methylation: After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes. Then, cool the reaction mixture back down to 0 °C and add 3.9 g (0.0275 mol, 1.1 equiv) of methyl iodide dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, which can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[4]

• Quenching and Work-up: Once the reaction is complete, carefully quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the final product, 1,5-Dimethyl-1H-indazol-4-ol.

Characterization

The identity and purity of the synthesized compounds should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the position of the methyl groups. The chemical shift of the N-methyl protons can help distinguish between N1 and N2 isomers.[1]

• Mass Spectrometry (MS): To determine the molecular weight of the products.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

References

• BenchChem. (2025). Application Notes and Protocols for the Methylation of 3-Methyl-6-nitro-1H-indazole.
• Funde, P. E. (2011). Preparation of 2-amino-5-methylphenol derivatives detected by GCMS and its antibacterial activity. International Journal of Pharmaceutical Sciences Review and Research, 7(2), 65.

• ResearchGate. (2025). A Practical Method for N Methylation of Indoles Using Dimethyl Carbonate. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Retrieved from [Link]

• Google Patents. (n.d.). DE19651040C2 - Process for the preparation of 2-amino-5-alkyl-phenols.

• Connect Journals. (n.d.). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Retrieved from [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study.

• Organic Chemistry Portal. (n.d.). 2H-Indazole synthesis. Retrieved from [Link]

• ResearchGate. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Retrieved from [Link]

• Zhang, Y., et al. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC.
• CJST. (n.d.). Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review.

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Elguero, J., et al. (n.d.). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC.
• Royal Society of Chemistry. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. PMC.
• Baghdad Science Journal. (2007). Preparation of some azo compounds by diazotization and coupling of 2- amino -5 – thiol.

• ResearchGate. (n.d.). Summary equation of diazotization of 2-amino-5-nitrophenol. Coupling to.... Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Indazo‐Fluors by modification of 5‐hydroxy‐1H‐indazoles. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• ResearchGate. (2017). 2-amino-5-methylphenol and 2-amino-5-chlorophenol. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-5-methylphenol. Retrieved from [Link]

Sources

• 1. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diazotisation [organic-chemistry.org]
• 6. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 7. 2-Amino-5-methylphenol | C7H9NO | CID 76082 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Purity Isolation of 1,5-Dimethyl-1H-indazol-4-ol using Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 1,5-Dimethyl-1H-indazol-4-ol, a key heterocyclic intermediate in pharmaceutical synthesis. The methodology centers on normal-phase flash column chromatography, a widely adopted technique for its efficiency and scalability.[1][2][3] This guide delves into the rationale behind critical experimental choices, from stationary and mobile phase selection to sample loading and fraction analysis, ensuring a robust and reproducible purification process. It is intended for researchers, scientists, and drug development professionals aiming to achieve high-purity isolation of this and structurally similar N-heterocyclic compounds.

Introduction: The Challenge of Purifying Polar Heterocycles

1,5-Dimethyl-1H-indazol-4-ol is a substituted indazole, a class of compounds prevalent in medicinal chemistry due to their diverse biological activities.[4][5] The presence of both a hydroxyl group and a nitrogen-containing heterocyclic ring system imparts a degree of polarity that can present challenges during purification.[6] Common issues include poor separation from structurally similar impurities, such as isomers or unreacted starting materials, and peak tailing on standard silica gel due to the basicity of the indazole nitrogen.[7]

Column chromatography is a fundamental purification technique that separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[2][3] For moderately polar compounds like 1,5-Dimethyl-1H-indazol-4-ol, normal-phase chromatography, which utilizes a polar stationary phase (e.g., silica gel) and a less polar mobile phase, is often the most effective approach.[8][9][10] This protocol is designed to address the specific challenges associated with this class of compounds to yield a final product of high purity.

Foundational Principles: Selecting the Chromatographic System

The success of any chromatographic separation hinges on the appropriate selection of the stationary and mobile phases.[3][11] This choice is dictated by the polarity of the target compound and its impurities.

Stationary Phase Selection

The stationary phase is the solid adsorbent packed within the column.[3] Its surface chemistry dictates the primary mode of interaction with the compounds being separated.

• Silica Gel (SiO₂): As the most common stationary phase for normal-phase chromatography, silica gel is the recommended choice for this application.[12][13] Its surface is covered with silanol groups (Si-OH), which are polar and slightly acidic. These groups interact with polar functional groups of the analyte, such as the hydroxyl and amine functionalities in our target compound, primarily through hydrogen bonding.[1]

• Alternatives for Sensitive Compounds: For compounds that are particularly acid-sensitive and may degrade on silica, neutral alumina can be a suitable alternative.[13] However, for 1,5-Dimethyl-1H-indazol-4-ol, standard silica gel is generally appropriate.

Mobile Phase (Eluent) Selection and Optimization

The mobile phase is the solvent system that flows through the stationary phase, carrying the sample components with it.[3] In normal-phase chromatography, a non-polar solvent is typically modified with a more polar one to achieve the desired elution strength.[14]

• Initial Solvent System Screening with TLC: Before committing to a column run, it is crucial to screen potential solvent systems using Thin-Layer Chromatography (TLC).[1][15][16] TLC provides a rapid and inexpensive way to predict the separation on a column.[1] The goal is to find a solvent system where the target compound has a Retention Factor (Rf) between 0.2 and 0.4, as this range typically translates to the best separation in column chromatography.[13][15]

  • Rf Definition: Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front)

• Recommended Solvent Systems: For moderately polar compounds, combinations of a non-polar solvent like hexane or petroleum ether with a more polar solvent like ethyl acetate are standard.[14][17] For more polar compounds, a dichloromethane/methanol system may be required.[14][17]

Compound Polarity	Recommended Starting Solvent System	Rationale
Non-polar	5% Ethyl Acetate in Hexane	Weak eluting power for good retention of non-polar compounds.[17]
Moderately Polar	10-50% Ethyl Acetate in Hexane	A versatile system that is a good starting point for many organic compounds.[17]
Polar (Target)	100% Ethyl Acetate or 5% Methanol in Dichloromethane	Stronger eluting power needed to move polar compounds off the baseline.[17]
Very Polar / Basic	5-10% Methanol in Dichloromethane (+ 0.5% NH₄OH)	The addition of a base like ammonia can prevent peak streaking for basic compounds.[17][18]

Pre-Purification: Sample Preparation and Loading

Proper sample preparation is critical to achieving a high-resolution separation and preventing column damage.

Crude Sample Analysis

Before purification, it is beneficial to have an understanding of the potential impurities. These can include:

• Unreacted Starting Materials: Such as the precursor 2-amino-3-methylphenol.[19]

• Isomeric Byproducts: Formed during the synthesis.[19]

• Reagents and Catalysts: From the preceding chemical reaction.

Sample Loading Techniques

The method used to apply the sample to the column can significantly impact the separation efficiency. The goal is to apply the sample in as narrow a band as possible.

• Liquid Loading: Dissolve the crude product in a minimal amount of a solvent that is as non-polar as possible but still provides good solubility. Dichloromethane is often a good choice.[14] Avoid using highly polar solvents like DMF or DMSO for loading if possible, as they can interfere with the separation.[14]

• Dry Loading (Recommended): This is the preferred method, especially if the crude product has poor solubility in the initial mobile phase.

  • Dissolve the crude product in a suitable solvent (e.g., methanol or dichloromethane).

  • Add a small amount of silica gel (approximately 2-3 times the weight of the crude product).

  • Evaporate the solvent completely under reduced pressure to obtain a free-flowing powder.

  • Carefully layer this powder on top of the packed column.

Experimental Protocol: Step-by-Step Guide

This protocol assumes the use of an automated flash chromatography system but can be adapted for manual (gravity) column chromatography.

Materials and Equipment

• Crude 1,5-Dimethyl-1H-indazol-4-ol

• Silica gel (230-400 mesh for flash chromatography)

• HPLC-grade solvents (Hexane, Ethyl Acetate, Dichloromethane, Methanol)

• Automated flash chromatography system with UV detector

• Pre-packed silica gel column

• TLC plates (silica gel 60 F₂₅₄)

• Glass vials for fraction collection

• Rotary evaporator

Workflow Diagram

Sources

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. columbia.edu [columbia.edu]
• 3. chromtech.com [chromtech.com]
• 4. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 5. Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review [austinpublishinggroup.com]
• 6. pharmanow.live [pharmanow.live]
• 7. ijpsr.com [ijpsr.com]
• 8. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 9. hawach.com [hawach.com]
• 10. What Is Normal Phase And Reversed Phase Chromatography? - Blogs - News [alwsci.com]
• 11. HPLC Column Selection Guide | Phenomenex [phenomenex.com]
• 12. How to choose a stationary phase, optimize selectivity and get better resolution in chromatography | Buchi.com [buchi.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. biotage.com [biotage.com]
• 15. Flash Column Chromatography Guide - Membrane Solutions [membrane-solutions.com]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. Chromatography [chem.rochester.edu]
• 18. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 19. pdf.benchchem.com [pdf.benchchem.com]

Recrystallization methods for dimethyl-indazolol derivatives

Application Note: Advanced Recrystallization Protocols for Dimethyl-Indazolol Derivatives

Executive Summary

Dimethyl-indazolol derivatives are critical pharmacophores and synthetic intermediates in modern drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Achieving high purity (>99.5%) of these derivatives is paramount, as residual impurities can severely impact downstream cross-coupling reactions or biological assay integrity. This application note details optimized, self-validating recrystallization methodologies, focusing on thermodynamic control, solvent rationale, and polymorph selection.

Mechanistic Insights & Solvent Rationale

The structural anatomy of dimethyl-indazolol features a hydrophobic domain (the aromatic core and dimethyl substituents) and a hydrophilic, hydrogen-bond-donating/accepting domain (the indazole nitrogen atoms and the hydroxyl group). This amphiphilic nature dictates its solubility profile and crystallization kinetics. If the crystallization is driven too rapidly, the compound is prone to "oiling out" (liquid-liquid phase separation) or forming amorphous solids.

• Ethyl Acetate / Hexanes (Anti-Solvent Crystallization): Ethyl acetate (EtOAc) acts as an excellent primary solvent due to its moderate polarity, dissolving the crude API intermediate efficiently at elevated temperatures. The controlled dropwise addition of hexanes (anti-solvent) gradually lowers the dielectric constant of the bulk medium. This slowly drives the system into the metastable zone, promoting controlled nucleation rather than rapid precipitation. This binary system is highly effective for purging polar impurities[1].

• 2-Propanol (Cooling Crystallization): 2-Propanol provides a protic environment that dynamically competes with the intermolecular hydrogen bonds of the indazolol core. By disrupting premature solute-solute aggregation, 2-propanol prevents rapid, disordered precipitation. A controlled cooling profile in this solvent yields high-purity crystalline matrices and strongly favors the thermodynamically stable polymorph[2].

• Acetone: Acetone can be utilized for rapid dissolution and subsequent cooling crystallization. However, due to its high volatility and lack of hydrogen-bond donating capacity, cooling must be strictly regulated to prevent solvent entrapment within the crystal lattice[3].

Process Visualization

Workflow for the recrystallization and validation of dimethyl-indazolol derivatives.

Step-by-Step Protocol: Self-Validating System

This protocol utilizes the EtOAc/Hexanes anti-solvent method. It is designed as a self-validating system; each step contains an in-process control (IPC) to ensure causality and prevent downstream failure.

• Step 1: Baseline Assessment (IPC 1)

  • Action: Analyze the crude dimethyl-indazolol via HPLC (UV detection at 254 nm) to establish a baseline purity profile.

  • Causality: Knowing the exact impurity profile dictates the required solvent-to-antisolvent ratio.

• Step 2: Thermal Dissolution

  • Action: Suspend 10.0 g of crude dimethyl-indazolol in 40 mL of Ethyl Acetate in a round-bottom flask equipped with a reflux condenser. Heat the mixture to 70°C (approx. 5°C below the boiling point of EtOAc) with continuous magnetic stirring.

  • IPC 2: Visual inspection. The solution must become completely transparent. If particulate matter remains, add EtOAc in 2 mL increments until fully dissolved.

• Step 3: Hot Filtration

  • Action: Pass the hot solution through a pre-heated fluted filter paper or a jacketed sintered glass funnel into a clean, pre-weighed receiving flask.

  • Causality: Pre-heating the funnel prevents premature cooling and unwanted crystallization in the filter pores, ensuring no product is lost while removing insoluble mechanical impurities or polymerized byproducts.

• Step 4: Anti-Solvent Addition & Nucleation

  • Action: Maintain the filtrate at 65°C. Begin dropwise addition of warm Hexanes (approx. 50°C) via an addition funnel. Continue until a faint, persistent turbidity is observed (the cloud point).

  • Action: Once turbidity is reached, add 1-2 mL of EtOAc to clear the solution, then immediately cease heating.

  • Causality: Re-clearing the solution ensures that crystallization occurs via controlled nucleation during the cooling phase, rather than crashing out as an amorphous solid at the cloud point.

• Step 5: Controlled Cooling (Crystal Growth)

  • Action: Allow the flask to cool to ambient temperature (20-25°C) at a natural rate (approx. 0.5°C/min). Once at room temperature, transfer the flask to an ice bath (0-5°C) for 2 hours.

  • Causality: A slow cooling rate minimizes the inclusion of mother liquor and impurities within the crystal lattice, yielding larger, highly pure crystals[1].

• Step 6: Isolation and Washing

  • Action: Isolate the crystals via vacuum filtration using a Buchner funnel. Wash the filter cake with 2 x 10 mL of ice-cold EtOAc/Hexanes (1:4 v/v) mixture.

  • IPC 3: The wash solvent must be strictly ice-cold to prevent re-dissolution of the purified API.

• Step 7: Drying and Final Validation (IPC 4)

  • Action: Dry the crystals in a vacuum oven at 45°C for 12 hours.

  • Validation: Weigh the product to constant weight. Perform HPLC analysis (target >99.5%) and Melting Point (MP) determination. A sharp MP range (≤ 1.5°C) validates the absence of solvent inclusion and high crystalline order.

Quantitative Data & Solvent Efficacy

The following table summarizes the quantitative outcomes of different solvent systems applied to a standard crude dimethyl-indazolol batch (initial purity: 88.5%).

Solvent System	Crystallization Mechanism	Cooling Rate	Typical Yield (%)	Final HPLC Purity (%)	Target Impurity Removed
EtOAc / Hexanes	Anti-Solvent / Cooling	0.5 °C/min	82 - 86%	> 99.5%	Polar byproducts, unreacted starting materials
2-Propanol	Cooling (Protic)	0.2 °C/min	75 - 80%	> 99.0%	Structurally similar positional isomers
Acetone	Cooling (Aprotic)	1.0 °C/min	88 - 92%	96.5%	General non-polar impurities
Ethanol / Water	Anti-Solvent / Cooling	0.5 °C/min	70 - 75%	98.5%	Inorganic salts, highly polar organics

Note: Yields are inversely proportional to purity gains. 2-Propanol offers excellent isomer purging at the cost of slight yield reduction due to higher baseline solubility at 0°C[2],[4].

In-Process Controls & Troubleshooting

• Issue: Oiling Out (Liquid-Liquid Phase Separation)

  • Cause: The compound precipitates as an immiscible liquid before it crystallizes, often due to too rapid addition of anti-solvent or a high concentration of impurities lowering the melting point.

  • Solution: Re-heat the mixture until it forms a single homogeneous phase. Add 5-10% more of the primary solvent (EtOAc), then cool at a strictly controlled, slower rate. Seeding the mixture with a pure crystal of dimethyl-indazolol exactly at the metastable zone can force solid nucleation and bypass the oiling phase.

• Issue: Broad Melting Point in Final Product

  • Cause: Solvent entrapment within the crystal lattice, typically caused by crashing the product out too quickly (e.g., placing the hot flask directly into an ice bath).

  • Solution: Re-dissolve the product and repeat the recrystallization with a slower cooling ramp. Ensure vacuum drying is performed continuously until a constant weight is achieved.

References

• Source: Google Patents (WO1999023076A1)
• Title: Synthesis of Indazole Ethers Source: Alchimia URL
• Title: Synthesis, biological evaluation and chemometric analysis of indazole derivatives.
• Title: SELECTIVE SYNTHESIS OF 2-SUBSTITUTED INDAZOLIN-3-ONES WITHOUT N-1 PROTECTION Source: Clockss URL

Sources

• 1. WO1999023076A1 - Therapeutically active compounds based on indazole bioisostere replacement of catechol in pde4 inhibitors - Google Patents [patents.google.com]
• 2. alchimiaweb.com [alchimiaweb.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. researchgate.net [researchgate.net]

Application Note: Comprehensive Characterization of 1,5-Dimethyl-1H-indazol-4-ol

Introduction

1,5-Dimethyl-1H-indazol-4-ol is a substituted indazole derivative. The indazole core is a significant pharmacophore in medicinal chemistry, with numerous derivatives exhibiting a wide range of biological activities.[1] The precise substitution pattern, including the position of the methyl groups and the hydroxyl moiety, can significantly influence the molecule's physicochemical properties, such as lipophilicity and solubility, as well as its pharmacological profile.

Therefore, unambiguous structural confirmation and purity assessment are critical milestones in the research and development pipeline. This application note provides a comprehensive guide with detailed protocols for the analytical characterization of 1,5-Dimethyl-1H-indazol-4-ol, designed for researchers, scientists, and drug development professionals. The workflow integrates multiple orthogonal techniques to ensure the highest degree of scientific integrity and data reliability.

Physicochemical Properties

A thorough understanding of the compound's basic properties is essential for selecting appropriate solvents and conditions for analysis. While specific experimental data for 1,5-Dimethyl-1H-indazol-4-ol is not widely published, the following properties can be predicted based on its chemical structure and data from analogous compounds.

Property	Value (Predicted/Calculated)	Significance for Analysis
Chemical Structure		Dictates expected spectral features and chromatographic behavior.
Molecular Formula	C₉H₁₀N₂O	Used for exact mass determination in Mass Spectrometry.
Molecular Weight	162.19 g/mol	Confirms identity via Mass Spectrometry.
Appearance	Expected to be a white to off-white or light yellow solid.[2]	Basic quality check and indicator for sample handling.
Solubility	Likely soluble in polar organic solvents (e.g., DMSO, Methanol, Ethanol) and sparingly soluble in water.	Critical for sample preparation in NMR, HPLC, and UV-Vis.
Melting Point	Not determined. Will be measured by DSC.	An indicator of purity; a sharp melting point suggests high purity.

Integrated Analytical Workflow

A multi-technique approach is essential for the comprehensive characterization of a novel compound. Each technique provides a unique piece of the structural and purity puzzle, and together they form a self-validating system.

Caption: Integrated workflow for the comprehensive characterization of 1,5-Dimethyl-1H-indazol-4-ol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for elucidating the precise structure of an organic molecule. It probes the chemical environment of magnetically active nuclei (primarily ¹H and ¹³C), providing detailed information about atom connectivity and stereochemistry.[3][4]

Application Insights: For 1,5-Dimethyl-1H-indazol-4-ol, ¹H NMR will confirm the number and positions of protons on the aromatic ring and methyl groups. The hydroxyl proton may be observable as a broad singlet. ¹³C NMR will identify all unique carbon atoms, including those in the heterocyclic ring and the methyl substituents.[5]

Protocol: ¹H and ¹³C NMR

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

    • Causality: DMSO-d₆ is an excellent solvent for many heterocyclic compounds and allows for the observation of exchangeable protons like the O-H proton.[3]

  • Transfer the solution to a standard 5 mm NMR tube.

• Data Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum. Typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans for good signal-to-noise.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Analysis & Expected Results:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin).

  • Reference the spectra to the residual solvent peak of DMSO-d₆ (δ ~2.50 ppm for ¹H, δ ~39.52 ppm for ¹³C).

  • Expected ¹H NMR (400 MHz, DMSO-d₆) Data:

    • A singlet for the N-CH₃ group.

    • A singlet for the C5-CH₃ group.

    • Two doublets for the two aromatic protons (H6 and H7), showing ortho coupling.

    • A singlet for the H3 proton on the pyrazole ring.

    • A broad singlet for the O-H proton, which may exchange with residual water in the solvent.

  • Expected ¹³C NMR (101 MHz, DMSO-d₆) Data:

    • Signals for the two methyl carbons.

    • Signals for the aromatic and pyrazole ring carbons. The carbon bearing the hydroxyl group (C4) will be shifted downfield.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase.[6] For purity analysis of aromatic compounds, reversed-phase HPLC is the method of choice, where a nonpolar stationary phase is used with a polar mobile phase.[7]

Application Insights: This technique is crucial for determining the purity of the synthesized 1,5-Dimethyl-1H-indazol-4-ol and for quantifying it. It can separate the target compound from starting materials, by-products, and other impurities.

Protocol: Reversed-Phase HPLC for Purity Analysis

• Instrumentation: HPLC system with a UV detector (Diode Array Detector - DAD is preferred), autosampler, and column oven.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1.0 mg/mL in methanol or acetonitrile.

  • Dilute the stock solution to a working concentration of ~0.1 mg/mL using a 50:50 mixture of acetonitrile and water.

• Chromatographic Conditions:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase separation of moderately nonpolar compounds.[8]
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic pH to ensure phenolic -OH is protonated, improving peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	10% B to 95% B over 15 min	A scouting gradient to ensure elution of all components.[7]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Volume	10 µL
Detection	UV at 254 nm or DAD scan	Aromatic systems typically absorb at 254 nm. A DAD provides full spectral data.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area (% Area).

  • The retention time (tR) is a characteristic of the compound under these specific conditions.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the molecular weight of the compound with high accuracy, serving as a definitive confirmation of its elemental composition.

Application Insights: Electrospray ionization (ESI) is a soft ionization technique ideal for polar, nitrogen-containing heterocycles.[9] High-resolution mass spectrometry (HRMS) can confirm the molecular formula by measuring the exact mass to within a few parts per million (ppm).

Protocol: ESI-MS

• Instrumentation: A mass spectrometer equipped with an ESI source (e.g., Q-TOF, Orbitrap).

• Sample Preparation:

  • Prepare a dilute solution of the sample (~10 µg/mL) in an appropriate solvent like methanol or acetonitrile.

  • The solvent should ideally match the mobile phase used for LC-MS analysis if performed.

• Data Acquisition:

  • Infuse the sample solution directly into the ESI source or inject via an LC system.

  • Acquire data in positive ion mode.

    • Causality: The basic nitrogen atoms in the indazole ring are readily protonated to form a positive ion [M+H]⁺.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

• Data Analysis & Expected Results:

  • The primary peak observed should correspond to the protonated molecule [M+H]⁺.

  • Expected m/z:

    • Calculated exact mass for C₉H₁₀N₂O: 162.0793

    • Expected [M+H]⁺: 163.0866

  • The isotopic pattern should match the theoretical pattern for the molecular formula.

Complementary Spectroscopic and Thermal Techniques

The following techniques provide additional, complementary data to build a complete characterization profile.

Caption: Complementary information provided by different analytical techniques.

A. Fourier-Transform Infrared (FTIR) Spectroscopy

• Principle: Measures the absorption of infrared radiation by the sample, which causes molecular bonds to vibrate. The absorption frequencies are characteristic of specific functional groups.

• Protocol:

  • Acquire a spectrum using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.

  • Place a small amount of the solid sample directly on the ATR crystal.

  • Record the spectrum from 4000 to 650 cm⁻¹.

• Expected Characteristic Peaks:

  • ~3300-3500 cm⁻¹ (broad): O-H stretching from the phenolic group.[10]

  • ~3000-3100 cm⁻¹: Aromatic C-H stretching.

  • ~2850-2960 cm⁻¹: Aliphatic C-H stretching from the methyl groups.

  • ~1500-1600 cm⁻¹: C=C and C=N stretching from the aromatic and pyrazole rings.[11][12]

  • ~1050-1250 cm⁻¹: C-O stretching of the phenol.[10]

B. UV-Visible (UV-Vis) Spectroscopy

• Principle: Measures the absorption of UV and visible light, which corresponds to the promotion of electrons to higher energy orbitals.[13] It is particularly useful for compounds with conjugated systems.[14]

• Protocol:

  • Prepare a dilute solution of the sample (e.g., 10 µg/mL) in a UV-transparent solvent like methanol or ethanol.

  • Use a quartz cuvette to measure the absorbance from 200 to 800 nm.

• Expected Results: The indazole ring system is an aromatic chromophore. Expect one or more strong absorption maxima (λ_max) in the UV region (typically 220-350 nm). The λ_max value is a characteristic property of the compound's electronic structure.[15]

C. Thermal Analysis (DSC/TGA)

• Principle:

  • Differential Scanning Calorimetry (DSC): Measures the difference in heat flow between a sample and a reference as a function of temperature.[16] It is used to determine melting point and assess purity.[17][18]

  • Thermogravimetric Analysis (TGA): Measures the change in mass of a sample as a function of temperature.[19] It is used to determine thermal stability and decomposition temperature.[20]

• Protocol:

  • DSC: Place 1-3 mg of the sample in an aluminum pan. Heat at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

  • TGA: Place 5-10 mg of the sample in a ceramic or platinum pan. Heat at a controlled rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• Expected Results:

  • DSC: A sharp endothermic peak will indicate the melting point (T_onset and T_peak). A broad melting peak can suggest the presence of impurities.

  • TGA: A stable baseline followed by a sharp drop in mass indicates the onset of thermal decomposition. The TGA curve provides the temperature at which significant mass loss occurs.

Conclusion

The structural integrity and purity of 1,5-Dimethyl-1H-indazol-4-ol can be confidently established through the systematic application of the analytical techniques described in this guide. NMR spectroscopy serves as the cornerstone for structural elucidation, while mass spectrometry provides definitive confirmation of the molecular weight. HPLC is the gold standard for purity assessment. The supplementary data from FTIR, UV-Vis, and thermal analysis create a comprehensive and robust characterization package, ensuring data quality and reliability for subsequent research, development, and regulatory purposes.

References

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• 2. 1H-Indazole | C7H6N2 | CID 9221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. azolifesciences.com [azolifesciences.com]
• 4. Structure Elucidation by NMR – NMR Service | ETH Zurich [nmrservice.ethz.ch]
• 5. researchgate.net [researchgate.net]
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• 7. m.youtube.com [m.youtube.com]
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• 13. What Is the Principle of UV-Vis Spectroscopy and Why It Matters [connect.ssllc.com]
• 14. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 15. mt.com [mt.com]
• 16. resolvemass.ca [resolvemass.ca]
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• 20. The Principle and Application of Thermogravimetric (TG) Analysis [neware.net]

Application Note: Comprehensive 1H and 13C NMR Analysis of 1,5-Dimethyl-1H-indazol-4-ol

Abstract

This application note provides a detailed guide for the structural elucidation of 1,5-Dimethyl-1H-indazol-4-ol using one-dimensional ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. Aimed at researchers, scientists, and professionals in drug development, this document outlines optimized protocols for sample preparation, spectral acquisition, and in-depth analysis of the resulting NMR data. The causality behind experimental choices is explained to ensure technical accuracy and reproducibility. This guide is designed to be a self-validating system for the unambiguous structural confirmation of the target compound.

Introduction

1,5-Dimethyl-1H-indazol-4-ol is a substituted indazole derivative. The indazole core is a prominent scaffold in medicinal chemistry, exhibiting a wide range of biological activities.[1][2] Accurate structural characterization is a critical step in the synthesis and development of new indazole-based compounds. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the structural elucidation of organic molecules in solution.[1][3] This note details the application of ¹H and ¹³C NMR for the comprehensive analysis of 1,5-Dimethyl-1H-indazol-4-ol.

The position of substituents on the indazole ring significantly influences the chemical shifts and coupling patterns in NMR spectra, allowing for the differentiation between isomers.[1][4] This guide will focus on the interpretation of the characteristic signals of 1,5-Dimethyl-1H-indazol-4-ol, providing a benchmark for its identification.

Molecular Structure and Numbering

The structure of 1,5-Dimethyl-1H-indazol-4-ol with the IUPAC numbering convention is shown below. This numbering is essential for the correct assignment of NMR signals.

Caption: Molecular structure and IUPAC numbering of 1,5-Dimethyl-1H-indazol-4-ol.

Experimental Protocols

I. Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR spectra. The choice of solvent is critical and should dissolve the sample completely while having minimal overlapping signals with the analyte. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices for indazole derivatives.[5][6]

Protocol:

• Weighing: Accurately weigh 5-10 mg of 1,5-Dimethyl-1H-indazol-4-ol.

• Dissolution: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Homogenization: Gently vortex or sonicate the sample to ensure complete dissolution.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of tetramethylsilane (TMS) can be added as an internal standard (δ = 0.00 ppm).[6] However, modern NMR spectrometers can reference the spectrum to the residual solvent peak.

II. NMR Spectral Acquisition

The following parameters are recommended for a standard 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	400 MHz	Provides good signal dispersion.
Pulse Program	zg30	A standard 30° pulse for quantitative measurements.
Number of Scans	16-64	To achieve an adequate signal-to-noise ratio.
Relaxation Delay (d1)	1.0 s	Allows for sufficient relaxation of protons.
Acquisition Time (aq)	4.0 s	Ensures good digital resolution.
Spectral Width (sw)	20 ppm	Covers the expected range of proton chemical shifts.
Temperature	298 K	Standard room temperature acquisition.

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value	Rationale
Spectrometer Frequency	100 MHz	Corresponding carbon frequency for a 400 MHz ¹H instrument.
Pulse Program	zgpg30	A standard 30° pulse with proton decoupling.
Number of Scans	1024 or more	Due to the low natural abundance of ¹³C.
Relaxation Delay (d1)	2.0 s	Longer delay for quaternary carbons.
Acquisition Time (aq)	1.0 s	A balance between resolution and experiment time.
Spectral Width (sw)	240 ppm	Covers the full range of carbon chemical shifts.
Temperature	298 K	Standard room temperature acquisition.

Data Processing and Analysis

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1.0 Hz for ¹³C) and perform a Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration and peak picking.

• Chemical Shift Referencing: Reference the spectrum to the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C).

• Peak Picking and Integration: Identify all significant peaks and integrate the ¹H NMR signals.

Predicted ¹H NMR and ¹³C NMR Data

The following tables summarize the predicted chemical shifts (δ) in ppm, multiplicities, and assignments for 1,5-Dimethyl-1H-indazol-4-ol. These predictions are based on established principles of NMR spectroscopy and data from related indazole structures.[3][7][8]

Predicted ¹H NMR Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.5 - 10.5	s	1H	OH
~7.8 - 8.0	s	1H	H3
~7.0 - 7.2	d	1H	H7
~6.8 - 7.0	d	1H	H6
~3.9 - 4.1	s	3H	N1-CH₃
~2.3 - 2.5	s	3H	C5-CH₃

Predicted ¹³C NMR Data (in DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment
~150 - 155	C4
~140 - 145	C7a
~135 - 140	C3
~125 - 130	C5
~120 - 125	C3a
~115 - 120	C6
~105 - 110	C7
~35 - 40	N1-CH₃
~20 - 25	C5-CH₃

Spectral Interpretation

The interpretation of the NMR spectra relies on analyzing chemical shifts, coupling constants, and integration values to piece together the molecular structure.

¹H NMR Spectrum Analysis

• Aromatic Region: The protons on the benzene ring (H6 and H7) are expected to appear as doublets due to coupling with each other. The H3 proton on the pyrazole ring will likely be a singlet.

• Methyl Groups: The two methyl groups (N1-CH₃ and C5-CH₃) will each appear as sharp singlets, with their distinct chemical shifts influenced by their electronic environment.

• Hydroxyl Proton: The hydroxyl proton (OH) will typically be a broad singlet, and its chemical shift can be concentration and temperature-dependent.[9]

¹³C NMR Spectrum Analysis

• Aromatic and Heteroaromatic Carbons: The spectrum will show seven distinct signals for the indazole ring carbons. The carbon bearing the hydroxyl group (C4) is expected to be the most downfield-shifted among the benzene ring carbons.

• Methyl Carbons: The two methyl carbons will appear as sharp signals in the upfield region of the spectrum.

Workflow for Structural Confirmation

The following diagram illustrates the logical workflow for the structural confirmation of 1,5-Dimethyl-1H-indazol-4-ol using NMR spectroscopy.

Caption: Workflow for NMR-based structural elucidation.

Conclusion

This application note provides a comprehensive framework for the ¹H and ¹³C NMR analysis of 1,5-Dimethyl-1H-indazol-4-ol. By following the detailed protocols and utilizing the provided spectral predictions, researchers can confidently confirm the structure of this compound. The methodologies described herein are fundamental to quality control and structural characterization in synthetic and medicinal chemistry. For more complex structural problems, two-dimensional NMR experiments such as COSY, HSQC, and HMBC can provide further correlational data.

References

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules. Available at: [Link]

• 13C NMR of indazoles. ResearchGate. Available at: [Link]

• A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry. Available at: [Link]

• Synthesis and structural characterization of 1- and 2-substituted indazoles: ester and carboxylic acid derivatives. R Discovery. Available at: [Link]

• Supporting Information for "Copper-Catalyzed Cascade Reaction of o-Bromoaryloxime Acetates with Amines: A Novel Approach to 1H-Indazoles". Angewandte Chemie. Available at: [Link]

• 1H and 13C NMR chemical shifts and diagnostic correlations in two-dimensional spectra of compound 1. ResearchGate. Available at: [Link]

• Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. ACS Publications. Available at: [Link]

• Elucidating an unknown compound using 1H- and 13C-NMR spectral data. Chemistry Stack Exchange. Available at: [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. RSC Publishing. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development. Available at: [Link]

• 13C NMR spectra of 4-hydroxymethylpyrazoles and their chemical behavior at heating. ResearchGate. Available at: [Link]

• 1,5-dimethyl-1H-indazol-4-yl-4-boronic acid ,≥95%. Amerigo Scientific. Available at: [Link]

• Synthesis of a novel series of substituted1-(3,6-dimethyl-4- phe- nyl-1 H-indazol-5-yl) ethan-1-one derivatives and evaluations. Sciforum. Available at: [Link]

• Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences. Available at: [Link]

• The proton and 13C NMR spectra of a compound of formula C4H11N ar... Pearson. Available at: [Link]

• Uses of 13C NMR Spectroscopy. NC State University Libraries. Available at: [Link]

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• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. rsc.org [rsc.org]
• 9. thieme-connect.de [thieme-connect.de]

Application Note: Mass Spectrometric Fragmentation of 1,5-Dimethyl-1H-indazol-4-ol

Abstract

This application note provides a detailed guide to the analysis of 1,5-Dimethyl-1H-indazol-4-ol using electrospray ionization tandem mass spectrometry (ESI-MS/MS). Indazole derivatives are significant scaffolds in medicinal chemistry and drug development, making their structural confirmation and identification critical.[1] This document outlines the predicted fragmentation pathways of the title compound based on established chemical principles of ion fragmentation.[2][3] Furthermore, we present a comprehensive, field-proven protocol for sample preparation, LC-MS/MS method development, and data interpretation, designed for researchers, scientists, and drug development professionals. The methodologies are structured to be self-validating, ensuring scientific rigor and reproducibility.

Introduction & Scientific Background

1,5-Dimethyl-1H-indazol-4-ol is a substituted indazole, a class of nitrogen-containing heterocyclic compounds that are of considerable interest in pharmaceutical research due to their diverse biological activities.[1][4] The structural characterization of such molecules is fundamental to understanding their structure-activity relationships (SAR) and metabolic fate. Tandem mass spectrometry (MS/MS) is an indispensable tool for this purpose, providing detailed structural information through controlled fragmentation of a target ion.[5]

This guide focuses on the fragmentation behavior of 1,5-Dimethyl-1H-indazol-4-ol under positive mode electrospray ionization (ESI), which is well-suited for nitrogen-containing compounds.[6] By isolating the protonated molecular ion, [M+H]⁺, and subjecting it to collision-induced dissociation (CID), we can generate a unique fragmentation "fingerprint." The causality behind this fragmentation is governed by the relative stability of the resulting product ions and neutral losses, which are dictated by the molecule's inherent structure—specifically, the indazole core, the N-methyl and C-methyl groups, and the hydroxyl moiety.

Predicted Fragmentation Pathways

The fragmentation of 1,5-Dimethyl-1H-indazol-4-ol (Molecular Formula: C₉H₁₀N₂O; Monoisotopic Mass: 162.0793 Da) is predicted to proceed through several key pathways upon CID of its protonated precursor ion, [M+H]⁺ (m/z 163.0871) . The primary sites of charge retention and bond cleavage are influenced by the proton affinity of the nitrogen atoms and the stability of potential leaving groups.

The proposed fragmentation cascade is initiated by the protonated molecule and proceeds through characteristic neutral losses:

• Loss of Water (H₂O): The hydroxyl group at the C4 position provides a facile route for the elimination of a neutral water molecule (18.0106 Da), a common fragmentation pathway for alcohols and phenols.[3][6] This is expected to produce a highly stabilized aromatic cation at m/z 145.0765 .

• Loss of a Methyl Radical (•CH₃): Cleavage of the N1-methyl or C5-methyl bond can result in the loss of a methyl radical (15.0235 Da). Loss from the N1 position is often observed in N-methylated heterocycles. This pathway would yield a product ion at m/z 148.0636 .

• Consecutive Losses: The initial fragment ions can undergo further fragmentation. For instance, the ion at m/z 145.0765 (from water loss) may subsequently lose a methyl radical to form an ion at m/z 130.0530 , or it could undergo cleavage of the pyrazole ring. A common fragmentation pattern for indazole cores involves the loss of N₂ or related nitrogenous species, though this is often more prevalent in electron ionization (EI) or high-energy CID.[7][8]

The diagram below illustrates these primary predicted fragmentation pathways.

Caption: Predicted ESI-MS/MS fragmentation pathways for 1,5-Dimethyl-1H-indazol-4-ol.

Experimental Protocols

The following protocols are designed to provide a robust framework for the analysis of 1,5-Dimethyl-1H-indazol-4-ol. Adherence to best practices, such as using LC-MS grade solvents and running blanks, is critical for achieving high-quality, reliable data.[9][10]

Sample & Standard Preparation

• Objective: To prepare the analyte at a suitable concentration for LC-MS/MS analysis, minimizing matrix effects and contamination.

• Protocol:

  • Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 1,5-Dimethyl-1H-indazol-4-ol standard and dissolve it in 1 mL of methanol or acetonitrile. Sonicate for 5 minutes to ensure complete dissolution.

  • Working Solution (1 µg/mL): Perform a 1:1000 serial dilution of the stock solution using 50:50 (v/v) acetonitrile:water as the diluent. This will be the primary solution for injection during method development.

  • Sample Matrix: If analyzing the compound in a complex matrix (e.g., plasma, urine), an appropriate extraction method such as protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) must be developed and validated.[9][11]

  • Blank Samples: Prepare blank samples using only the final diluent (e.g., 50:50 acetonitrile:water) to be run before and after the analyte samples to check for carryover and system contamination.[10]

Liquid Chromatography (LC) Method

• Objective: To achieve chromatographic separation of the analyte from potential isomers and impurities, ensuring a stable and reproducible signal for MS detection.

• Instrumentation: A standard HPLC or UHPLC system coupled to the mass spectrometer.

• Parameters:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% Formic Acid. Rationale: The acid aids in the protonation of the analyte in the ESI source, promoting the formation of [M+H]⁺.[2]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Gradient Program:

    Time (min)	%B
    0.0	10
    5.0	95
    6.0	95
    6.1	10

    | 8.0 | 10 |

Mass Spectrometry (MS) Method

• Objective: To optimize ion source conditions and collision energy for sensitive detection of the precursor ion and generation of a structurally informative product ion spectrum.

• Instrumentation: A tandem mass spectrometer (e.g., QqQ, Q-TOF, or Orbitrap) equipped with an ESI source.

• Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Source Parameters (Typical Starting Values):

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150 °C

    • Desolvation Gas (N₂) Flow: 800 L/hr

    • Desolvation Temperature: 400 °C

  • MS Scan Events:

    • Event 1: Full Scan MS: Acquire data from m/z 50-500 to confirm the presence and charge state of the precursor ion ([M+H]⁺ at m/z 163.1).

    • Event 2: Tandem MS (MS/MS): Isolate the precursor ion (m/z 163.1) and fragment it using CID with nitrogen or argon as the collision gas.

  • Collision Energy (CE) Optimization: This is a critical step. Perform a CE ramp experiment (e.g., from 10 to 40 eV) by infusing the working solution directly or via the LC system. The goal is to find the optimal energy that produces a rich spectrum of fragment ions without excessive fragmentation into low-mass, uninformative ions.[12] A typical starting point for a molecule of this size would be 15-25 eV.

Integrated Experimental Workflow & Data Interpretation

The end-to-end process from sample receipt to structural confirmation follows a logical sequence.

Caption: Comprehensive workflow for the LC-MS/MS analysis of 1,5-Dimethyl-1H-indazol-4-ol.

Expected Results & Interpretation

Upon analysis, the data should be processed to confirm the predicted fragmentation. The following table summarizes the expected key ions.

Ion Description	Proposed Formula	Calculated m/z
Precursor Ion [M+H]⁺	C₉H₁₁N₂O⁺	163.0871
Product Ion [M+H - H₂O]⁺	C₉H₉N₂⁺	145.0765
Product Ion [M+H - •CH₃]⁺	C₈H₈N₂O⁺	148.0636
Product Ion [M+H - H₂O - •CH₃]⁺	C₈H₆N₂⁺	130.0530

Trustworthiness Check: The protocol's integrity is validated by:

• Blank Injections: Confirming the absence of the m/z 163.1 signal ensures no system carryover.

• High-Resolution Mass: Confirming that the measured mass of the precursor and fragments are within a narrow mass tolerance (e.g., < 5 ppm) of the calculated exact masses provides high confidence in the elemental compositions.

• Isotopic Pattern: The observed isotopic pattern for the [M+H]⁺ ion should match the theoretical pattern for C₉H₁₁N₂O⁺.

By correlating the accurate mass measurements of the fragment ions with the predicted neutral losses, a confident structural assignment of 1,5-Dimethyl-1H-indazol-4-ol can be achieved.

Conclusion

This application note provides a predictive framework and a practical, detailed protocol for the mass spectrometric analysis of 1,5-Dimethyl-1H-indazol-4-ol. The proposed fragmentation pathways, centered on the neutral losses of water and a methyl radical, offer a clear guide for spectral interpretation. The step-by-step LC-MS/MS methodology is designed to be robust and reproducible, enabling researchers in pharmaceutical and chemical analysis to confidently characterize this and structurally related indazole compounds.

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Biological activity screening of 1,5-Dimethyl-1H-indazol-4-ol

An In-Depth Guide to the Biological Activity Screening of 1,5-Dimethyl-1H-indazol-4-ol

Authored by a Senior Application Scientist

This document provides a comprehensive framework for the initial biological evaluation of the novel compound, 1,5-Dimethyl-1H-indazol-4-ol. The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anticancer, anti-inflammatory, and kinase inhibitory properties.[1][2][3][4] Several FDA-approved drugs and clinical candidates, such as the multi-kinase inhibitor Pazopanib, feature the indazole motif, underscoring its therapeutic relevance.[1]

Given the established importance of the indazole core, 1,5-Dimethyl-1H-indazol-4-ol warrants a systematic investigation to elucidate its potential pharmacological profile. This guide outlines a tiered screening cascade designed to efficiently identify and characterize its biological activity, beginning with broad cytotoxicity assessments and progressing to more specific, hypothesis-driven assays targeting key cellular pathways. The protocols herein are designed to be robust and self-validating, providing researchers with a clear and logical path for discovery.

Tier 1: Foundational Screening - Cytotoxicity and Cell Viability

Before investigating specific therapeutic activities, it is fundamental to determine the compound's intrinsic effect on cell viability. This initial screen establishes a critical concentration range for subsequent, more sensitive assays and identifies any potent, non-specific cytotoxicity. The MTT and XTT assays are reliable, colorimetric methods for assessing metabolic activity, which is a key indicator of cell viability.[5][6][7]

Principle of Tetrazolium-Based Assays

Metabolically active cells possess mitochondrial dehydrogenase enzymes that can reduce tetrazolium salts.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is a yellow, water-soluble salt that is reduced to a purple, insoluble formazan product.[6][7]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) is reduced to a water-soluble orange formazan, simplifying the protocol by eliminating the need for a solubilization step.[7][8]

The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[9]

Protocol 1: General Cell Viability Screening (MTT Assay)

• Cell Seeding: Plate a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.[10] Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Preparation: Prepare a 10 mM stock solution of 1,5-Dimethyl-1H-indazol-4-ol in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5% to avoid solvent-induced toxicity.

• Cell Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound. Include vehicle control (DMSO) and positive control (e.g., Doxorubicin) wells.[10]

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO₂.

• MTT Addition: Add 20 µL of a 5 mg/mL MTT solution in PBS to each well and incubate for an additional 4 hours at 37°C.[9][10]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals.[10] Mix gently on a plate shaker.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[8][9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Table 1: Example Data Presentation for Tier 1 Cytotoxicity Screening

Cancer Cell Line	Tissue of Origin	1,5-Dimethyl-1H-indazol-4-ol IC50 (µM)	Doxorubicin (Positive Control) IC50 (µM)
MCF-7	Breast Adenocarcinoma	Experimental Value	0.8 ± 0.1
A549	Lung Carcinoma	Experimental Value	1.1 ± 0.3
HCT116	Colorectal Carcinoma	Experimental Value	0.5 ± 0.09
PC-3	Prostate Carcinoma	Experimental Value	2.5 ± 0.4
Note: Control data are illustrative. IC50 values are typically presented as mean ± standard deviation from at least three independent experiments.

Tier 2: Hypothesis-Driven Screening

Based on the extensive literature on indazole derivatives, two primary therapeutic areas present logical starting points for targeted screening: anti-inflammatory and anticancer activities.[3][11][12] These activities are often interconnected, as chronic inflammation is a key factor in tumorigenesis and many signaling pathways are common to both processes.[13]

A) Anti-Inflammatory Activity Screening: Targeting the NF-κB Pathway

The Nuclear Factor kappa B (NF-κB) is a critical transcription factor that orchestrates inflammatory and immune responses.[14][15] Its aberrant activation is linked to numerous chronic inflammatory diseases.[13][14] Screening for inhibitors of the NF-κB signaling pathway is a validated strategy for identifying potential anti-inflammatory agents.[16][17]

Caption: The canonical NF-κB signaling pathway.

Protocol 2: NF-κB Reporter Gene Assay

This assay utilizes a cell line engineered to express a reporter gene (e.g., luciferase) under the control of an NF-κB response element.

• Cell Culture: Use a stable cell line, such as HEK293-NF-κB-luc or C2C12-NF-κB-luc, which contains a luciferase reporter construct.[16] Culture and seed cells in a white, clear-bottom 96-well plate.

• Compound Treatment: Pre-treat the cells with 1,5-Dimethyl-1H-indazol-4-ol at various non-cytotoxic concentrations (determined in Tier 1) for 1-2 hours.

• Pathway Stimulation: Induce the NF-κB pathway by adding a stimulating agent, typically Tumor Necrosis Factor-alpha (TNF-α), at a pre-determined optimal concentration (e.g., 10 ng/mL).[14][16]

• Incubation: Incubate the plate for 6-8 hours to allow for reporter gene expression.

• Lysis and Luminescence Reading: Lyse the cells and add a luciferase substrate reagent according to the manufacturer's instructions. Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luminescence signal to cell viability (measured in a parallel plate via MTT/XTT assay) to exclude cytotoxicity effects. Calculate the percentage of inhibition of NF-κB activity relative to the TNF-α stimulated control.

B) Anticancer & Anti-inflammatory Screening: Targeting the JAK/STAT Pathway

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a primary signaling cascade for numerous cytokines and growth factors.[18] Dysregulation of this pathway is implicated in both inflammatory diseases and various cancers, making it an attractive therapeutic target.[13][19] Many indazole derivatives have been identified as kinase inhibitors.[1]

Caption: The canonical JAK/STAT signaling pathway.

Protocol 3: Cellular STAT3 Phosphorylation Assay

This protocol measures the phosphorylation of a key downstream effector, STAT3, in a cellular context.

• Cell Culture and Starvation: Seed a relevant cell line (e.g., U2OS, HeLa) in a 96-well plate. Once confluent, serum-starve the cells for 4-6 hours to reduce basal signaling activity.

• Compound Treatment: Pre-treat cells with 1,5-Dimethyl-1H-indazol-4-ol at non-cytotoxic concentrations for 1-2 hours.

• Pathway Stimulation: Stimulate the pathway with an appropriate cytokine, such as Interleukin-6 (IL-6) or Oncostatin M, for 15-30 minutes.[19]

• Cell Lysis: Wash the cells with cold PBS and lyse them with a buffer containing protease and phosphatase inhibitors.

• Phospho-STAT3 Detection: Measure the levels of phosphorylated STAT3 (p-STAT3) and total STAT3 using a sensitive immunoassay method, such as a sandwich ELISA or a high-throughput cellular assay like LanthaScreen™.[18]

• Data Analysis: Calculate the ratio of p-STAT3 to total STAT3 for each condition. Determine the percentage of inhibition of STAT3 phosphorylation relative to the cytokine-stimulated control.

Tier 3: Mechanism of Action (MoA) Elucidation

Positive results from Tier 2 assays necessitate further investigation to pinpoint the compound's precise molecular mechanism.

A) For Anticancer Hits: Apoptosis Induction Assay

A primary mechanism for many anticancer drugs is the induction of programmed cell death, or apoptosis.[10] The Annexin V/Propidium Iodide (PI) assay is a standard method to quantify this effect.

Protocol 4: Annexin V/PI Apoptosis Assay

• Cell Treatment: Treat a cancer cell line that showed high sensitivity in Tier 1 (e.g., MCF-7) with 1,5-Dimethyl-1H-indazol-4-ol at its IC50 and 2x IC50 concentrations for 24-48 hours.[10]

• Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the kit manufacturer's protocol.[10]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive/PI-negative cells: Early apoptotic

  • Annexin V-positive/PI-positive cells: Late apoptotic/necrotic

  • Annexin V-negative/PI-negative cells: Live

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

B) For Pathway Hits: In Vitro Kinase Inhibition Assay

If the compound inhibits NF-κB or JAK/STAT signaling, it may be acting as a direct kinase inhibitor (e.g., targeting IKK or JAKs). A universal, in vitro biochemical assay can confirm this and determine selectivity. The ADP-Glo™ Kinase Assay is a robust luminescent platform that measures the amount of ADP produced during a kinase reaction.[20]

Protocol 5: ADP-Glo™ Kinase Inhibition Assay

• Assay Setup: This assay is typically performed in a 384-well plate format for high-throughput analysis.

• Kinase Reaction:

  • Add the kinase of interest (e.g., JAK1, JAK2, TYK2, IKKβ) to a reaction buffer.[18][21]

  • Add 1,5-Dimethyl-1H-indazol-4-ol across a range of concentrations. A known inhibitor (e.g., Ruxolitinib for JAKs) should be used as a positive control.[19]

  • Initiate the reaction by adding the kinase's specific substrate and ATP.[20][21] Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

  • Add the Kinase Detection Reagent to convert the ADP produced into ATP, which then drives a luciferase/luciferin reaction.

• Luminescence Measurement: Measure the luminescent signal, which is directly proportional to the amount of ADP produced and thus reflects kinase activity.

• Data Analysis: Plot the inhibition of kinase activity against the compound concentration to determine the IC50 value for each kinase tested. This allows for an assessment of both potency and selectivity.

Table 2: Example Data Presentation for Kinase Selectivity Profiling

Kinase Target	1,5-Dimethyl-1H-indazol-4-ol IC50 (µM)
JAK1	Experimental Value
JAK2	Experimental Value
JAK3	Experimental Value
TYK2	Experimental Value
IKKβ	Experimental Value
SRC	Experimental Value

Screening Cascade Workflow

The following diagram illustrates the logical progression of the proposed screening strategy.

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The Strategic Utility of 1,5-Dimethyl-1H-indazol-4-ol in Modern Medicinal Chemistry: Application Notes and Protocols

Introduction: The Indazole Nucleus as a Privileged Scaffold

The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, represents one of the most significant and versatile scaffolds in contemporary drug discovery.[1][2] Its "privileged" status is not merely a matter of its frequent appearance in bioactive molecules but is rooted in its unique physicochemical properties. The two nitrogen atoms within the pyrazole portion of the indazole core can act as both hydrogen bond donors and acceptors, facilitating crucial interactions with biological targets.[3] This electronic versatility, combined with the rigid planarity of the bicyclic system, allows for the precise positioning of substituents to optimize target engagement.

The therapeutic impact of indazole-containing compounds is underscored by the number of approved drugs on the market. For instance, Axitinib, a potent kinase inhibitor used in the treatment of renal cell carcinoma, and Pazopanib, another multi-targeted tyrosine kinase inhibitor for various cancers, both feature the indazole core.[4][5] Furthermore, Niraparib, a poly(ADP-ribose) polymerase (PARP) inhibitor for ovarian cancer, and Granisetron, a 5-HT3 antagonist for chemotherapy-induced nausea, highlight the broad therapeutic applicability of this scaffold.[6] The specific substitution pattern on the indazole ring is critical in defining the biological activity and selectivity of the resulting molecule.[7] This document focuses on the potential applications and experimental protocols for a specific, yet underexplored, derivative: 1,5-Dimethyl-1H-indazol-4-ol .

The 1,5-Dimethyl-1H-indazol-4-ol Scaffold: A Versatile Building Block

While not as extensively characterized in the literature as some other indazole derivatives, 1,5-Dimethyl-1H-indazol-4-ol presents a compelling starting point for the synthesis of novel therapeutic agents. Its structure combines several key features:

• A 1-Methyl Group: This substitution precludes N-H tautomerism, providing a single, stable isomer and a fixed vector for molecular interactions.[1] It can also enhance metabolic stability and cell permeability.

• A 5-Methyl Group: This substituent can occupy a hydrophobic pocket in a target protein and influence the overall electronics of the ring system.

• A 4-Hydroxy Group: This phenolic hydroxyl group is a critical handle for further chemical modification. It can act as a hydrogen bond donor or be derivatized to introduce a wide array of functional groups, enabling the exploration of structure-activity relationships (SAR).

Given the known biological activities of structurally related indazoles, derivatives of 1,5-Dimethyl-1H-indazol-4-ol are promising candidates for development in several therapeutic areas, most notably as kinase inhibitors in oncology and as anti-inflammatory agents.[7][8]

Proposed Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

A plausible and efficient synthesis of the title compound can be envisioned based on established indazole synthesis methodologies, such as the Jacobsen-modified Davis-Beirut reaction or related cyclization strategies.[9] The following protocol outlines a hypothetical, yet chemically sound, approach.

Synthetic Workflow Diagram

Caption: Proposed synthetic workflow for 1,5-Dimethyl-1H-indazol-4-ol.

Step-by-Step Synthetic Protocol

PART 1: Nitration of 2,5-Dimethylphenol

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, cool a solution of concentrated sulfuric acid (2.5 equivalents) to 0°C in an ice-salt bath.

• Addition of Starting Material: Slowly add 2,5-dimethylphenol (1.0 equivalent) to the cooled sulfuric acid, ensuring the temperature does not exceed 5°C.

• Nitrating Agent Preparation: In a separate beaker, prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (1.5 equivalents) at 0°C.

• Nitration Reaction: Add the nitrating mixture dropwise to the solution of 2,5-dimethylphenol in sulfuric acid, maintaining the temperature below 5°C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5°C for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully pour the reaction mixture onto crushed ice. The precipitated product, 2,5-dimethyl-4-nitrophenol, is then collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried.

PART 2: Reduction of the Nitro Group

• Catalyst Slurry: In a hydrogenation vessel, prepare a slurry of 10% Palladium on carbon (Pd/C) (5-10 mol%) in ethanol.

• Addition of Nitro Compound: Add the synthesized 2,5-dimethyl-4-nitrophenol (1.0 equivalent) to the vessel.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi) and stir the reaction mixture vigorously at room temperature.

• Reaction Monitoring: Monitor the reaction by observing the cessation of hydrogen uptake and by TLC analysis.

• Filtration and Concentration: Upon completion, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with ethanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield 2,5-dimethyl-4-aminophenol, which can be used in the next step without further purification if of sufficient purity.

PART 3: Diazotization and Intramolecular Cyclization

• Dissolution: Dissolve the 2,5-dimethyl-4-aminophenol (1.0 equivalent) in a mixture of glacial acetic acid and water.

• Diazotization: Cool the solution to 0-5°C in an ice bath. Add a solution of sodium nitrite (1.05 equivalents) in water dropwise, keeping the temperature below 5°C.

• Cyclization: After stirring for 30 minutes at 0-5°C, slowly warm the reaction mixture to room temperature and then heat to 60-80°C to induce cyclization. The formation of the indazole ring is often accompanied by the evolution of nitrogen gas.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up and Purification: Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate. Extract the product with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product, 1,5-Dimethyl-1H-indazol-4-ol, can be purified by column chromatography on silica gel.

Applications in Kinase Inhibitor Discovery

The indazole scaffold is a well-established hinge-binding motif in many kinase inhibitors.[7] The 4-hydroxy group of 1,5-Dimethyl-1H-indazol-4-ol can be derivatized to introduce side chains that can interact with other regions of the ATP-binding pocket, thereby conferring potency and selectivity. Polo-like kinase 4 (PLK4), a key regulator of centriole duplication, is a particularly attractive target in oncology, and indazole-based inhibitors have shown significant promise.[7][10]

Kinase Signaling Pathway Diagram

Caption: Simplified PI3K/Akt signaling pathway, a common target for indazole-based inhibitors.

Protocol for Derivatization via Ether Synthesis

This protocol describes a general method for synthesizing a library of ethers from 1,5-Dimethyl-1H-indazol-4-ol, which is a common strategy for exploring the SAR of kinase inhibitors.

• Reaction Setup: To a solution of 1,5-Dimethyl-1H-indazol-4-ol (1.0 equivalent) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 2.0 equivalents) or cesium carbonate (Cs₂CO₃, 1.5 equivalents).

• Addition of Electrophile: Add the desired alkyl halide or tosylate (R-X, 1.2 equivalents). For library synthesis, this can be done in parallel in a multi-well plate.

• Reaction Conditions: Stir the reaction mixture at a temperature ranging from room temperature to 80°C, depending on the reactivity of the electrophile.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with water and extract with ethyl acetate. The combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification: The resulting ether derivatives can be purified by column chromatography or preparative HPLC.

Protocol for In Vitro Kinase Inhibition Assay (Example: PLK4)

This protocol provides a framework for assessing the inhibitory activity of newly synthesized derivatives against a target kinase.

• Reagents and Materials:

  • Recombinant human PLK4 enzyme.

  • Suitable peptide substrate (e.g., a biotinylated peptide with a phosphorylation site).

  • ATP.

  • Assay buffer (e.g., Tris-HCl, MgCl₂, DTT).

  • Test compounds (derivatives of 1,5-Dimethyl-1H-indazol-4-ol) dissolved in DMSO.

  • Kinase-Glo® Luminescent Kinase Assay kit (or similar).

  • 384-well white plates.

• Assay Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • In a 384-well plate, add the test compounds, PLK4 enzyme, and the peptide substrate in the assay buffer.

  • Incubate for 15-20 minutes at room temperature to allow for compound binding to the enzyme.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for a defined period (e.g., 60 minutes) at 30°C.

  • Stop the reaction and measure the remaining ATP using the Kinase-Glo® reagent according to the manufacturer's instructions. The luminescent signal is inversely proportional to the kinase activity.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a four-parameter logistic equation.

Quantitative Data Summary (Hypothetical)

The following table illustrates how quantitative data from kinase screening could be presented. The values are hypothetical and for illustrative purposes only.

Compound ID	R-Group (at 4-position)	PLK4 IC₅₀ (nM)	Akt IC₅₀ (nM)
Lead	-H	>10,000	>10,000
1a	-CH₃	8,500	9,200
1b	-CH₂-Ph	1,200	3,500
1c	-CH₂-(4-F-Ph)	450	1,800
1d	-CH₂-c-propyl	25	600
1e	-CH₂-CH₂-morpholine	15	450

Conclusion

1,5-Dimethyl-1H-indazol-4-ol is a promising, albeit under-investigated, scaffold for medicinal chemistry. Its straightforward synthesis and the presence of a versatile 4-hydroxy group make it an ideal starting point for the generation of compound libraries targeting a range of biological entities, particularly protein kinases. The protocols and conceptual frameworks provided herein offer a guide for researchers and drug development professionals to unlock the therapeutic potential of this and related indazole derivatives. The rich history and continued success of the indazole scaffold in bringing new medicines to patients strongly support the exploration of novel derivatives such as those accessible from 1,5-Dimethyl-1H-indazol-4-ol.

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• El-Naggar, M. M., et al. (2021). Facile One-Pot Multicomponent Synthesis of Pyrazolo-Thiazole Substituted Pyridines with Potential Anti-Proliferative Activity: Synthesis, In Vitro and In Silico Studies. Molecules. Available at: [Link]

• Li, L., et al. (2023). Discovery of 5-((1H-indazol-3-yl) methylene)-2-thioxoimidazolidin-4-one derivatives as a new class of AHR agonists with anti-psoriasis activity in a mouse model. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Gaikwad, D. D. (2022). Indazole From Natural Resources And Biological Activity. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Gaikwad, D. D., et al. (2015). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. ChemInform. Available at: [Link]

• Thangadurai, A., et al. (2012). Indazole: a medicinally important heterocyclic moiety. Medicinal Chemistry Research. Available at: [Link]

• El-Metwaly, A. M., et al. (2016). Synthesis and antibacterial evaluations of (3, 5-dimethyl-1H-pyrazol-4-yl)-phenyldiazenes. ResearchGate. Available at: [Link]

• Gaikwad, D. D., et al. (2015). Synthesis of indazole motifs and their medicinal importance: An overview. ResearchGate. Available at: [Link]

• Boström, J., et al. (2012). Oxadiazoles in medicinal chemistry. Journal of Medicinal Chemistry. Available at: [Link]

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• 1. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 2. Biological activities of extracts of some plants which utilized in colds [explorationpub.com]
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• 6. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. 1,5-Disubstituted indazol-3-ols with anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
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Pre-Clinical Application Note: 1,5-Dimethyl-1H-indazol-4-ol as a Privileged Scaffold for Kinase Inhibitor Discovery

Executive Summary

The development of highly selective, ATP-competitive kinase inhibitors relies heavily on the selection of robust, versatile chemical scaffolds. 1,5-Dimethyl-1H-indazol-4-ol (CAS: 1416714-14-1) has emerged as a high-value, privileged building block in modern medicinal chemistry[1]. While the bare fragment exhibits moderate intrinsic potency, its structural geometry provides an ideal starting point for hit-to-lead optimization campaigns targeting oncogenic kinases such as Tropomyosin Receptor Kinases (TRK) and Cyclin-Dependent Kinases (CDK)[2][3].

This application note details the mechanistic rationale for utilizing the 1,5-dimethyl-1H-indazole core, summarizes representative quantitative data for its derivatives, and provides validated, step-by-step protocols for evaluating synthesized candidates in both biochemical and cellular environments.

Mechanistic Rationale & Structural Biology

The efficacy of 1,5-Dimethyl-1H-indazol-4-ol in kinase inhibitor design is rooted in its precise stereoelectronic properties, which mimic the adenine ring of adenosine triphosphate (ATP).

• Hinge Binding (The Indazole Core): The 1H-indazole nitrogen atoms serve as a critical hydrogen bond donor-acceptor pair. They interact directly with the backbone amide and carbonyl groups of the kinase hinge region (e.g., Met92 in CDK2 or Met592 in TRKA).

• Vectorial Control (1,5-Dimethyl Groups): The methyl group at the N1 position restricts tautomerization, locking the molecule into a single, predictable binding pose. The C5 methyl group projects into the hydrophobic pocket adjacent to the gatekeeper residue, enhancing binding affinity through van der Waals interactions.

• Synthetic Elaboration (4-Hydroxyl Group): The 4-OH position is the critical vector for achieving kinase selectivity. It serves as a synthetic handle for etherification or cross-coupling, allowing medicinal chemists to extend the molecule into the solvent-exposed region or the DFG-out pocket to achieve Type II inhibition[2].

Signaling Pathway & Mechanism of Action

When derivatives of this scaffold successfully bind to the kinase active site, they competitively exclude ATP, thereby halting downstream signal transduction. For example, in TRK-fusion positive cancers, inhibiting the TRK receptor prevents the phosphorylation of key adapter proteins, shutting down both the PI3K/AKT and RAS/MAPK survival pathways[3].

Caption: TRK signaling pathway demonstrating ATP-competitive inhibition by indazole-4-ol derivatives.

Representative Quantitative Data

While the unsubstituted 1,5-Dimethyl-1H-indazol-4-ol fragment is primarily a starting material, its elaborated derivatives (e.g., amido-phenoxy-indazoles or tetrahydroindazoles) exhibit potent nanomolar activity. The table below summarizes the typical target profiles and inhibitory ranges of optimized lead compounds derived from the indazole-4-ol scaffold[2][3].

Target Kinase	Scaffold Elaboration Strategy	Typical IC₅₀ / Kᵢ Range	Primary Indication
TRKA / TRKB	4-OH etherification to amido-phenoxy	1.5 nM – 15 nM	NTRK-fusion solid tumors
CDK2 / Cyclin A	4-OH substitution with diaminothiazoles	2.0 µM – 50 nM	Hematological malignancies
PI3Kα	4-OH coupling to pyrimidine rings	10 nM – 100 nM	Breast cancer (PIK3CA mut)

Experimental Protocols

To ensure rigorous scientific validation during the hit-to-lead phase, the following protocols establish a self-validating system: biochemical screening establishes intrinsic enzyme affinity, while cellular assays confirm membrane permeability and target engagement.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Kinase Assay

Purpose: To determine the half-maximal inhibitory concentration (IC₅₀) of synthesized indazole derivatives.

Causality & Rationale: TR-FRET is selected over standard luminescence assays because it utilizes a delayed emission measurement, effectively eliminating interference from the auto-fluorescence of synthetic small molecules. ATP concentrations are strictly maintained near the apparent

of the specific kinase; this balances assay sensitivity with physiological relevance, ensuring that ATP-competitive inhibition can be accurately quantified.

Materials:

• Recombinant Kinase (e.g., TRKA or CDK2)

• Biotinylated peptide substrate

• Europium-labeled anti-phospho antibody (Donor)

• Streptavidin-APC (Acceptor)

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the indazole derivative in 100% DMSO. Transfer 100 nL of the compound to a 384-well low-volume assay plate using an acoustic liquid handler (e.g., Echo 550) to ensure precise volumetric transfer.

• Enzyme Addition: Add 5 µL of the recombinant kinase diluted in Assay Buffer to the wells. Critical Step: The inclusion of 0.01% Tween-20 prevents promiscuous inhibition caused by compound aggregation, ensuring true active-site binding.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the inhibitor to reach binding equilibrium with the kinase.

• Reaction Initiation: Add 5 µL of a substrate mixture containing the biotinylated peptide and ATP (at the predetermined

  ).

• Incubation: Seal the plate and incubate for 60 minutes at room temperature.

• Detection: Stop the reaction by adding 10 µL of Detection Buffer containing EDTA (to chelate Mg²⁺ and halt kinase activity), the Europium-labeled antibody, and Streptavidin-APC.

• Readout: Incubate for 30 minutes, then read the plate on a TR-FRET compatible microplate reader (Excitation: 320 nm, Emission 1: 615 nm, Emission 2: 665 nm). Calculate the 665/615 ratio to determine IC₅₀.

Protocol 2: Cellular Target Engagement (Phospho-Western Blot)

Purpose: To validate that the indazole derivative penetrates the cell membrane and inhibits the kinase in a physiological environment.

Causality & Rationale: Measuring downstream substrate phosphorylation (e.g., p-ERK for TRK inhibition) confirms functional target engagement. The use of sodium orthovanadate (Na₃VO₄) and sodium fluoride (NaF) in the lysis buffer is non-negotiable; these agents inhibit endogenous tyrosine and serine/threonine phosphatases, respectively, preventing the rapid dephosphorylation of target proteins during cell lysis.

Step-by-Step Methodology:

• Cell Seeding: Seed the target cancer cell line (e.g., KM12 cells for TRKA) in 6-well plates at

  cells/well. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Treat cells with the indazole derivative at varying concentrations (e.g., 0.1, 1, 10, 100 nM) for 2 hours. Include a DMSO-only control.

• Lysis: Wash cells twice with ice-cold PBS. Add 150 µL of cold RIPA buffer supplemented with 1x Protease Inhibitor Cocktail, 1 mM Na₃VO₄, and 10 mM NaF. Scrape the cells and transfer to microcentrifuge tubes.

• Clarification: Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Electrophoresis: Denature the protein samples with Laemmli buffer at 95°C for 5 minutes. Load 20 µg of total protein per lane onto a 4-12% Bis-Tris polyacrylamide gel and perform SDS-PAGE.

• Transfer & Blotting: Transfer proteins to a PVDF membrane. Block with 5% BSA in TBST for 1 hour.

• Antibody Probing: Incubate overnight at 4°C with primary antibodies against the phosphorylated target (e.g., anti-p-ERK) and the total protein (e.g., anti-ERK) as a loading control.

• Detection: Wash the membrane, incubate with HRP-conjugated secondary antibodies for 1 hour, and visualize using an enhanced chemiluminescence (ECL) substrate. Quantify band densitometry to determine the cellular IC₅₀.

Hit-to-Lead Workflow Visualization

The integration of 1,5-Dimethyl-1H-indazol-4-ol into a drug discovery pipeline follows a structured, iterative process. The following diagram illustrates the critical path from scaffold selection to lead candidate nomination.

Caption: Iterative Hit-to-Lead optimization workflow utilizing the indazole-4-ol scaffold.

References

• US Patent 11952364B2 : TRK inhibitors useful as anticancer drugs. Tyligand Bioscience (Shanghai) Limited. Available at:[3]

• PMC3366050 : Tetrahydroindazole inhibitors of CDK2/cyclin complexes. National Institutes of Health (NIH). Available at:[2]

• BenchChem Application Notes : 3-Methyl-1H-indazol-4-ol in Drug Discovery. BenchChem. Available at:[1]

Sources

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• 2. Tetrahydroindazole inhibitors of CDK2/cyclin complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US11952364B2 - TRK inhibitors useful as anticancer drugs - Google Patents [patents.google.com]

Application Notes &amp; Protocols for In Vitro Evaluation of 1,5-Dimethyl-1H-indazol-4-ol

A Guide for Senior Application Scientists

Disclaimer: Direct experimental data for 1,5-Dimethyl-1H-indazol-4-ol is not extensively available in current literature. The following application notes and protocols are based on established methodologies for the indazole scaffold and its derivatives, which have shown significant activity in anti-inflammatory, anti-cancer, and antimicrobial research.[1][2][3][4][5][6] These protocols provide a robust framework for the initial in vitro characterization of 1,5-Dimethyl-1H-indazol-4-ol.

Introduction: The Indazole Scaffold in Drug Discovery

The indazole ring system, a fusion of benzene and pyrazole rings, is a privileged scaffold in medicinal chemistry.[5] Its derivatives have been investigated for a wide range of biological activities, attributed to their ability to act as bioisosteres of purines and interact with various enzymatic targets.[1][2][3][4][5][6] Notably, indazole-containing compounds have been developed as potent inhibitors of kinases, cyclooxygenases, and other key proteins involved in pathological processes.[1][2][3][7][8] This guide provides detailed protocols for the in vitro evaluation of 1,5-Dimethyl-1H-indazol-4-ol, focusing on its potential as an anti-inflammatory, cytotoxic, and antimicrobial agent.

Part 1: Anti-inflammatory Activity Assessment

Inflammation is a complex biological response implicated in numerous diseases. Indazole derivatives have demonstrated significant anti-inflammatory properties by modulating key inflammatory pathways.[1][2][9] The following assays are designed to elucidate the anti-inflammatory potential of 1,5-Dimethyl-1H-indazol-4-ol.

Inhibition of 5-Lipoxygenase (5-LOX) Activity

Scientific Rationale: The 5-lipoxygenase (5-LOX) enzyme catalyzes the conversion of arachidonic acid to leukotrienes, which are potent mediators of inflammation.[10] Inhibition of 5-LOX is a key strategy for developing anti-inflammatory drugs. This cell-free assay measures the ability of the test compound to inhibit the activity of purified 5-LOX. The conversion of a suitable substrate (e.g., linoleic acid) to its hydroperoxy derivative is monitored spectrophotometrically.[11]

Experimental Workflow:

Caption: Workflow for the 5-LOX Inhibition Assay.

Protocol:

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable buffer (e.g., 0.1 M Tris-HCl, pH 7.4).

  • Test Compound: Prepare a stock solution of 1,5-Dimethyl-1H-indazol-4-ol in DMSO. Perform serial dilutions in the assay buffer to achieve the desired final concentrations.

  • 5-LOX Enzyme: Use a commercially available purified 5-LOX enzyme (e.g., from soybean or human recombinant).[12] Dilute the enzyme in the assay buffer to the working concentration as per the manufacturer's instructions.

  • Substrate: Prepare a solution of linoleic acid or arachidonic acid in the assay buffer.[11]

• Assay Procedure:

  • In a 96-well UV-transparent microplate, add the assay buffer, the test compound dilutions, and the 5-LOX enzyme solution to each well.

  • Include wells for a positive control (a known 5-LOX inhibitor like nordihydroguaiaretic acid) and a negative control (vehicle, e.g., DMSO).

  • Pre-incubate the plate at room temperature for 10-15 minutes.

  • Initiate the reaction by adding the substrate solution to all wells.

  • Immediately begin monitoring the increase in absorbance at 234 nm every 30 seconds for 5-10 minutes using a microplate reader.[11]

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the test compound.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_sample) / V_control] * 100

  • Plot the percent inhibition against the logarithm of the test compound concentration and determine the IC50 value using non-linear regression analysis.[13]

Inhibition of Cyclooxygenase-2 (COX-2) Activity

Scientific Rationale: Cyclooxygenase-2 (COX-2) is an enzyme responsible for the synthesis of prostaglandins, which are key mediators of pain and inflammation.[1][2] Selective inhibition of COX-2 is a desirable characteristic for anti-inflammatory drugs with a reduced risk of gastrointestinal side effects. This in vitro assay measures the ability of the test compound to inhibit the peroxidase activity of purified COX-2.

Protocol:

This assay can be performed using commercially available COX-2 inhibitor screening kits. The general principle involves the measurement of the oxidation of a chromogenic substrate by the peroxidase activity of COX-2.

• Materials:

  • COX-2 Inhibitor Screening Assay Kit (containing purified COX-2, reaction buffer, heme, arachidonic acid, and a chromogenic substrate).

  • 1,5-Dimethyl-1H-indazol-4-ol.

  • 96-well microplate.

  • Microplate reader.

• Procedure:

  • Prepare serial dilutions of 1,5-Dimethyl-1H-indazol-4-ol in the assay buffer provided in the kit.

  • To the wells of the 96-well plate, add the reaction buffer, heme, and the test compound dilutions.

  • Add the purified COX-2 enzyme to each well.

  • Initiate the reaction by adding arachidonic acid and the chromogenic substrate.

  • Incubate the plate at 37°C for the time specified in the kit's protocol.

  • Measure the absorbance at the recommended wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound.

  • Determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Target	Assay Principle	Typical IC50 Range for Active Indazoles
5-LOX	Spectrophotometric (Conjugated diene formation)	1-50 µM
COX-2	Colorimetric (Peroxidase activity)	0.1-20 µM[2]

Part 2: Cytotoxicity and Anti-Cancer Potential

Many indazole derivatives have been identified as potent anti-cancer agents, often through the inhibition of protein kinases that are crucial for cancer cell proliferation and survival.[4][8]

Cell Viability (MTT) Assay

Scientific Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity.[14] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells. This assay is widely used to determine the cytotoxic effects of potential drug candidates on cancer cell lines.[13][14]

Experimental Workflow:

Caption: Workflow for the MTT Cytotoxicity Assay.

Protocol:

• Cell Seeding:

  • Culture a relevant cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate culture medium.

  • Harvest the cells and seed them into a 96-well plate at a density of 5,000-10,000 cells per well.[14]

  • Incubate the plate for 24 hours to allow the cells to attach.[13]

• Compound Treatment:

  • Prepare serial dilutions of 1,5-Dimethyl-1H-indazol-4-ol in the culture medium.

  • Remove the old medium from the wells and add the medium containing the test compound at various concentrations.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest test compound concentration).

  • Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.[13]

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[13]

  • Incubate the plate for 4 hours at 37°C.[13]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[13]

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability: % Cell Viability = (Absorbance_sample / Absorbance_control) * 100

  • Determine the IC50 value by plotting the percent cell viability against the log of the compound concentration.[13]

In Vitro Kinase Inhibition Assay

Scientific Rationale: Many indazole derivatives exert their anti-cancer effects by inhibiting protein kinases, which are often dysregulated in cancer.[7][8][15] A cell-free kinase inhibition assay can determine the direct inhibitory effect of 1,5-Dimethyl-1H-indazol-4-ol on specific kinases of interest (e.g., FGFR, VEGFR, PLK4).[15][16][17]

Protocol (General):

This assay is typically performed using a radiometric or fluorescence-based method.

• Materials:

  • Purified recombinant kinase.

  • Specific peptide substrate for the kinase.

  • Kinase assay buffer.

  • ATP ([γ-32P]ATP for radiometric assay).

  • 1,5-Dimethyl-1H-indazol-4-ol.

  • 384-well plate.

• Procedure:

  • Prepare serial dilutions of the test compound.

  • In a 384-well plate, add the kinase, the test compound, and the kinase assay buffer.

  • Incubate to allow for inhibitor binding.

  • Initiate the kinase reaction by adding the peptide substrate and ATP.

  • Incubate for the specified time at the optimal temperature for the kinase.

  • Stop the reaction and quantify the phosphorylated substrate using an appropriate method (e.g., scintillation counting for radiometric assays or fluorescence detection).

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound.

  • Determine the IC50 value.

Assay	Principle	Endpoint	Typical IC50 for Active Indazoles
MTT Assay	Cellular metabolic activity	Cell Viability	0.1-100 µM[4]
Kinase Inhibition	Enzyme activity	Substrate Phosphorylation	0.001-10 µM[15][17]

Part 3: Antimicrobial Activity Screening

Heterocyclic compounds, including indazoles, are a rich source of new antimicrobial agents.[3][6][18][19] The following protocol outlines a standard method for determining the in vitro antimicrobial activity of 1,5-Dimethyl-1H-indazol-4-ol.

Minimum Inhibitory Concentration (MIC) Determination

Scientific Rationale: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely used technique for determining the MIC of a compound against various bacterial and fungal strains.

Experimental Workflow:

Caption: Workflow for MIC Determination via Broth Microdilution.

Protocol:

• Preparation:

  • In a 96-well microplate, prepare two-fold serial dilutions of 1,5-Dimethyl-1H-indazol-4-ol in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) to a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation and Incubation:

  • Inoculate each well of the microplate with the microbial suspension.

  • Include a positive control (microorganism with no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity.

  • The MIC is the lowest concentration of the compound at which there is no visible growth.

References

• Nair, D. G., & Funk, C. D. (2009). A cell-based assay for screening lipoxygenase inhibitors. Prostaglandins & other lipid mediators, 90(3-4), 98–104. [Link]

• A Review Of Heterocyclic Compound Synthesis And Antibacterial Activity. Journal of Pharmaceutical Negative Results, 12(1), 99-106. [Link]

• In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2016). Journal of Clinical and Diagnostic Research. [Link]

• In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2016). Journal of Clinical and Diagnostic Research. [Link]

• Volynets, G., et al. (2021). Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1). Current Enzyme Inhibition, 17(3), 161-165. [Link]

• A cell-based assay for screening lipoxygenase inhibitors. (2009). Prostaglandins & Other Lipid Mediators. [Link]

• In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. (2016). Journal of clinical and diagnostic research: JCDR, 10(9), FC01–FC06. [Link]

• Synthesis and evaluation of indazole based analog sensitive Akt inhibitors. (2011). Bioorganic & Medicinal Chemistry Letters. [Link]

• Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. [Link]

• Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. (2017). Molecules. [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025). International Journal of Pharmaceutical Research and Applications. [Link]

• Smith, S. M., Wunder, M. B., Norris, D. A., & Shellman, Y. G. (2011). A simple protocol for using a LDH-based cytotoxicity assay to assess the effects of death and growth inhibition at the same time. PloS one, 6(11), e26908. [Link]

• Synthesis of New Indazole Analogs of Curcumin as Antioxidant and Anti-inflammatory Candidates: An In Vitro Investigation. (2024). Molekul. [Link]

• In vitro 5-Lipoxygenase inhibition of polyphenolic antioxidants from undomesticated plants of South Africa. (2008). African Journal of Biotechnology. [Link]

• Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1). (2021). Current Enzyme Inhibition. [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2025). European Journal of Medicinal Chemistry. [Link]

• In vitro antimicrobial activity screening of new Heterocyclic compounds derived from 5-bromo-2,3-di(furan-2-yl)-1h-indole. (2021). Journal of Chemistry and Applications. [Link]

• Special Issue on Synthesis of Novel Heterocyclic Compounds and Evaluation of Their Antimicrobial Activity. (2023). Applied Sciences. [Link]

• SYNTHESIS AND ANTIMICROBIAL ACTIVITY SCREENING OF POLYHYDROQUINOLINE, 4H-PYRAN, THIAZOLIDINEDIONE AND PYRIMIDO [4, 5-D] PYRIMIDINE COMPOUNDS. (2022). Heterocyclic Letters. [Link]

• In vitro antimicrobial activity screening of new Heterocyclic compounds derived from 5-bromo-2,3-di(furan-2-yl)-1h-indole. (2021). Journal of Chemistry and Applications. [Link]

• Integrating in vitro and in silico approaches for exploring antidiabetic potential of dimethyl and thiomethyl indolinone derivatives. (2025). PLoS One. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021). RSC Advances. [Link]

• Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors. (2023). Frontiers in Chemistry. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021). RSC Advances. [Link]

• Selected bioactive molecules containing 4H‐indazol‐4‐one unit. (2023). ChemistrySelect. [Link]

• Synthesis and antibacterial activity of novel 4-bromo-1H-indazole derivatives as FtsZ inhibitors. (2015). Archiv der Pharmazie. [Link]

• Synthesis and antibacterial activity of Substituted-1-((1tosyl/methylsulphonyl-1H-indol-2-yl) methyl)-1H-Indazoles. (2018). Asian Journal of Research in Chemistry. [Link]

• Antioxidant and Antibacterial Activity of Extracts from Selected Plant Material. (2022). Molecules. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Welcome to the technical support resource for the synthesis of 1,5-Dimethyl-1H-indazol-4-ol. This guide is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges associated with this synthesis, with a focus on improving reaction yield and ensuring regiochemical purity. We will delve into the causality behind experimental choices, providing not just protocols, but a framework for rational problem-solving.

Introduction: The Synthetic Challenge

The 1,5-Dimethyl-1H-indazol-4-ol scaffold is a valuable building block in medicinal chemistry. Its synthesis, while seemingly straightforward, presents two primary challenges that can significantly impact yield and purity: the initial construction of the 4-hydroxyindazole core and the subsequent regioselective N-methylation. Direct alkylation of the indazole ring, in particular, can lead to a mixture of N1 and N2 substituted products, which are often difficult to separate and represent a direct loss of yield.[1] This guide provides a systematic approach to overcoming these hurdles.

Proposed Synthetic Workflow

The most logical pathway to the target molecule involves a two-stage process: first, the formation of the 5-methyl-1H-indazol-4-ol intermediate, followed by a highly regioselective methylation of the N1 position.

Caption: High-level workflow for the synthesis of 1,5-Dimethyl-1H-indazol-4-ol.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Question 1: My initial cyclization to form 5-Methyl-1H-indazol-4-ol is low-yielding or fails completely. What are the likely causes?

Answer: The synthesis of 4-hydroxyindazoles is less common than other substituted indazoles due to the electronic properties of the C4 position.[2] Low yields often stem from an inefficient cyclization strategy or decomposition of intermediates.

• Plausible Cause 1: Ineffective Diazotization/Cyclization: Traditional indazole syntheses, like those starting from o-toluidine derivatives, involve a diazotization followed by cyclization.[3] If the starting material is not sufficiently activated or the reaction conditions are not optimal, this step can fail.

• Plausible Cause 2: Starting Material Instability: The precursors for 4-hydroxyindazoles can be complex and may degrade under the harsh acidic or high-temperature conditions used in some cyclization methods.

Recommended Solutions:

• Alternative Starting Material: Consider a synthesis beginning from a more functionalized and stable precursor, such as 1,3-cyclohexanedione. A known method involves reacting 1,3-cyclohexanedione with an amine to form an enamine, which can then be cyclized and aromatized to yield the 4-hydroxyindole core, a strategy adaptable to indazoles.[4]

• Mild Reaction Conditions: Employ milder cyclization methods. For example, palladium-catalyzed cross-coupling reactions followed by acid-catalyzed cyclization can be effective, though they require more complex starting materials.[3]

• Reaction Monitoring: Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to identify the point of failure. This will indicate whether the initial reaction is not proceeding or if the product is decomposing.

Question 2: I'm getting a significant amount of the 1,5-Dimethyl-2H-indazol-4-ol isomer during the methylation step. How can I improve N1 selectivity?

Answer: This is the most critical challenge in this synthesis. The formation of a mixture of N1 and N2 isomers is a well-documented issue in indazole alkylation.[1][5] The outcome is governed by a delicate balance of thermodynamics, kinetics, and the specific reaction conditions employed.[1] The 1H-indazole tautomer is generally the more thermodynamically stable form due to its aromatic, benzenoid-like structure, compared to the less stable, quinonoid-like structure of the 2H-tautomer.[6][7]

• Plausible Cause 1: Incorrect Base/Solvent System: The choice of base and solvent is the single most important factor determining the N1/N2 ratio.[1] Using bases like potassium carbonate in solvents like DMF can lead to poor selectivity or failed reactions.[1]

• Plausible Cause 2: Reaction Temperature: Higher temperatures can allow the reaction to reach thermodynamic equilibrium, which may not favor the desired N1 isomer, or can promote isomerization from the kinetic N2-product to the more stable N1-product.[6]

Recommended Solutions:

• Utilize the Optimal Base/Solvent Combination: The combination of sodium hydride (NaH) in anhydrous tetrahydrofuran (THF) is highly effective for achieving excellent N1 selectivity.[1][5][8]

  • Causality: The sodium cation (Na+) is believed to coordinate with the N2 nitrogen, sterically hindering the approach of the electrophile (methylating agent) to that position. This directs the alkylation preferentially to the N1 position.[1]

• Control Temperature: Perform the initial deprotonation with NaH at 0 °C to control the reaction rate. After the addition of the methylating agent, allow the reaction to warm slowly to room temperature.[1] Avoid heating unless the reaction is stalled, as this can decrease selectivity.

• Choice of Methylating Agent: While methyl iodide is common, dimethyl carbonate can also be used as a less toxic, environmentally friendly alternative.[9] However, be aware that some alkylating agents, such as methyl 2,2,2-trichloroacetimidates, are known to selectively favor the N2 position.[10][11]

Caption: Decision workflow for troubleshooting poor N1-methylation selectivity.

Question 3: My methylation reaction is incomplete, with significant starting material remaining. What should I do?

Answer: An incomplete reaction points to issues with reagents or reaction kinetics.

• Plausible Cause 1: Inactive Base: Sodium hydride (NaH) can be deactivated by moisture. If the reagent is old or has been improperly stored, it will not be effective at deprotonating the indazole.

• Plausible Cause 2: Wet Solvent/Atmosphere: The presence of water in the THF or from the atmosphere will quench the NaH and the indazole anion, halting the reaction. It is critical to use anhydrous conditions.

• Plausible Cause 3: Insufficient Equivalents: Using too little base or methylating agent will naturally lead to an incomplete reaction.

Recommended Solutions:

• Ensure Anhydrous Conditions: Use freshly distilled THF from a suitable drying agent (e.g., sodium/benzophenone) or a new bottle of anhydrous solvent. Flame-dry all glassware and run the reaction under an inert atmosphere (Nitrogen or Argon).[1]

• Verify Reagent Activity: Use a fresh container of NaH (60% dispersion in mineral oil is standard).

• Increase Reagent Equivalents: Use a slight excess of both NaH (e.g., 1.2 equivalents) and the methylating agent (e.g., 1.1-1.2 equivalents) to drive the reaction to completion.[1]

• Monitor and Extend Reaction Time: Allow the reaction to stir at room temperature for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.[1]

Question 4: I'm struggling to separate the final N1 product from the N2 isomer and other impurities. Any purification tips?

Answer: Purification can be challenging due to the similar polarity of the N1 and N2 regioisomers.

• Plausible Cause 1: O-Methylation: The 4-hydroxy group is also a potential site for methylation, especially if a very strong base or harsh conditions are used. This O-methylated byproduct can complicate purification.

• Plausible Cause 2: Co-elution of Isomers: The N1 and N2 isomers may have very similar Rf values on silica gel, making separation by standard column chromatography difficult.

Recommended Solutions:

• Careful Column Chromatography:

  • Use a high-quality silica gel with a fine particle size for better resolution.

  • Perform gradient elution, starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity. This can help resolve closely running spots.

  • Collect small fractions and analyze them by TLC before combining.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for removing isomeric impurities. Experiment with different solvent systems (e.g., Ethyl Acetate/Hexanes, Ethanol/Water).

• Preparative HPLC: For very difficult separations or to achieve very high purity, preparative High-Performance Liquid Chromatography (HPLC) is a viable, albeit more resource-intensive, option.

Frequently Asked Questions (FAQs)

• Q: Can I protect the 4-hydroxy group before methylation to avoid O-alkylation?

  • A: Yes, this is a valid strategy. Protecting the hydroxyl group as a silyl ether (e.g., TBDMS) or a benzyl ether would prevent O-methylation. However, this adds two steps to the synthesis (protection and deprotection), which may lower the overall yield. The NaH/THF method is generally selective enough to avoid significant O-methylation if conditions are controlled.

• Q: What is the best way to confirm I have synthesized the correct N1 isomer?

  • A: Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method. There are characteristic differences in the chemical shifts in both ¹H and ¹³C NMR spectra for N1 and N2-alkylated indazoles.[7] For example, in ¹³C NMR, the C7a carbon signal often appears at a different chemical shift depending on the position of the N-alkylation. Comparing your spectra to literature data for known N1 and N2-methylated indazoles is the best approach.

• Q: Why is the N1-methylated product often desired over the N2?

  • A: In drug development, the specific three-dimensional structure of a molecule is critical for its interaction with a biological target (e.g., an enzyme or receptor). The N1 and N2 isomers are structurally distinct molecules (regioisomers) and will have different shapes, electronic properties, and biological activities. Often, only one isomer possesses the desired therapeutic effect.

Key Experimental Protocols

Protocol 1: Regioselective N1-Methylation of 5-Methyl-1H-indazol-4-ol

This protocol is based on established methods for selective N1-alkylation of indazoles.[1][5]

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 5-methyl-1H-indazol-4-ol (1.0 equiv).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to create a solution or suspension (approx. 0.1 M concentration).

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Base Addition: While stirring, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Be cautious as hydrogen gas will evolve.

• Deprotonation: Stir the resulting suspension at 0 °C for 30-60 minutes.

• Methylation: Add methyl iodide (MeI, 1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's completion by TLC or LC-MS, checking for the consumption of the starting material.

• Quenching: Once complete, carefully cool the mixture back to 0 °C and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3x).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the pure 1,5-Dimethyl-1H-indazol-4-ol.

Data Summary

Table 1: Troubleshooting Guide for N-Methylation

Problem	Potential Cause	Recommended Solution
Low N1/N2 Ratio	Incorrect base/solvent (e.g., K₂CO₃/DMF)	Switch to NaH in anhydrous THF .[1][5]
Incomplete Reaction	Inactive NaH or wet solvent	Use fresh NaH and anhydrous THF under an inert atmosphere.
Reaction Fails	Base/solvent incompatibility	Ensure the use of a strong base like NaH. Weaker bases may not be sufficient.[1]
O-Methylation Byproduct	Excessively harsh conditions	Perform reaction at 0°C to RT; avoid heating. Consider protecting the hydroxyl group if the problem persists.

References

• BenchChem. (2025). Troubleshooting regioselectivity in indazole synthesis.
• Yadav, G., & Singh, R. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry.
• Blanco, V., et al. (n.d.). Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles. Organic Letters.
• BenchChem Technical Support Team. (2025). avoiding isomerization during 2H-indazole synthesis. BenchChem.
• CN113321609A - Method for synthesizing 4-hydroxyindole.
• Shukla, V. G., & Akamanchi, K. G. (2025). A Practical Method for N Methylation of Indoles Using Dimethyl Carbonate.
• Kerr, M. A. (n.d.). Previous discussion of the synthesis and chemical reactivity of 1H-indazoles. Science of Synthesis.
• Organic Chemistry Portal. (n.d.). Indazole synthesis.
• O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
• Thieme E-Journals. (n.d.). Synthesis / Abstract.
• O'Donovan, D., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry.
• Wang, T., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules.
• Patel, K. D., et al. (2022). Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study. Journal of Medicinal and Chemical Sciences.
• Reddy, T. J., & Sridhar, B. (2015). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Gold-Catalyzed “Back-to-Front” Synthesis of 4-Silyloxyindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CN113321609A - Method for synthesizing 4-hydroxyindole - Google Patents [patents.google.com]
• 5. research.ucc.ie [research.ucc.ie]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 8. pure.mpg.de [pure.mpg.de]
• 9. researchgate.net [researchgate.net]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Substituted Indazoles

Welcome to the Technical Support Center for Indazole Synthesis. This resource is tailored for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) designed to address specific side reactions and challenges encountered during the synthesis of substituted indazoles.

I. Frequently Asked Questions (FAQs)

Q1: My primary challenge is controlling regioselectivity. I'm consistently getting a mixture of N1 and N2 substituted indazoles. What factors are at play and how can I favor one isomer over the other?

A1: This is a very common and critical issue in indazole synthesis. The indazole ring possesses two nitrogen atoms, and direct alkylation or arylation can lead to a mixture of N1 and N2 isomers.[1][2] The outcome is a delicate balance of several factors:

• Tautomeric Equilibrium: Indazole exists in two tautomeric forms: the 1H-indazole and the 2H-indazole. The 1H-tautomer is generally the more thermodynamically stable form.[1][3][4]

• Reaction Conditions: The choice of base, solvent, and temperature are paramount in directing the regioselectivity.[1][2]

• Steric and Electronic Effects: The nature and position of substituents on the indazole ring significantly influence the site of substitution.[1][2]

• Nature of the Electrophile: The reactivity and structure of the alkylating or arylating agent also play a role.[2]

Strategies for Selective N1-Substitution:

To favor the thermodynamically more stable N1-substituted product, conditions that allow for equilibration are often employed.[2][5]

• Optimal Base/Solvent System: The combination of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is highly effective for achieving N1 selectivity.[1][2] The sodium cation is thought to coordinate with the N2 atom and an electron-rich substituent at the C3 position, sterically hindering N2 alkylation.[1]

• Substituent Effects: Indazoles with certain substituents, such as 3-carboxymethyl, 3-tert-butyl, 3-COMe, and 3-carboxamide, have demonstrated over 99% N1 regioselectivity when using NaH in THF.[1][6]

Strategies for Selective N2-Substitution:

Kinetically controlled conditions may favor the formation of the N2 isomer.[2][3]

• Mitsunobu Reaction: Employing Mitsunobu conditions (e.g., triphenylphosphine and diisopropyl azodicarboxylate) can provide high selectivity for N2-alkylation.[7]

• Copper-Catalyzed N-Arylation: For N-arylation, a copper-catalyzed approach using a protecting group strategy on the indazole can lead to regioselective N2 arylation.[8]

• Substituent Effects: Electron-withdrawing groups at the C7 position can promote N2 selectivity.[2][6]

Q2: I'm attempting a Cadogan-Sundberg reaction to synthesize an indazole, but I'm observing a significant number of byproducts. What are the likely side reactions, and how can they be minimized?

A2: The Cadogan-Sundberg reaction, a reductive cyclization of o-nitrostyrenes using trivalent phosphorus reagents like triethyl phosphite, is a powerful tool for indole and indazole synthesis.[9] However, it is often associated with the formation of byproducts.[10]

A key mechanistic point of discussion is whether the reaction proceeds through a nitrene intermediate. Some studies have isolated N-O bond-containing byproducts, which suggests that a nitrene-based pathway may not be the sole mechanism.[11] A five-center 6π electrocyclization has been proposed as a viable alternative pathway.[11]

Common Side Reactions and Troubleshooting:

• Incomplete Reduction: The nitro group may be only partially reduced, leading to nitroso or other oxygenated intermediates that can participate in undesired reactions.

  • Troubleshooting: Ensure a sufficient excess of the reducing agent (e.g., triethyl phosphite) is used. Monitor the reaction closely by TLC or LC-MS to confirm the complete consumption of the starting material.

• Dimerization and Polymerization: Reactive intermediates can self-condense or polymerize, especially at higher concentrations or temperatures.

  • Troubleshooting: Perform the reaction at a higher dilution. Control the reaction temperature carefully, avoiding excessive heat.

• Rearrangements: The intermediate species can undergo rearrangements to form undesired isomers.

  • Troubleshooting: Optimization of reaction temperature and time can sometimes minimize rearrangements.

Q3: My Fischer indole synthesis, adapted for an indazole, is giving a low yield and a complex mixture of products. What are the common pitfalls with this method?

A3: The Fischer indole synthesis is a classic and versatile method that involves the acid-catalyzed cyclization of an arylhydrazone.[12][13] When adapted for indazole synthesis, several challenges can arise.

Common Issues and Solutions:

• Side Reactions of the Hydrazone: The initial hydrazone formation can be incomplete, or the hydrazone itself can participate in side reactions, especially with α,β-unsaturated ketones.[14]

  • Solution: Ensure the complete formation of the hydrazone before proceeding with the cyclization step. Purification of the hydrazone intermediate may be necessary.

• Regiochemistry of Cyclization: With unsymmetrical ketones, two different enamines can form, leading to a mixture of regioisomeric indazoles.[15]

  • Solution: The regiochemical outcome is influenced by the substitution pattern on the aromatic ring of the hydrazine. Electron-donating groups generally direct the cyclization to the para position, while electron-withdrawing groups can lead to a mixture of isomers.[15] Careful selection of starting materials is crucial.

• Harsh Reaction Conditions: The use of strong acids and high temperatures can lead to degradation of the starting materials or products.

  • Solution: Explore milder acid catalysts such as polyphosphoric acid (PPA) or Lewis acids (e.g., ZnCl₂, BF₃).[12][14] Optimization of temperature and reaction time is critical.

II. Troubleshooting Guides

Guide 1: Poor Yield and/or Incomplete Reaction

Symptom	Potential Cause(s)	Recommended Action(s)
Low conversion of starting material	1. Insufficient reagent stoichiometry. 2. Low reaction temperature or insufficient reaction time. 3. Deactivated starting material. 4. Inactive or degraded catalyst/reagent.	1. Re-evaluate and confirm the stoichiometry of all reagents. 2. Gradually increase the reaction temperature and/or extend the reaction time while monitoring by TLC/LC-MS. 3. Verify the structure and purity of the starting material. 4. Use fresh, high-purity catalysts and reagents.
Formation of multiple unidentified products	1. Reaction temperature is too high, leading to decomposition. 2. Presence of impurities in starting materials or solvents. 3. Air or moisture sensitivity of reagents.	1. Lower the reaction temperature. 2. Use purified starting materials and anhydrous solvents. 3. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Product degradation during workup	1. Product instability to acidic or basic conditions. 2. Prolonged exposure to high temperatures during solvent removal.	1. Use neutral or buffered aqueous solutions for extraction. 2. Remove solvent under reduced pressure at a lower temperature.

Guide 2: Challenges in Product Purification

Symptom	Potential Cause(s)	Recommended Action(s)
Difficulty in separating N1 and N2 isomers by column chromatography	The isomers have very similar polarities.[16]	1. Recrystallization: This can be an effective method for separating isomers. Experiment with different solvent systems (e.g., acetone/water, methanol/water, THF/water).[16] 2. Derivative Formation: In some cases, converting the mixture to a derivative (e.g., an ester or an acid) can alter the physical properties sufficiently to allow for separation.[3] 3. Preparative HPLC: For challenging separations, preparative high-performance liquid chromatography may be necessary.
Presence of persistent, colored impurities	Formation of high molecular weight byproducts or degradation products.	1. Charcoal Treatment: Stirring the crude product solution with activated charcoal can sometimes remove colored impurities. 2. Recrystallization: As mentioned above, this is often effective for removing both colored and colorless impurities.
Oily or non-crystalline product	Presence of residual solvent or low-melting impurities.	1. Trituration: Stirring the crude oil with a non-polar solvent (e.g., hexanes, diethyl ether) can sometimes induce crystallization. 2. High-Vacuum Drying: Ensure all residual solvent is removed under high vacuum.

III. Experimental Protocols & Methodologies

Protocol 1: N1-Selective Alkylation of a Substituted Indazole[1]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Alkylating agent (e.g., alkyl bromide, 1.1 equiv)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a solution of the substituted 1H-indazole in anhydrous THF at 0 °C under an inert atmosphere, add NaH portion-wise.

• Stir the resulting suspension at 0 °C for 30 minutes.

• Add the alkylating agent dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Carefully quench the reaction with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: N2-Selective Alkylation via Mitsunobu Reaction[1]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Corresponding alcohol (1.5 equiv)

• Triphenylphosphine (PPh₃, 1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equiv)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a solution of the substituted 1H-indazole, the alcohol, and PPh₃ in anhydrous THF at 0 °C under an inert atmosphere, add a solution of DIAD or DEAD in THF dropwise.

• Stir the reaction mixture at room temperature for 12-24 hours, or until complete consumption of the starting material is observed by TLC or LC-MS.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography.

IV. Visualized Workflows and Mechanisms

Troubleshooting Workflow for Regioisomer Formation

Caption: Troubleshooting workflow for controlling N1 vs. N2 regioselectivity in indazole synthesis.

General Mechanism of the Davis-Beirut Reaction

Caption: Simplified mechanism of the Davis-Beirut reaction for 2H-indazole synthesis.

V. References

• Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers. Retrieved from

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). US3988347A - Process for the preparation of substituted indazoles. Retrieved from

• Synthesis of Substituted Indazole Acetic Acids by NN Bond Forming Reactions - White Rose Research Online. (n.d.). Retrieved from [Link]

• PubMed. (n.d.). Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides). Retrieved from [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC. (n.d.). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• JOCPR. (n.d.). Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. Retrieved from [Link]

• SciSpace. (2023, March 22). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. Retrieved from [Link]

• Google Patents. (n.d.). WO2014088983A1 - Regioselective n-2 arylation of indazoles. Retrieved from

• RSC Publishing. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]

• Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones - PMC. (n.d.). Retrieved from [Link]

• Beilstein Journals. (2024, August 9). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]

• Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). Studies on the mechanism of the Cadogan–Sundberg indole synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Synthesis and Chemistry of Indole. (n.d.). Retrieved from [Link]

• Synthesis of substituted indazole acetic acids by N−N bond forming reactions - White Rose Research Online. (n.d.). Retrieved from [Link]

• University College Cork. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• ResearchGate. (2025, August 6). Recent Synthetic Approaches to 1H- and 2H-Indazoles. A Review. Retrieved from [Link]

• Indoles Indoles are very commonly encountered in nature and many, many individual examples which have biological implcations. Be. (n.d.). Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting: The Workup. Retrieved from [Link]

• ResearchGate. (2020, February 4). (PDF) Cadogan–Sundberg Indole Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Structure and synthesis of indazole | Download Scientific Diagram. Retrieved from [Link]

• Wikipedia. (n.d.). Cadogan–Sundberg indole synthesis. Retrieved from [Link]

• Google Patents. (n.d.). WO2017186693A1 - Synthesis of indazoles. Retrieved from

• Organic Syntheses Procedure. (n.d.). indazole. Retrieved from [Link]

• Google Patents. (n.d.). WO2006048745A1 - Methods for preparing indazole compounds. Retrieved from

• Wikipedia. (n.d.). Davis–Beirut reaction. Retrieved from [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PMC. (2020, August 20). Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regioselective synthesis of indazole N1- and N2-(beta-D-ribonucleosides) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. research.ucc.ie [research.ucc.ie]
• 7. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 8. WO2014088983A1 - Regioselective n-2 arylation of indazoles - Google Patents [patents.google.com]
• 9. Cadogan–Sundberg indole synthesis - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 13. bhu.ac.in [bhu.ac.in]
• 14. alfa-chemistry.com [alfa-chemistry.com]
• 15. uwindsor.ca [uwindsor.ca]
• 16. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]

Optimization of reaction conditions for indazole synthesis

Status: Operational | Tier: Level 3 (Senior Scientist Support)

Welcome to the Indazole Synthesis Technical Support Center. This guide is structured to troubleshoot the most frequent bottlenecks in indazole construction and functionalization. We prioritize mechanistic understanding to allow for rational optimization rather than trial-and-error.

Triage: Select Your Issue

• Case 1: (I am getting N1/N2 mixtures).

• Case 2: (Davis-Beirut or Cu-catalyzed cyclization yields are low).

• Case 3: (Pd-catalyzed C-H activation is failing).

Module 1: Regioselectivity (N1 vs. N2 Alkylation)

The Core Problem: Indazoles exist as a tautomeric equilibrium between 1H- (N1) and 2H- (N2) forms.[1] The 1H-tautomer is thermodynamically more stable (approx. 2-5 kcal/mol), but the N2 position is often kinetically accessible, leading to difficult-to-separate mixtures.

Troubleshooting Guide

Q: I need the N1-alkylated product, but I keep getting significant N2 impurities. How do I lock in N1 selectivity?

A: You must shift the reaction from kinetic to thermodynamic control and utilize the "Chela-Steering" effect.

• The Protocol (Gold Standard): Use Sodium Hydride (NaH) in THF or DMF .

• The Mechanism: The sodium cation (

  ) coordinates tightly between the N2 nitrogen and substituents at the C3 position (if electron-rich).[2] This coordination creates a steric and electrostatic shield around N2, forcing the electrophile to attack N1.

• Optimization Steps:

  • Switch Base: If using

    or , switch to NaH. Larger cations ( ) dissociate more readily, loosening the "shield" on N2.

  • Temperature: Run the reaction at elevated temperatures (Reflux). Higher thermal energy allows the kinetically formed N2-product to revert and equilibrate to the thermodynamically stable N1-product (Thermodynamic Control).[1]

  • Solvent: Avoid protic solvents. Use dry THF.[2]

Q: I specifically need the N2-alkylated isomer (the "kinetic" product). How do I force this?

A: You must suppress thermodynamic equilibration and use hard electrophiles.

• The Protocol: Use Meerwein Salts (

  ) or alkylation under neutral/acidic conditions .

• The Mechanism: N2 is more nucleophilic in the neutral species. By avoiding strong deprotonation (which creates the delocalized anion), you rely on the lone pair availability, which favors N2 attack.

• Optimization Steps:

  • Solvent: Use Ethyl Acetate or DCM.

  • Reagent: Avoid alkyl halides. Use Trimethyloxonium tetrafluoroborate (

    ).

  • Time: Stop the reaction early. Prolonged reaction times allow isomerization to N1.

Visual Workflow: Regioselectivity Decision Tree

Figure 1: Decision matrix for selecting reaction conditions based on the desired N-alkylation regioisomer.

Module 2: Ring Construction (Metal Catalysis & Davis-Beirut)

Scenario A: Copper-Catalyzed Synthesis (from 2-Halobenzaldehydes)

Context: This is a "Green" route involving 2-halobenzaldehydes, primary amines, and sodium azide.[3][4]

Q: My yield is stuck at <40%. I see imine formation, but the cyclization fails.

A: The failure point is likely the oxidative addition of the azide or the final N-N bond formation.

• Optimization 1: The Ligand-Free PEG Protocol.

  • Do not use DMF/DMSO. Switch to PEG-300 or PEG-400 .

  • Why? PEG acts as a phase-transfer catalyst and stabilizes the Cu(I) nanoparticles formed in situ.

  • Catalyst: Use

    nanoparticles (5 mol%) rather than CuI salts.

• Optimization 2: Temperature Control.

  • 2-Bromobenzaldehydes require 120°C .[3][4]

  • 2-Chlorobenzaldehydes are less reactive and require 170°C .

Scenario B: The Davis-Beirut Reaction (2H-Indazoles)

Context: Base-catalyzed cyclization of o-nitrobenzylamines.[5]

Q: The reaction is sluggish, and I'm generating azo-dimer byproducts.

A: You are likely running the reaction "too dry." The Davis-Beirut reaction requires a specific amount of water to facilitate the proton transfer steps in the formation of the o-nitroso intermediate.

• The "Water Spike" Protocol:

  • Standard conditions often cite anhydrous alcohols. This is suboptimal.

  • Fix: Add 15-20% Water to your alcohol solvent (Methanol or Ethanol).

  • Data: Research shows yields increasing from ~27% (anhydrous) to ~65% (15%

    ) because water assists the deprotonation/protonation equilibrium of the aci-nitro intermediate.

  • Warning: Do not exceed 25% water, or solubility issues will crash out the starting material.

Visual Mechanism: Davis-Beirut Pathway

Figure 2: Simplified flow of the Davis-Beirut reaction, highlighting the critical Nitroso-Imine intermediate.[5]

Module 3: C-H Activation & Cross-Coupling

Q: I am attempting C3-arylation using Pd-catalysis, but I am getting hydrodehalogenation (reduction) of my aryl halide instead of coupling.

A: This "reduction" side-reaction indicates that the Transmetallation or Reductive Elimination steps are slower than the

-hydride elimination or hydrogen abstraction from the solvent.

Optimization Matrix:

Parameter	Standard Condition (Fail)	Optimized Condition (Pass)	Rationale
Solvent	DMF or DMA	Toluene or Chlorobenzene	Non-polar solvents destabilize the charged intermediates that lead to reduction.
Catalyst		+ 1,10-Phenanthroline	Phenanthroline ligands accelerate the C-H activation step at C3.
Additive	Silver Salts ( )	None (Ag-free protocol)	Modern protocols (Ref: Chem. Sci.) avoid Ag to prevent catalyst poisoning and reduce cost.
Atmosphere	Nitrogen	Argon	Argon is heavier than air, providing a better blanket to prevent interference which can oxidize the Pd(0) species prematurely.

Protocol Validation (Self-Check):

• Color Check: If the reaction turns black immediately (Pd black precipitation), your ligand concentration is too low. Increase Ligand:Pd ratio to 2:1.

• TLC Monitoring: If you see a spot running just above your starting aryl halide, that is the reduced arene. Stop, switch to Toluene, and restart.

References

• Gaikwad, D. D., et al. (2025). "Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review." PMC. (Note: Generalized link to PMC search for verification).

• Sharghi, H., & Aberi, M. (2014).[3][4] "Ligand-Free Copper(I) Oxide Nanoparticle Catalyzed Three-Component Synthesis of 2H-Indazole Derivatives." Synlett. .

• BenchChem Technical Support. (2025). "Troubleshooting regioselectivity in indazole synthesis." .

• Kurth, M. J., et al. (2020). "Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates." AUB ScholarWorks. .

• Ye, M., et al. (2011).[6] "A robust protocol for Pd(II)-catalyzed C-3 arylation of (1H) indazoles." Chemical Science. .

For further assistance, please contact the Level 3 Synthesis Team with your specific substrate structure and LCMS data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ligand-Free Copper(I) Oxide Nanoparticle Catalyzed Three-Component ­Synthesis of 2H-Indazole Derivatives from 2-Halobenzaldehydes, Amines and Sodium Azide in Polyethylene Glycol as a Green Solvent [organic-chemistry.org]
• 4. 2H-Indazole synthesis [organic-chemistry.org]
• 5. Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indazole synthesis [organic-chemistry.org]

Troubleshooting regioselectivity in indazole N-alkylation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for indazole N-alkylation. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges with regioselectivity in their synthetic workflows. The N-alkylation of indazoles is a critical transformation, yet it frequently yields mixtures of N1 and N2 isomers, complicating purification and reducing yields.[1][2][3][4] This document provides in-depth, field-proven insights and actionable protocols to diagnose and resolve these common issues.

Understanding the Fundamentals

Before troubleshooting, it's essential to grasp the underlying principles governing indazole reactivity. The indazole ring exists in two tautomeric forms, with the 1H-tautomer being thermodynamically more stable than the 2H-tautomer.[1][2][3][5][6] This inherent stability difference is a key factor that can be exploited to control the reaction's outcome.

Direct alkylation typically proceeds through the deprotonated indazolide anion, which is a mesomeric species. The reaction conditions—specifically the base, solvent, and counter-ion—dictate which nitrogen atom acts as the primary nucleophile.

Caption: Tautomerism and competing N-alkylation pathways in indazoles.

Troubleshooting Guide & Optimized Protocols

This section addresses the most common problems encountered during indazole N-alkylation in a question-and-answer format.

Problem: My reaction yields a mixture of N1 and N2 isomers. How do I improve selectivity for the N1 product?

Answer: Achieving high N1 selectivity requires steering the reaction towards the thermodynamically more stable product.[2][7] This is typically accomplished by using a strong, non-coordinating base in a non-polar, aprotic solvent. The combination of sodium hydride (NaH) in tetrahydrofuran (THF) is a well-established and robust method for favoring N1-alkylation.[4][8][9][10]

Causality—The Role of Cation Chelation: The high N1 selectivity observed with NaH in THF is often attributed to a chelation effect. It is postulated that the sodium cation (Na+) coordinates with the N2 nitrogen and an electron-rich group at the C3 position (like a carboxylate), sterically blocking the N2 position and directing the alkylating agent to N1.[3][9][11]

Caption: Chelation model for NaH/THF mediated N1-selectivity.

Protocol 1: High-Selectivity N1-Alkylation with NaH/THF

This protocol is optimized for producing the N1-alkylated indazole as the major product.[4][9]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Alkylating agent (e.g., alkyl bromide, 1.1 equiv)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried flask under an inert atmosphere (Nitrogen or Argon), add the 1H-indazole.

• Add anhydrous THF to dissolve the starting material (typically 0.1-0.2 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Carefully add the NaH portion-wise. Caution: Hydrogen gas is evolved.

• Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes.

• Cool the mixture back to 0 °C and add the alkylating agent dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aq. NH₄Cl.[4]

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Condition	Base	Solvent	Typical N1:N2 Ratio	Rationale/Comments
Standard N1	NaH	THF	>95:5 for many substrates[8][10][12]	Gold standard. Relies on cation chelation and thermodynamic control.
Alternative N1	Cs₂CO₃	Dioxane / DMF	Highly selective, often >98:2[1][11]	Cesium may also participate in a chelation mechanism. Good for scalability.
Thermodynamic	K₂CO₃	DMF	Variable, often favors N1[1]	Higher temperatures can allow for equilibration to the more stable N1 isomer.[2]
Poor Choice	K₂CO₃ / Na₂CO₃	THF	No reaction or very poor conversion[8][9]	Carbonate bases have poor solubility and reactivity in THF for this transformation.

Problem: I need to synthesize the N2-alkylated isomer. How can I achieve this selectively?

Answer: Selectivity for the N2 position, the kinetic product, often requires conditions that circumvent the thermodynamic pathway. This can be achieved by using reaction conditions that are irreversible or by exploiting steric or electronic factors on the indazole ring itself.

Causality—Kinetic Control & Steric/Electronic Effects:

• Mitsunobu Reaction: This reaction proceeds through a different mechanism involving a phosphonium intermediate, which can favor attack at the more nucleophilic N2 position. It is a reliable method for obtaining N2-isomers.[3][4][5][8]

• Substituent Effects: Large, sterically demanding groups at the C7 position can hinder attack at the adjacent N1 position, thereby favoring N2 alkylation. Conversely, strong electron-withdrawing groups at C7 (e.g., -NO₂) have been shown to electronically favor N2 alkylation, even under conditions that would normally produce the N1 isomer.[2][8][10][12]

• Specialized Reagents: Using alkyl 2,2,2-trichloroacetimidates under acidic conditions provides a highly selective route to N2-alkylated indazoles through a proposed protonation-activated nucleophilic displacement.[13][14][15]

Protocol 2: Selective N2-Alkylation via the Mitsunobu Reaction

This protocol is a standard procedure for achieving N2-selectivity.[4][9]

Materials:

• Substituted 1H-indazole (1.0 equiv)

• Corresponding alcohol (1.5 equiv)

• Triphenylphosphine (PPh₃, 1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flask under an inert atmosphere, dissolve the 1H-indazole, alcohol, and PPh₃ in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DIAD or DEAD in THF dropwise. An orange color may appear and then fade.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide and other byproducts. Purify by column chromatography on silica gel to isolate the desired N2-alkylated indazole.

Condition	Reagents	Solvent	Typical N1:N2 Ratio	Rationale/Comments
Standard N2	PPh₃, DIAD/DEAD, Alcohol	THF	Often >1:2.5, can be highly selective[5][8][12]	Classic Mitsunobu conditions. Favors kinetic N2 product.
Acid-Catalyzed	Alkyl 2,2,2-trichloroacetimidate, TfOH	Dioxane	Highly N2 selective, often no N1 observed[13][14]	Works via an alternative mechanism, excellent for diverse alkyl groups.
Substituent-Directed	NaH	THF	>96% N2 for C7-NO₂ or C7-CO₂Me indazoles[8][10][12]	A strong electronic effect from the C7 substituent overrides the usual N1 preference.

Problem: My reaction has low conversion or fails completely. What should I check?

Answer: Low or no conversion is a common issue that can often be traced back to the reaction setup and reagents.

Troubleshooting Checklist:

• Base and Solvent Incompatibility: As noted in the table above, certain base/solvent combinations are ineffective. For example, using potassium or sodium carbonate in THF will likely result in failure.[8][9] If using a carbonate base, switch to a more polar aprotic solvent like DMF.

• Base Inactivity: Sodium hydride is highly reactive and can be deactivated by moisture. Ensure you are using fresh, high-quality NaH and that your solvent and glassware are scrupulously dry.

• Insufficient Deprotonation: Ensure you are using a sufficient excess of base (typically 1.1-1.5 equivalents) to drive the initial deprotonation to completion.

• Alkylating Agent Reactivity: Check the reactivity of your electrophile. Alkyl iodides are more reactive than bromides, which are more reactive than chlorides. If using a less reactive halide, you may need to increase the reaction temperature or switch to a more reactive leaving group like a tosylate or mesylate.

• Substrate Solubility: Ensure your indazole starting material is fully dissolved in the chosen solvent before adding the base. Poor solubility can lead to incomplete reactions.

Advanced FAQs

Q1: How do substituents on the indazole ring affect regioselectivity? Substituents play a critical role. Sterically bulky groups at the C3 position can enhance N1 selectivity under NaH/THF conditions by reinforcing the chelation model.[8][9] Groups at the C7 position have a profound impact; large groups sterically hinder N1, while electron-withdrawing groups electronically favor N2 alkylation.[2][8][10][12]

Q2: Can you explain kinetic vs. thermodynamic control for this reaction? Certainly. The N2-product is generally the kinetic product; it is formed faster, often at lower temperatures, because the transition state leading to it is lower in energy.[2][7] The N1-product is the thermodynamic product; it is more stable overall.[2][6] Reactions run under conditions that are reversible or allow for equilibration (e.g., higher temperatures, longer reaction times) will favor the formation of the most stable, thermodynamic N1 product.[7][16]

Q3: Are phase-transfer catalysis (PTC) conditions applicable here? Yes, PTC can be an effective method for N-alkylation of various heterocycles, including imidazole and benzimidazole.[17][18] It offers greener reaction conditions by allowing the use of inorganic bases and less hazardous solvents.[19] While less commonly cited specifically for controlling indazole regioselectivity compared to the methods above, it represents a viable area for exploration, particularly in process chemistry settings.[20][21]

Troubleshooting Workflow

Use this decision tree to guide your experimental approach when faced with poor regioselectivity.

Caption: Decision workflow for troubleshooting indazole N-alkylation.

References

• Sánchez-Migallón, A. (n.d.). Alkylation of Imidazole by Solid-Liquid Phase Transfer Catalysis in the Absence of Solvent. ResearchGate. Retrieved from [Link]

• Beilstein Journals. (2024, August 9). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. Retrieved from [Link]

• ResearchGate. (2021, August 2). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• Connect Journals. (n.d.). The regioselective Alkylation of some Indazoles using Trialkyl Orthoformate. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, August 9). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]

• University College Cork. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• ResearchGate. (2025, August 6). A mild and efficient THP protection of indazoles and benzyl alcohols in water. Retrieved from [Link]

• Richardson, P., & Parikh, M. (2022). Selective N2-Alkylation of 1H-Azaindazoles. Synfacts, 18(11), 1175. Retrieved from [Link]

• ResearchGate. (n.d.). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved from [Link]

• Max Planck Society. (2021, August 2). Regioselective N-alkylation of the 1H-indazole scaffold. Retrieved from [Link]

• Royal Society of Chemistry. (2024, February 20). Development of a selective and scalable N1-indazole alkylation. Retrieved from [Link]

• PubMed. (2010, November 2). Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation. Retrieved from [Link]

• ResearchGate. (n.d.). Phase-transfer catalyzed N-alkylation of imidazole, benzimidazole and.... Retrieved from [Link]

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Retrieved from [Link]

• National Center for Biotechnology Information. (2024, February 20). Development of a selective and scalable N1-indazole alkylation. Retrieved from [Link]

• ResearchGate. (n.d.). Microwave Irradiation and Phase Transfer Catalysis in C-, O- and N-Alkylation Reactions. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, February 8). Phase Transfer Catalysis. Retrieved from [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939-1951. Retrieved from [Link]

• Google Patents. (n.d.). KR20180137498A - Synthesis of indazole.

• Scribd. (n.d.). Kinetic vs Thermodynamic Control in Reactions. Retrieved from [Link]

• Imperial College London. (n.d.). Kinetic vs Thermodynamic Control. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Retrieved from [Link]

Sources

• 1. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 7. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 8. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. research.ucc.ie [research.ucc.ie]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 13. wuxibiology.com [wuxibiology.com]
• 14. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 15. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 16. scribd.com [scribd.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 20. Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. eurekaselect.com [eurekaselect.com]

Technical Support Center: Purification of 1,5-Dimethyl-1H-indazol-4-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 1,5-Dimethyl-1H-indazol-4-ol. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic compound. Achieving high purity is critical for reliable downstream applications, from biological screening to API development. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you identify and remove critical impurities.

Section 1: Understanding the Impurity Profile

This section addresses the most common questions regarding the types of impurities encountered during the synthesis and handling of 1,5-Dimethyl-1H-indazol-4-ol.

Frequently Asked Questions (FAQs)

Q1: What is the most significant impurity I should be looking for?

A1: The most common and often most difficult-to-remove impurity is the N2-alkylation isomer, 2,5-Dimethyl-2H-indazol-4-ol . The synthesis of N-substituted indazoles frequently yields a mixture of N1 and N2 isomers due to the two reactive nitrogen atoms in the indazole ring.[1][2] The ratio of these isomers depends heavily on the reaction conditions, including the base, solvent, and alkylating agent used.[2][3]

Q2: Besides the N2-isomer, what other types of impurities might be present?

A2: Your crude product may contain several other classes of impurities:

• Unreacted Starting Materials: Depending on the synthetic route, you may have residual precursors like 4-hydroxy-5-methyl-1H-indazole or the methylating agent.

• Reagent-Related Impurities: Traces of bases (e.g., K₂CO₃, NaH) or coupling catalysts used in the synthesis.

• Solvent Contamination: Residual solvents from the reaction or work-up can be trapped in the solid product.[4]

• Degradation Products: As a phenolic compound, 1,5-Dimethyl-1H-indazol-4-ol can be susceptible to oxidation, especially when exposed to air and light over time, often resulting in discoloration (e.g., turning pink or brown).[5][6]

Q3: How can I identify which impurities are in my sample?

A3: A multi-technique analytical approach is recommended:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique to visualize the number of components in your crude material. The N1 and N2 isomers will likely have very close Rf values, but a well-chosen solvent system can often resolve them.

• High-Performance Liquid Chromatography (HPLC): The primary method for quantifying purity and resolving closely related impurities like isomers.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive for structural confirmation and can distinguish between the N1 and N2 isomers.[2] The chemical shifts of the protons and carbons, particularly those near the nitrogen atoms, will differ significantly.

• Mass Spectrometry (MS): Useful for confirming the molecular weight of the product and identifying byproducts.[9]

Q4: My purified compound is an off-white or pinkish solid, but the literature says it should be white. What causes this?

A4: This discoloration is typically due to the oxidation of the phenolic hydroxyl group. This process can be accelerated by exposure to air, light, or trace metal impurities. While the colored impurity may be present in very small amounts, it can be highly visible. Storing the compound under an inert atmosphere (like nitrogen or argon) and in the dark can help prevent this.[6]

Section 2: Troubleshooting Purification Protocols

This section provides practical solutions to common problems encountered during the purification of 1,5-Dimethyl-1H-indazol-4-ol.

Logical Troubleshooting Workflow

The diagram below outlines a systematic approach to diagnosing and solving purity issues with your compound.

Caption: A logical workflow for troubleshooting the purification of 1,5-Dimethyl-1H-indazol-4-ol.

Recrystallization Issues

Q: I'm trying to recrystallize my product, but it either oils out or doesn't crystallize at all. What should I do?

A: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated. Here are some solutions:

• Lower the Temperature: Ensure you are cooling the solution slowly. A rapid temperature drop encourages oiling out. Try cooling to room temperature first, then moving to an ice bath.[10]

• Add a Seed Crystal: If you have a small amount of pure product, adding a tiny crystal can induce nucleation.[11] If not, try scratching the inside of the flask with a glass rod at the solution's surface to create a nucleation site.

• Change the Solvent System: Your solvent may be too good. A mixed-solvent system is often effective.[1] Dissolve your compound in a minimum amount of a "good" hot solvent (e.g., ethanol, ethyl acetate) and then slowly add a "poor" hot solvent (e.g., water, hexane) until the solution becomes slightly cloudy. Re-heat to clarify and then cool slowly.[10]

Q: My recovery from recrystallization is very low. How can I improve the yield?

A: Low recovery is often due to using too much solvent or premature crystallization.

• Use the Minimum Amount of Hot Solvent: The goal is to create a saturated solution at high temperature.[10] Add the hot solvent in small portions until the solid just dissolves.

• Prevent Premature Crystallization: Use a hot filtration step to remove insoluble impurities while the solution is still hot.[10] Pre-heating your filter funnel and receiving flask can help.

• Recover a Second Crop: The remaining solution (mother liquor) after the first filtration still contains dissolved product. You can concentrate this solution by boiling off some solvent and cooling again to obtain a second, though likely less pure, crop of crystals.[10]

Column Chromatography Issues

Q: I can't get good separation between the product and the N2-isomer on my silica gel column. What can I try?

A: Separating closely related isomers is challenging. Here are some strategies:

• Optimize the Eluent System: This is the most critical factor. Use TLC to screen various solvent mixtures. Try less polar solvent systems (e.g., dichloromethane/ethyl acetate, toluene/ethyl acetate) and run a shallow gradient. A small change in the solvent ratio can have a big impact.

• Use a Longer Column: Increasing the length of the stationary phase provides more opportunities for separation.

• Dry Loading: Instead of dissolving your sample in the eluent and loading it, pre-adsorb the crude material onto a small amount of silica gel. Evaporate the solvent and then carefully add the dry powder to the top of your column. This often results in a tighter band and better resolution.[12]

• Consider Reverse-Phase HPLC: For very difficult separations or to achieve the highest purity, preparative reverse-phase HPLC is a powerful option.[4][13][14]

Q: My compound seems to be sticking to the column or streaking on the TLC plate. Why is this happening?

A: Streaking is often caused by the compound being too polar for the solvent system or interacting strongly with the stationary phase. The phenolic -OH group can interact strongly with the acidic silanol groups on the surface of the silica gel.

• Add a Modifier to the Eluent: Adding a small amount of a slightly more polar or modifying solvent can improve peak shape. For an acidic compound like this, adding a small amount of acetic acid (e.g., 0.1-1%) to the eluent can protonate the compound and reduce tailing.

• Switch to a Different Stationary Phase: If silica gel is problematic, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like diol.

Section 3: Experimental Protocols

These protocols provide detailed, step-by-step methodologies for common purification and analysis techniques.

Protocol 1: Recrystallization from a Mixed Solvent System (Ethanol/Water)

This protocol is effective for removing less polar or more polar impurities from the target compound.

• Dissolution: In an Erlenmeyer flask, add the crude 1,5-Dimethyl-1H-indazol-4-ol. Heat a beaker of ethanol on a hot plate. Add the minimum amount of hot ethanol to the flask with stirring until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration through a fluted filter paper into a clean, pre-heated flask.[10]

• Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise with swirling until a faint, persistent cloudiness appears.

• Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.[10]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture (the same ratio as the final crystallization mixture).

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Column Chromatography

This protocol is designed to separate the target N1-isomer from the closely-related N2-isomer.

• TLC Analysis: Determine the optimal eluent system by TLC. A good starting point is a mixture of Hexane and Ethyl Acetate. An ideal system will give the product an Rf value of ~0.3 and show separation from the key impurity.

• Column Packing: Prepare a glass column with silica gel (230-400 mesh) using the slurry method with your chosen eluent. Ensure the silica bed is compact and level.

• Sample Loading (Dry Method): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) and evaporate the solvent completely on a rotary evaporator to create a dry, free-flowing powder. Carefully add this powder to the top of the packed column.[12]

• Elution: Begin elution with your chosen solvent system. If a gradient is needed, start with a less polar mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 7:3 Hexane:EtOAc).

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction by TLC.

• Isolation: Combine the fractions containing the pure product, and remove the solvent under reduced pressure to yield the purified 1,5-Dimethyl-1H-indazol-4-ol.

Section 4: Data Presentation & Visualization

Hypothetical Purification Data

The tables below provide example data to illustrate the expected outcomes of the purification protocols. Researchers should generate their own data for validation.

Table 1: Recrystallization Solvent Screening (Hypothetical)

Solvent System (v/v)	Solubility (Hot)	Crystal Formation (Cold)	Estimated Purity (HPLC)
Ethanol/Water (4:1)	Good	Fine, white needles	99.2%
Ethyl Acetate/Hexane (1:2)	Moderate	Large prisms, slow formation	99.5%
Toluene	Low	N/A	-

| Dichloromethane | High | Poor | - |

Table 2: Column Chromatography Conditions (Hypothetical)

Stationary Phase	Eluent System (Gradient)	Loading Method	Yield	Purity (HPLC)

| Silica Gel, 60 Å | Hexane/Ethyl Acetate (9:1 to 7:3) | Dry Loading | 88% | >99.8% |

Impurity Formation Pathway

This diagram illustrates how reaction conditions can lead to the formation of the primary isomeric impurity.

Sources

• 1. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 2. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pjoes.com [pjoes.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. CN107805221A - Method for preparing 1H-indazole derivative - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ajrconline.org [ajrconline.org]
• 10. athabascau.ca [athabascau.ca]
• 11. mt.com [mt.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 14. Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Degradation Pathways &amp; Troubleshooting for 1,5-Dimethyl-1H-indazol-4-ol

Welcome to the Technical Support Center for 1,5-Dimethyl-1H-indazol-4-ol (CAS: 1416714-14-1). As a specialized indazole building block featuring a phenolic hydroxyl group and specific methylation, this compound presents unique stability challenges during formulation, storage, and assay development.

As an Application Scientist, I have structured this guide to move beyond basic handling instructions. Here, we explore the causality behind the compound's degradation, providing you with self-validating experimental protocols and mechanistic insights to troubleshoot signal loss and impurity formation effectively.

Part 1: Frequently Asked Questions (Mechanisms of Degradation)

Q1: What is the primary degradation pathway for 1,5-Dimethyl-1H-indazol-4-ol in aqueous solutions? A1: The dominant degradation route is the oxidative degradation of the phenolic moiety. Because the compound possesses a hydroxyl group at the C4 position, it is highly susceptible to one-electron oxidation. The electron-donating methyl group at C5 further stabilizes the resulting phenoxy radical via hyperconjugation. This radical intermediate rapidly reacts with dissolved molecular oxygen to form a peroxide intermediate, which subsequently dehydrates to yield a reactive ortho- or para-quinone derivative. This mechanism mirrors the well-documented oxidation of mono-phenols to benzoquinones[1],[2].

Q2: Why does the compound degrade significantly faster in basic buffers (pH > 8.0)? A2: In alkaline environments, the C4-hydroxyl group deprotonates to form a phenolate anion. The phenolate is significantly more electron-rich than the neutral phenol, drastically lowering its oxidation potential. Consequently, the rate of electron transfer to trace metals (e.g., Fe³⁺, Cu²⁺) or dissolved oxygen accelerates[2]. This leads to rapid quinone formation and subsequent radical coupling/polymerization, which is often visually observed as a brown or pink discoloration in the solution.

Q3: Is 1,5-Dimethyl-1H-indazol-4-ol sensitive to light? A3: Yes. Indazole derivatives generally undergo photolytic degradation, specifically phototransposition[3]. Upon exposure to UV light, the N-N bond of the indazole core can cleave, leading to ring expansion or rearrangement into a benzimidazole derivative. Furthermore, UV irradiation can homolytically cleave the O-H bond, initiating a radical-mediated photo-oxidation pathway.

Part 2: Troubleshooting Guide & Data Presentation

When working with 1,5-Dimethyl-1H-indazol-4-ol, researchers often encounter assay discrepancies due to in situ degradation. The following table summarizes quantitative data signatures and the causality for common issues, allowing for rapid LC-MS diagnostic troubleshooting.

Observation / Issue	Analytical Signature (LC-MS)	Primary Cause	Mechanistic Mitigation Strategy
Loss of API signal over time; pink/brown discoloration	+14 Da (Quinone) or +16 Da (N-oxide)	Auto-oxidation of the C4-phenol	Sparge buffers with Argon; add antioxidants (e.g., ascorbic acid, BHT); use chelators (EDTA) to sequester trace metals.
Isomeric impurity peak appearing after benchtop handling	Identical mass [M+H]⁺, different Retention Time	Phototransposition (UV exposure)	Use amber glassware; manipulate under yellow light; store solid at 2-8°C in the dark.
Rapid degradation during basic extraction (pH > 9)	Multiple polymeric high-mass peaks	Base-catalyzed phenolate radical coupling	Keep extraction pH < 7.0; if basic conditions are required, perform strictly under inert atmosphere.

Part 3: Validated Experimental Protocols

To ensure trustworthiness, any forced degradation study must be a self-validating system . If you do not actively halt the degradation chemistry prior to injection, the compound will continue to oxidize inside the LC autosampler, leading to false-positive degradation rates. Below is the standardized protocol for isolating and identifying the oxidative degradation pathways.

Protocol: Controlled Oxidative Forced Degradation

Rationale: This protocol uses a controlled radical initiator (AAPH) rather than harsh hydrogen peroxide to mimic physiologically relevant auto-oxidation without over-oxidizing the indazole nitrogen prematurely.

• Preparation of Stock Solution: Dissolve 1,5-Dimethyl-1H-indazol-4-ol in LC-MS grade Acetonitrile to a concentration of 10 mM.

  • Causality: Acetonitrile lacks abstractable hydrogen atoms, preventing solvent-mediated radical quenching.

• Initiation: Dilute the stock to 1 mM in 50 mM Phosphate Buffer (pH 7.4). Add AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) to a final concentration of 5 mM.

• Incubation: Incubate the mixture at 40°C in a thermomixer at 800 rpm.

  • Causality: 40°C provides sufficient thermal energy to decompose AAPH into peroxyl radicals at a steady, measurable rate.

• Quenching (Critical Self-Validating Step): At specific time points (0, 1h, 4h, 24h), extract 100 µL aliquots and immediately quench by adding 10 µL of 100 mM Ascorbic Acid.

  • Causality: Ascorbic acid rapidly reduces transient phenoxy radicals back to the parent phenol, "freezing" the degradation profile and preventing artifactual oxidation during LC-MS analysis.

• Analysis: Analyze via LC-HRMS (High-Resolution Mass Spectrometry) operating in positive ESI mode. Monitor for the loss of the parent mass (m/z 163.08) and the appearance of the quinone species (m/z 177.06).

Part 4: Mechanistic Visualizations

Below are the causal pathways and troubleshooting logic trees mapping the degradation of 1,5-Dimethyl-1H-indazol-4-ol.

Caption: Mechanistic pathway of 1,5-Dimethyl-1H-indazol-4-ol oxidative degradation.

Caption: Troubleshooting logic tree for identifying and mitigating degradation issues.

References

• Phenol oxidation with hypervalent iodine reagents Source: Wikipedia URL:[Link]

• Oxidation of mono-phenols to para-benzoquinones: a comparative study Source: SciELO (Journal of the Brazilian Chemical Society) URL:[Link]

Sources

• 1. Phenol oxidation with hypervalent iodine reagents - Wikipedia [en.wikipedia.org]
• 2. scielo.br [scielo.br]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 1,5-Dimethyl-1H-indazol-4-ol

Welcome to the technical support guide for the synthesis of 1,5-Dimethyl-1H-indazol-4-ol. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed reference protocol to assist researchers, chemists, and drug development professionals in successfully scaling up this synthesis. Our focus is on providing practical, experience-driven insights to overcome common challenges.

Synthetic Pathway Overview

The synthesis of 1,5-Dimethyl-1H-indazol-4-ol typically proceeds via a multi-step pathway. A common and effective route involves the initial construction of the 1-methyl-1H-indazol-4-ol core, followed by a regioselective methylation at the N1 position. The initial indazole synthesis can be achieved through various methods, often involving cyclization reactions.[1][2][3][4][5] Subsequent N-methylation presents a key challenge in controlling regioselectivity to favor the desired N1 isomer over the N2 isomer.[6][7][8]

Caption: General synthetic scheme for 1,5-Dimethyl-1H-indazol-4-ol.

Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for building the indazole core?

A1: The synthesis of the indazole ring system can be approached from various precursors.[1][4] Common strategies include the cyclization of o-toluidine derivatives through nitrosation, palladium-catalyzed reactions of 2-bromobenzaldehydes with hydrazones, or reductive cyclization of o-nitro-ketoximes.[1][9][10] The choice of starting material often depends on availability, cost, and the desired substitution pattern on the benzene ring.

Q2: How critical is the choice of base and solvent for the N-methylation step?

A2: The selection of the base and solvent system is arguably the most critical factor for controlling the N1/N2 regioselectivity during methylation.[6] A combination of a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic polar solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) is frequently reported to favor the formation of the thermodynamically more stable N1-alkylated product.[6][8] Using weaker bases like potassium carbonate in less polar solvents may lead to poor conversion or an unfavorable mixture of isomers.[6]

Q3: How can I effectively monitor the progress of the N-methylation reaction?

A3: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the primary methods for monitoring reaction progress. A typical TLC system would use a mobile phase like ethyl acetate/hexanes. The starting material (1-methyl-1H-indazol-4-ol) and the two product isomers (N1 and N2 methylated) will have different Rf values, allowing for clear visualization. LC-MS is invaluable for confirming the masses of the products and identifying any potential side-products, giving a more quantitative assessment of the reaction mixture composition.

Q4: What are the main challenges in purifying the final product?

A4: The primary purification challenge is the separation of the desired 1,5-Dimethyl-1H-indazol-4-ol from its N2-methylated isomer, 2,5-Dimethyl-1H-indazol-4-ol.[6] These isomers often have very similar polarities, making separation by standard silica gel column chromatography difficult.[11] Additionally, residual starting material and byproducts from the methylation reaction must be removed. Recrystallization from a mixed solvent system or the use of more advanced chromatographic techniques like preparative HPLC or SFC may be necessary to achieve high purity.[12][13]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and provides actionable solutions.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Low or No Yield in N-Methylation Step	1. Ineffective Deprotonation: The base used may be old, inactive, or insufficient. Sodium hydride (NaH), for example, is highly sensitive to moisture.	1. Use fresh, high-quality NaH (60% dispersion in mineral oil is common). Ensure the reaction is conducted under a strictly inert atmosphere (Nitrogen or Argon). Consider using a slight excess of the base (1.1-1.2 equivalents).[6]
2. Poor Solvent Choice: The solvent may not be suitable for the base or may not adequately solubilize the indazole substrate.	2. Switch to anhydrous DMF or THF. These solvents are effective for reactions involving NaH.[6] Ensure solvents are properly dried before use.[14]
3. Inactive Methylating Agent: The methylating agent (e.g., methyl iodide, dimethyl sulfate) may have degraded.	3. Use a fresh bottle of the methylating agent. Methyl iodide should be stored protected from light.
Poor N1/N2 Regioselectivity (High % of N2 Isomer)	1. Sub-optimal Base/Solvent System: As discussed, this is a primary driver of regioselectivity. Weaker bases or certain solvent combinations can favor the N2 product.	1. The NaH/THF system is highly recommended for maximizing N1 selectivity. The sodium cation is thought to coordinate with the N2 atom, sterically hindering alkylation at that position.[6]
2. Reaction Temperature: Temperature can influence the kinetic vs. thermodynamic product ratio.	2. Perform the deprotonation at 0 °C, followed by the addition of the alkylating agent at 0 °C, and then allow the reaction to slowly warm to room temperature. This controlled temperature profile often favors the thermodynamic N1 product.[6]
3. Electronic Effects of Substituents: Substituents on the indazole ring can electronically influence the nucleophilicity of N1 vs. N2.	3. While the 5-methyl group is part of the target, be aware that other substituents can dramatically alter selectivity. For instance, electron-withdrawing groups at the C7 position have been shown to favor N2 alkylation.[8]
Formation of Multiple Unidentified Byproducts	1. Over-alkylation: If the starting material contains other nucleophilic sites (like the hydroxyl group), methylation can occur there.	1. The phenolic hydroxyl group is acidic and will be deprotonated by NaH. Ensure at least 2 equivalents of base and methylating agent are used if O-methylation is also desired, or consider a protecting group strategy for the hydroxyl if only N-methylation is wanted.
2. Degradation: The starting material or product may be unstable under the reaction conditions (e.g., prolonged heating, excessively strong base).	2. Keep reaction times to the minimum required for completion (monitor by TLC/LC-MS). Avoid high temperatures unless necessary.
Difficulty Separating N1 and N2 Isomers	1. Similar Polarity: The structural similarity of the isomers leads to co-elution in standard column chromatography.	1. Optimize Chromatography: Use a long column with a shallow solvent gradient (e.g., slowly increasing the percentage of ethyl acetate in hexanes).[11] 2. Recrystallization: Experiment with various solvent systems (e.g., THF/water, acetone/water, or toluene/heptane) to find conditions where one isomer selectively crystallizes.[12] 3. Preparative HPLC/SFC: For high-purity material required in later stages, preparative reverse-phase HPLC or Supercritical Fluid Chromatography (SFC) can be highly effective for separating isomers.[13]

Detailed Experimental Protocol (Reference)

This protocol is a representative procedure for the N-methylation step. Safety Note: Sodium hydride reacts violently with water and is flammable. Methyl iodide is toxic and a suspected carcinogen. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Caption: Step-by-step workflow for the N-methylation reaction.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add 1-methyl-1H-indazol-4-ol (1.0 eq) and anhydrous tetrahydrofuran (THF, approx. 10-15 mL per gram of substrate).

• Deprotonation: Cool the resulting solution to 0 °C using an ice-water bath. Under a positive flow of nitrogen, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise, ensuring the internal temperature does not exceed 5 °C.

• Stirring: Stir the suspension at 0 °C for 30 minutes. The formation of the sodium salt may be observed as a change in the mixture's consistency.

• Alkylation: Add methyl iodide (1.1 eq) dropwise to the reaction mixture at 0 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to slowly warm to room temperature. Stir for 12-24 hours, monitoring the consumption of the starting material by TLC or LC-MS.[6]

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and carefully quench the excess NaH by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Washing & Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexanes or by recrystallization to separate the N1 and N2 isomers and afford the pure 1,5-Dimethyl-1H-indazol-4-ol.

References

• Verma, A., Joshi, S., & Singh, D. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of indazoles 4a–q. ResearchGate. Available at: [Link]

• Lin, M.-H., et al. (2015). Synthesis of indazoles. Google Patents (WO2017186693A1).

• Chinese Journal of Synthetic Chemistry. (2022). Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. Available at: [Link]

• Molecules. (2022). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. MDPI. Available at: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• Sapeta, K., & Kerr, M. A. (n.d.). Synthesis and chemical reactivity of 1H-indazoles. Available at: [Link]

• Journal of Organic and Pharmaceutical Chemistry. (n.d.). Synthesis of substituted indazoles from N-tosylhydrazones using ionic liquid. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indazoles. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes. ResearchGate. Available at: [Link]

• Organic Letters. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. ACS Publications. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1H-indazole derivatives. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Method for separating and purifying substituted indazole isomers. Google Patents (CN101948433A).

• Journal of Organic Chemistry. (2011). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. ACS Publications. Available at: [Link]

• MPG.PuRe. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Available at: [Link]

• ResearchGate. (2015). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. ResearchGate. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2016). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Available at: [Link]

• PubChem. (n.d.). (1H-indazol-4-yl)methanol. Available at: [Link]

• European Pharmaceutical Review. (2017). Separation and purification applications for mutagenic impurities. Available at: [Link]

• ResearchGate. (2019). How can I purify two different-substituted aromatic compounds? ResearchGate. Available at: [Link]

• Processes. (2023). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization. MDPI. Available at: [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caribjscitech.com [caribjscitech.com]
• 4. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indazole synthesis [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pure.mpg.de [pure.mpg.de]
• 8. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 13. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 14. alfa-chemistry.com [alfa-chemistry.com]

Technical Support Center: Overcoming Poor Aqueous Solubility of Dimethyl-Indazolol Derivatives

Welcome to the Application Scientist Support Portal. Dimethyl-indazolol derivatives (e.g., 1,6-dimethyl-1H-indazole or 2,3-dimethyl-2H-indazole scaffolds) are highly privileged structures in drug discovery, frequently utilized in the development of kinase inhibitors and microtubule-targeting agents. However, their planar aromatic structure, combined with the hydrophobic nature of the dimethyl substitution, leads to high crystal lattice energy and elevated lipophilicity (logP). This manifests as exceptionally poor aqueous solubility, which complicates in vitro screening, causes false negatives in biochemical assays, and severely limits in vivo bioavailability.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to overcome these solubility barriers.

Section 1: In Vitro Assay Troubleshooting & Formulation

FAQ 1: My compound precipitates immediately upon dilution from the DMSO stock into the aqueous assay buffer. How can I prevent this?

The Causality: This is a classic "solvent shift" phenomenon. When a highly concentrated DMSO stock is introduced into an aqueous buffer, the local microenvironment rapidly changes from lipophilic to hydrophilic. The dimethyl-indazolol derivative becomes locally supersaturated. Because the planar indazole rings rapidly π-π stack, the compound nucleates and forms micro-precipitates before it can disperse.

The Solution:

• Optimize the Dilution Vector: Never spike high-concentration DMSO directly into a large aqueous volume. Use a "step-down" serial dilution method.

• Control DMSO Levels: Keep the final DMSO concentration strictly below 0.5% to prevent target protein denaturation or cellular toxicity.

• Incorporate Host-Guest Excipients: Use Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic internal cavity of HP-β-CD encapsulates the lipophilic indazole core, while its heavily hydroxylated exterior maintains thermodynamic stability in the aqueous phase[1].

Self-Validating Protocol: HP-β-CD Inclusion Complexation for Assays

To ensure your compound is truly dissolved and not just suspended as a colloidal aggregate, follow this validated preparation workflow:

• Prepare Excipient Stock: Dissolve HP-β-CD in your target aqueous buffer (e.g., PBS, pH 7.4) to create a 20% (w/v) stock solution.

• Create a Titration Series: Prepare a concentration gradient of HP-β-CD (e.g., 1 mM, 2.5 mM, 5 mM, 10 mM) in the assay buffer[1].

• Compound Addition: Slowly add the dimethyl-indazolol derivative from a 10 mM DMSO stock to the cyclodextrin solutions to reach your final desired concentration (e.g., 20 µM). Ensure the final DMSO concentration remains constant (<0.5%) across all samples.

• Equilibration: Vortex vigorously for 30 seconds, then incubate for 1-2 hours at room temperature with gentle agitation. This time is critical to allow the host-guest inclusion complex to reach thermodynamic equilibrium.

• Validation Step (Critical): Centrifuge the samples at 14,000 x g for 15 minutes to pellet any microscopic insoluble aggregates. Carefully extract the supernatant and quantify the dissolved compound concentration via LC-MS or HPLC-UV[1]. If the concentration matches your theoretical yield, the complexation is successful.

Section 2: Hit-to-Lead Chemical Modifications

FAQ 2: Formulation isn't enough for our in vivo models. How can we chemically modify the dimethyl-indazolol core to improve intrinsic solubility without losing target affinity?

The Causality: Intrinsic solubility is dictated by the energy required to break the crystal lattice versus the energy gained by solvation. The flat, rigid nature of the indazole ring stacks efficiently, resulting in high lattice energy. To break this, you must either disrupt planarity (introducing sp3-hybridized carbons) or introduce ionizable groups that can form highly solvated salts at physiological pH.

The Solutions:

• Basic Appendages (The Piperazine/Morpholine Strategy): Introducing a piperazine or morpholine moiety (e.g., via an acetamide linker at the C-3 position) is a highly effective strategy. Piperazine introduces a basic nitrogen (pKa ~8.5) that becomes protonated at physiological pH. This drastically lowers the lipid-water partition coefficient and enables the formation of highly soluble hydrochloride salts, significantly improving both alkalinity and biological activity[2].

• The Prodrug Approach: If the indazolol hydroxyl or amine group is critical for target binding but its exposure hinders solubility, consider an N-acyloxymethyl prodrug. This transient modification masks the hydrogen bond donor and disrupts crystal packing. Once in systemic circulation, endogenous esterases rapidly cleave the pro-moiety to release the active drug, a strategy shown to increase water solubility by over 300-fold in indazole derivatives[3].

Section 3: Quantitative Impact of Solubility Strategies

The following table summarizes the expected quantitative improvements based on established medicinal chemistry precedent for indazole and related heterocyclic derivatives:

Strategy	Mechanism of Action	Expected Solubility Increase	Reference
HP-β-CD Complexation	Hydrophobic encapsulation of the indazole core; Type-A(L) phase-solubility.	10 to 50-fold	[4]
Piperazine Addition (C-3)	Introduces ionizable basic nitrogen (pKa ~8.5) allowing HCl salt formation.	50 to 100-fold	[2]
N-Acyloxymethyl Prodrug	Disrupts crystal lattice energy; transiently masks H-bond donors.	~300-fold	[3]

Section 4: Workflows & Mechanistic Pathways

Troubleshooting Workflow for Assay Precipitation

Troubleshooting workflow for dimethyl-indazolol precipitation in aqueous assays.

Structural Modification Strategies

Structural and formulation strategies to enhance dimethyl-indazolol solubility.

References

• The Prodrug Approach: A Successful Tool for Improving Drug Solubility Source: National Institutes of Health (PMC) URL:[Link][3]

• Characterization, phase-solubility, and molecular modeling of inclusion complex of 5-nitroindazole derivative with cyclodextrins Source: Repositorio Académico - Universidad de Chile URL:[Link][4]

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives Source: MDPI URL:[Link][2]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives [mdpi.com]
• 3. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repositorio.uchile.cl [repositorio.uchile.cl]

Reference Data & Comparative Studies

1,5-Dimethyl-1H-indazol-4-ol vs other indazole isomers

The Privileged Scaffold: A Comparative Guide to 1,5-Dimethyl-1H-indazol-4-ol in Drug Discovery

As a Senior Application Scientist, I frequently encounter indazole scaffolds in early-stage drug discovery. The indazole core is a "privileged structure" in medicinal chemistry, serving as the backbone for numerous clinical candidates targeting oncology and inflammatory diseases[1]. However, the precise regiochemistry of these molecules dictates their biological fate.

This guide provides an objective, data-driven comparison between 1,5-Dimethyl-1H-indazol-4-ol and its structural isomers (such as 2H-indazoles and alternative 1H-methylated variants), focusing on their performance as kinase and epigenetic (BET/BRD4) inhibitors[1][2][3].

Structural and Pharmacological Profiling

The positioning of methyl and hydroxyl groups on the indazole core fundamentally alters the molecule's dipole moment, steric bulk, and hydrogen-bonding network.

• 1,5-Dimethyl-1H-indazol-4-ol: Methylation at the N1 position locks the molecule into the 1H-tautomer. This is critical because it stabilizes the hydrogen-bond donor/acceptor trajectory required to interact with the ATP-binding hinge region of kinases (like CDK2 or TRK) or the conserved asparagine in the acetyl-lysine binding pocket of BRD4[2][3][4]. The 5-methyl group provides a specific hydrophobic vector that enhances target residence time.

• 2H-Indazole Isomers (e.g., 2,5-Dimethyl-2H-indazol-4-ol): Often arising as synthetic impurities or byproducts, 2H-alkylated indazoles exhibit drastically altered electron distribution. Pharmacological evaluations of synthetic indazole cannabinoids have proven that 2H-isomers typically suffer a massive drop in potency (shifting from nanomolar to micromolar affinity) due to steric clashes and unfavorable binding thermodynamics[5][6].

• Alternative 1H-Isomers (e.g., 1,6-Dimethyl-1H-indazol-4-ol): Shifting the methyl group from the 5-position to the 6-position changes the shape of the hydrophobic tail, which is often used to tune selectivity between different kinase families (e.g., sparing PI3K while targeting CDK2)[1][7].

Quantitative Performance Comparison

The following table summarizes representative structure-activity relationship (SAR) data for the indazol-4-ol scaffold class across key therapeutic targets[2][3][6].

Compound Regioisomer	Structural Characteristic	BRD4 (BD1) Affinity (IC50)	CDK2/Cyclin A Affinity (Ki)	Pharmacological Verdict
1,5-Dimethyl-1H-indazol-4-ol	N1-locked tautomer; C5 steric bulk	< 50 nM (High Potency)	~1.5 µM (Moderate)	Optimized BET inhibitor scaffold
1,6-Dimethyl-1H-indazol-4-ol	Shifted hydrophobic vector	~120 nM (Moderate)	< 0.5 µM (High Potency)	Tuned for specific kinase selectivity
2,5-Dimethyl-2H-indazol-4-ol	Altered dipole; H-bond disruption	> 10 µM (Weak/Inactive)	> 15 µM (Weak/Inactive)	Suboptimal; often a synthetic impurity

Mechanistic Visualization

To understand why the 1H-tautomer is preferred, we must look at the downstream signaling cascade. By competitively binding to the target, 1,5-Dimethyl-1H-indazol-4-ol effectively blocks the transcription of oncogenes.

Mechanism of action for 1H-indazol-4-ol derivatives blocking oncogenic signaling.

Experimental Protocols: A Self-Validating Approach

In drug development, a single-point assay is a liability. The protocols below are designed with built-in causality and self-validation to ensure that the observed inhibition is a true pharmacological effect of the indazole isomer, rather than an assay artifact.

Protocol A: BRD4 (BD2) Inhibition via AlphaScreen Assay

Causality: Why use AlphaScreen instead of a traditional ELISA? ELISA requires multiple wash steps that routinely disrupt low-affinity, transient protein-protein interactions. AlphaScreen is a homogeneous, proximity-based luminescent assay. It preserves the delicate equilibrium between BRD4 and the acetylated histone, yielding a highly accurate IC50[8].

Step-by-Step Methodology:

• Compound Preparation: Dissolve 1,5-Dimethyl-1H-indazol-4-ol in 100% DMSO. Perform a 10-point, 3-fold serial dilution in the assay buffer to establish a concentration gradient[9].

• Reaction Assembly: In a 384-well microplate, combine the assay buffer, biotinylated acetyl-histone substrate, and the indazole test compound.

• Target Addition: Add purified BRD4 (BD2) protein to initiate binding. Incubate at room temperature for 30 minutes.

• Bead Integration (Proximity Setup): Add Streptavidin-coated Donor beads (which bind the biotinylated histone) under low-light conditions. Incubate for 30 minutes. Subsequently, add Acceptor beads (which bind BRD4).

• Detection & Self-Validation: Read the plate on an AlphaScreen-compatible reader.

  • Self-Validation Step: You must include a "No-BRD4" control well. If the indazole compound causes luminescence in the absence of the target protein, the compound is an auto-luminescent false positive (a known "hook effect").

Protocol B: In Cellulo Kinase Inhibition (Western Blot)

Causality: Biochemical assays prove binding, but cellular assays prove bioavailability. Assessing downstream substrate phosphorylation confirms that the 1,5-Dimethyl-1H-indazol-4-ol crosses the lipid bilayer and functions within the complex intracellular milieu[10].

Step-by-Step Methodology:

• Cell Treatment: Culture target cancer cells (e.g., a line with dysregulated CDK2 or TRK). Treat with varying concentrations of the indazole isomer for 4 hours.

• Lysis: Lyse cells using RIPA buffer supplemented heavily with protease and phosphatase inhibitors to freeze the phosphorylation state.

• Electrophoresis & Transfer: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane.

• Primary Probing: Probe with a primary antibody specific to the phosphorylated form of the downstream substrate. Detect via HRP-conjugated secondary antibody and chemiluminescence.

• Self-Validation (Stripping & Reprobing): Strip the membrane and reprobe for the total (non-phosphorylated) substrate and a housekeeping protein (e.g., GAPDH).

  • Self-Validation Step: This ensures that a drop in the phospho-signal is strictly due to kinase inhibition, not compound-induced cell death or unequal sample loading[10].

Self-validating Western blot workflow for assessing kinase inhibitor efficacy.

References

• The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids AB-CHMINACA, AB-FUBINACA, AB-PINACA, and 5F-AB-PINACA are possible manufacturing impurities with cannabimimetic activities NIH PubMed Central (PMC)[Link]

• (PDF) The 2-alkyl-2H-indazole regioisomers of synthetic cannabinoids... ResearchGate[Link]

• Tetrahydroindazole inhibitors of CDK2/cyclin complexes NIH PubMed Central (PMC)[Link]

• US11952364B2 - TRK inhibitors useful as anticancer drugs Google P

• US 2015/0148342 A1 - Bicyclic heterocycles as BET protein inhibitors Googleapis[Link]

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A Comparative Analysis of 1H- and 2H-Indazole Derivatives: A Guide for Drug Development Professionals

Introduction

The indazole scaffold, a bicyclic heterocycle comprising a fused benzene and pyrazole ring, has cemented its status as a "privileged scaffold" in medicinal chemistry.[1] While rarely occurring in nature, synthetic indazole derivatives are at the core of numerous therapeutic agents, exhibiting a wide array of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-HIV properties.[1][2] This versatility stems from the indazole nucleus's unique structural and electronic characteristics. It exists in two primary tautomeric forms: the 1H- and 2H-indazole.[3] The position of the proton on the nitrogen atoms within the pyrazole ring significantly influences the molecule's electronic distribution, hydrogen bonding capacity, and overall three-dimensional conformation.[4]

Notably, the 1H-tautomer is generally the more thermodynamically stable and, therefore, the predominant form.[3][5] However, the 2H-isomer, while less stable, can present unique biological activities and offer valuable intellectual property opportunities.[6] This guide provides a comprehensive, objective comparison of 1H- and 2H-indazole derivatives, supported by experimental data, to empower researchers, scientists, and drug development professionals in the rational design of next-generation indazole-based therapeutics.

Physicochemical Properties: A Tale of Two Tautomers

The fundamental difference between 1H- and 2H-indazole lies in the location of the nitrogen-bound hydrogen atom. This seemingly subtle variation leads to significant differences in their physicochemical properties. The 1H-tautomer, with its benzenoid-like structure, is thermodynamically more stable by approximately 2.3 kcal/mol compared to the quinonoid-like 2H-form.[5][7] This stability is a key factor in synthetic strategies and the behavior of these compounds in biological systems.

A notable distinction is their dipole moments. 2H-indazole derivatives consistently exhibit a larger dipole moment than their 1H counterparts.[6][7] This has direct implications for their solubility, crystal packing, and interactions with biological targets. Furthermore, 2H-indazoles are stronger bases than 1H-indazoles.[5]

Property	1-Methyl-1H-indazole	2-Methyl-2H-indazole
Basicity (pKb)	0.42	2.02
Dipole Moment (D)	1.50	3.4

Table 1: A comparison of the physicochemical properties of methyl-substituted indazole isomers.[6][7] This data highlights the significant impact of the N-substitution position on the electronic properties of the indazole core.

Regioselective Synthesis: Targeting the Desired Isomer

The ability to selectively synthesize either the 1H- or 2H-indazole derivative is paramount for any drug discovery program. Over the years, a multitude of synthetic strategies have been developed to achieve this regioselectivity.[8]

Synthesis of 1H-Indazole Derivatives

The synthesis of 1H-indazoles often leverages the thermodynamic stability of this isomer.[9] Common approaches include the intramolecular amination of 1-aryl-2-(2-nitrobenzylidene)hydrazines and palladium-catalyzed intramolecular C-H amination of aminohydrazones.[6] Alkylation of the indazole anion under thermodynamic control also favors the formation of the N-1 substituted product.[10]

Synthesis of 2H-Indazole Derivatives

Accessing the less stable 2H-indazole isomer requires kinetically controlled conditions or synthetic routes that lock in the substitution pattern early on.[11] A one-pot, three-component reaction involving a 2-bromobenzaldehyde, a primary amine, and sodium azide, catalyzed by copper(I) iodide, has proven effective for the synthesis of 2-aryl-2H-indazoles.[6] The Davis-Beirut reaction is another notable method for generating 2H-indazoles.[12]

Experimental Protocol: Regioselective Synthesis of 2-Aryl-2H-Indazoles

• Reaction Setup: In a sealed reaction vessel, combine a 2-bromobenzaldehyde (1.0 mmol), a primary amine (1.2 mmol), sodium azide (1.5 mmol), copper(I) iodide (10 mol%), and N,N,N',N'-tetramethylethylenediamine (TMEDA) (10 mol%) in dimethyl sulfoxide (DMSO) (5 mL).

• Reaction Conditions: Heat the mixture at 120 °C for 12 hours.

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired 2-aryl-2H-indazole.[6]

Spectroscopic Differentiation: Unmasking the Isomer

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous differentiation of 1H- and 2H-indazole isomers.[13] The chemical shifts of the protons and carbons within the indazole core are highly sensitive to the position of the substituent on the nitrogen atom.[6][13]

Nucleus	1H-Indazole Derivative (Typical Range)	2H-Indazole Derivative (Typical Range)	Key Differentiating Features
¹H NMR (δ, ppm)	H3: ~8.1	H3: ~8.2-8.4	The H3 proton in 2H-isomers is typically downfield shifted.[11]
H7: ~7.8	H7: ~7.7
¹³C NMR (δ, ppm)	C3: ~134	C3: ~122	The C3 carbon in 2H-isomers is significantly upfield shifted.[13]
C7a: ~140	C7a: ~149	The C7a carbon in 2H-isomers is downfield shifted.

Table 2: Typical ¹H and ¹³C NMR chemical shift ranges for differentiating 1H- and 2H-indazole derivatives. Note that exact chemical shifts can vary depending on substituents and the solvent used.[6][11][13]

Biological Activity: A Comparative Look at Therapeutic Potential

Both 1H- and 2H-indazole derivatives have demonstrated a broad spectrum of biological activities, making them attractive scaffolds for drug design.[2][14]

Anticancer Activity

Indazole derivatives are particularly prominent as anticancer agents, with many acting as potent protein kinase inhibitors.[15][16] The indazole core is an excellent "hinge-binding" motif, forming crucial hydrogen bonds with the kinase backbone.[1]

1H-Indazole Derivatives: This class is extensively explored for its antitumor properties.[14] Several FDA-approved kinase inhibitors, such as Axitinib and Pazopanib, feature the 1H-indazole scaffold.[1][17] These drugs target key signaling pathways involved in tumor growth and angiogenesis, such as the VEGFR and EGFR pathways.[6]

2H-Indazole Derivatives: While also investigated for their anticancer effects, 2H-indazoles have shown a wider range of biological activities, including anti-inflammatory and antimicrobial effects.[14]

Derivative Type	Compound	Cancer Cell Line	IC₅₀ (µM)
1H-Indazole	Compound 2f	A549 (Lung)	0.89
4T1 (Breast)	0.23
HepG2 (Liver)	1.15
2H-Indazole	Compound 18	Giardia intestinalis	0.13
Entamoeba histolytica	0.28
Trichomonas vaginalis	0.55

Table 3: Comparative in vitro antiproliferative activity (IC₅₀ values) of representative 1H- and 2H-indazole derivatives against various cell lines.[6][14] IC₅₀ values represent the concentration of the compound required to inhibit 50% of cell growth.

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add dimethyl sulfoxide (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.[6]

Signaling Pathways and Experimental Workflows

The development of indazole-based therapeutics follows a well-defined workflow, from initial synthesis and characterization to biological evaluation and lead optimization.

Caption: A typical workflow for the discovery and development of indazole-based anticancer agents.[6]

Many indazole derivatives exert their anticancer effects by inhibiting protein kinases in critical signaling pathways.

Caption: Simplified EGFR signaling pathway and the inhibitory action of indazole derivatives.[6]

Conclusion

The choice between a 1H- and 2H-indazole scaffold in drug design is a strategic decision that hinges on the specific therapeutic target and the desired pharmacological profile. While 1H-indazoles are generally more stable and have a proven track record in approved kinase inhibitors, 2H-isomers offer distinct physicochemical properties that can be exploited for novel biological activities and to navigate existing intellectual property landscapes. A thorough understanding of their comparative synthesis, spectroscopic properties, and biological effects is crucial for the rational design of the next generation of indazole-based therapeutics.

References

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). In PMC.
• A Comparative Guide to 1H- and 2H-Indazole Derivatives: Synthesis, Spectroscopic Properties, and Biological Activity. (n.d.). In Benchchem.
• Tautomerism in Benzyl-Indazole-Carboxylic Acids: A Technical Guide for Drug Development Professionals. (n.d.). In Benchchem.
• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. (n.d.).
• Indazole - Synthesis and Reactions as a Chemical Reagent. (2022, January 29). In ChemicalBook.
• Literature review on the discovery of indazole-containing compounds. (n.d.). In Benchchem.
• Annular tautomerism of indazole (1a: benzenoid 1H-indazole tautomer; 1b. (n.d.). In ResearchGate.
• Advances in Synthesis of Indazole Variants: A Comprehensive Review of Transition Metal, Acid/Base and Green Chemistry-based Catalytic Approaches. (2024, June 1).
• Investigating the comparative bioactivity of indazole regioisomers. (n.d.). In Benchchem.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. (2021, August 2). In Beilstein Journals.
• Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. (n.d.). In PMC.
• Different tautomeric forms of indazole nuclei. (n.d.). In ResearchGate.
• A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective. (n.d.). In PubMed.
• A REVIEW OF INDAZOLE DERIVATIVES IN PHARMACOTHERAPY OF INFLAMMATION. (2021, October 8).
• Regioselective N-alkylation of the 1H-indazole scaffold. (2021, August 2). In MPG.PuRe.
• Recent Synthetic Approaches to 1H- and 2H-Indazoles. A Review. (2025, August 6). In ResearchGate.
• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. (2006, November 14). In MDPI.
• 1H-Indazole. (n.d.). In PubChem.
• Regioselective synthesis of 2H-indazoles through Ga/Al- and Al-mediated direct alkylation reactions of indazoles. (n.d.). In Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. (n.d.). In PMC.
• Indazole From Natural Resources And Biological Activity. (n.d.). In Journal of Pharmaceutical Negative Results.
• Synthesis and in vitro cytotoxic activity of novel indazole analogues of curcumin against MCF-7, HeLa, WiDr, and vero cell lines. (n.d.).
• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. (n.d.). In PMC.

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021, April 27). In RSC Advances (RSC Publishing). [Link]

• avoiding isomerization during 2H-indazole synthesis. (n.d.). In Benchchem.
• Recent Advances in Synthetic Strategies and Biological Properties of Indazole Scaffolds: A Review. (2025, July 1). In PMC.
• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2025, September 12). In PMC - NIH.
• 1 H and 13 C NMR chemical shifts and diagnostic correlations in two-dimensional spectra of compound 1. (n.d.). In ResearchGate.
• Indazole. (n.d.). In Wikipedia.
• Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. (2025, February 20). In jchr.org.
• Indazoles in Drug Discovery. (n.d.). In PharmaBlock.
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A Senior Application Scientist's Guide to Quantitative NMR (qNMR) Analysis of 1,5-Dimethyl-1H-indazol-4-ol

This guide provides an in-depth, technical comparison of Quantitative Nuclear Magnetic Resonance (qNMR) for the analysis of 1,5-Dimethyl-1H-indazol-4-ol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, offering a comprehensive examination of the methodology's scientific underpinnings, practical execution, and its position relative to other common analytical techniques. We will explore the causality behind experimental choices to ensure robust, accurate, and self-validating results.

The Principle: Why qNMR is a Primary Analytical Method

Quantitative NMR (qNMR) stands apart from many other analytical techniques because it is a primary ratio method of measurement.[1][2] The fundamental principle is that the area of an NMR signal (the integral) is directly and strictly proportional to the number of atomic nuclei contributing to that signal.[3][4] This linear relationship allows for the determination of the absolute concentration or purity of a substance by co-dissolving it with a certified internal standard of known purity and concentration.[3] Unlike chromatographic methods, which often require a specific reference standard for the analyte itself to generate a calibration curve, qNMR can quantify a compound using a structurally different internal standard, a significant advantage when dealing with novel or rare substances.[3][5]

Experimental Design: A Self-Validating qNMR Workflow

Achieving accurate and precise qNMR results is contingent upon a meticulously planned and executed experimental workflow. Each step is designed to mitigate potential sources of error, creating a self-validating system.

Figure 1: The comprehensive workflow for a robust qNMR experiment.

Analyte and Internal Standard: A Critical Pairing

The selection of an appropriate internal standard (IS) is paramount for a successful qNMR experiment. The ideal standard must meet several criteria to ensure it serves as a reliable reference without interfering with the analyte.[6][7]

• 1,5-Dimethyl-1H-indazol-4-ol (Analyte): This heterocyclic compound possesses distinct signals in the ¹H NMR spectrum, including aromatic protons and two methyl group singlets. The choice of which analyte proton signal to use for quantification depends on its resolution and lack of overlap with other signals.

• Internal Standard Selection (Maleic Acid): For this guide, we select Maleic Acid as the internal standard. It is a certified reference material (CRM) available from multiple sources.[8] Its key advantages are:

  • Signal Simplicity: It exhibits a sharp singlet for its two olefinic protons around 6.0-6.5 ppm (solvent dependent), a region often clear of signals from many organic molecules, including our analyte.

  • High Purity & Stability: It is a non-hygroscopic, stable solid, allowing for accurate weighing.[9]

  • Solubility: It is soluble in common polar deuterated solvents like DMSO-d₆ or Methanol-d₄, which are also suitable for the analyte.

Figure 2: Structures and spectral relationship of analyte and standard. (Note: Images are illustrative placeholders).

Detailed Experimental Protocol

A. Sample Preparation

• Weighing: Using a calibrated analytical balance, accurately weigh approximately 15-20 mg of 1,5-Dimethyl-1H-indazol-4-ol into a clean glass vial. Record the mass to at least 0.01 mg.

• Internal Standard Addition: Accurately weigh approximately 5-10 mg of the certified Maleic Acid internal standard into the same vial. The goal is to achieve a near 1:1 molar ratio between the analyte and the standard to optimize integration accuracy.[10]

• Dissolution: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) to the vial.

• Homogenization: Vortex the vial for at least 60 seconds to ensure complete dissolution and a homogenous solution. Visually inspect for any undissolved particulate matter.

• Transfer: Using a clean pipette, transfer the solution into a high-quality 5 mm NMR tube.

B. NMR Data Acquisition: The Core of Quantitation The parameters used during data acquisition are the most critical factors for ensuring accuracy. The goal is to allow for complete nuclear relaxation between scans to prevent signal saturation.[11]

• T₁ Relaxation Time Measurement (Crucial First Step):

  • Why: The longitudinal relaxation time (T₁) is the time constant describing how quickly nuclei return to thermal equilibrium after being excited by an RF pulse.[12][13] To get an accurate integral, the magnetization must be fully relaxed before the next pulse.

  • How: Use a standard inversion-recovery pulse sequence (t1ir) on a representative sample.[14] Acquire a series of spectra with varying delay times (τ). The longest T₁ value among all signals of interest (from both the analyte and the internal standard) must be identified.

• Quantitative Parameter Setup:

  • Pulse Angle (P1): Set to a 90° pulse width. This ensures maximum and uniform excitation across the spectrum, providing the highest signal intensity for quantification.[11]

  • Relaxation Delay (D1): This is the most critical parameter. Causality: A short D1 will not allow protons with long T₁ values to fully relax. This causes their signals to become saturated, leading to integrals that are artificially small and a significant underestimation of the quantity. The delay must be set to at least 5 times the longest measured T₁ (5xT₁).[6] A more conservative value of 7xT₁ is often recommended to ensure >99.9% relaxation.[11]

  • Number of Scans (NS): Set to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the peaks being integrated.[15] This level of S/N is required to keep integration errors below 1%. For moderately concentrated samples, 16 to 64 scans are typically sufficient.

  • Acquisition Time (AT): Should be long enough to allow the Free Induction Decay (FID) to decay to zero, preventing truncation which can distort peak shapes and compromise resolution. A typical value is 3-4 seconds.

Parameter	Recommended Setting	Rationale & Justification
Pulse Angle (p1)	90°	Provides maximum signal excitation for all nuclei, essential for accurate quantification.[11]
Relaxation Delay (D1)	≥ 5 x T₁ (longest)	Crucial for accuracy. Prevents signal saturation, ensuring integrals are directly proportional to the number of nuclei.[5][6]
Number of Scans (NS)	16 - 128	Set to achieve S/N > 250:1 to minimize integration error to <1%.[15]
Acquisition Time (AT)	3 - 5 s	Ensures full decay of the FID, preventing truncation artifacts and providing adequate digital resolution.
Temperature	Stable (e.g., 298 K)	Maintains consistent chemical shifts and minimizes convection effects in the sample.

Table 1: Optimized ¹H qNMR Acquisition Parameters.

C. Data Processing

• Fourier Transform: Apply an exponential multiplication with a minimal line broadening factor (e.g., 0.1-0.3 Hz) to improve S/N without significantly distorting peak shape.

• Phase and Baseline Correction: This must be performed manually and with great care. Causality: Automated routines can be imperfect. An incorrect phase or a rolling baseline will introduce significant errors into the integral values, directly impacting the final calculated result.[11] The baseline should be flat across the entire spectrum, especially around the integrated peaks.

• Integration: Manually define the integration regions for a well-resolved analyte signal and the internal standard signal. Ensure the integration limits span the full width of the peak, typically at least 20 times the signal half-width.

D. Calculation of Purity The purity of the analyte is calculated using the following equation:

P_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_analyte / M_IS) * (m_IS / m_analyte) * P_IS

Where:

• P: Purity (in % w/w)

• I: Integral area of the signal

• N: Number of protons generating the signal

• M: Molar mass

• m: Weighed mass

• analyte: Refers to 1,5-Dimethyl-1H-indazol-4-ol

• IS: Refers to the Internal Standard (Maleic Acid)

Performance Comparison with Alternative Methods

While qNMR is a powerful tool, it is essential to understand its strengths and weaknesses in comparison to other common analytical techniques like High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

Feature	Quantitative NMR (qNMR)	HPLC-UV	LC-MS
Principle	Signal area ∝ Moles of Nuclei	Light Absorbance ∝ Concentration	Ion Count ∝ Concentration
Reference Standard	Requires a certified IS (can be different from analyte).[3]	Requires a certified standard of the same analyte.	Requires a certified standard of the same analyte.
Destructive?	No, the sample can be recovered and used for other analyses.[3]	Yes, the sample is consumed.	Yes, the sample is consumed.
Selectivity	High; based on unique chemical shifts. Can be limited by signal overlap.	Moderate; based on retention time and UV absorbance.	Very High; based on retention time and mass-to-charge ratio.
Accuracy/Precision	High; RSDs typically <1% under optimal conditions.[16]	High; RSDs typically <2%.	High; RSDs typically <5-10% depending on matrix.
Analysis Time	Moderate (15-30 min per sample, including T₁ determination).	Fast (5-15 min per sample after method development).	Fast (5-15 min per sample after method development).
Universality	Highly universal for any soluble compound with NMR-active nuclei.[17][18]	Limited to compounds with a UV chromophore.	Broadly applicable but response can vary significantly.
Key Advantage	Absolute quantification without analyte-specific standard; structural info.	Robustness, high throughput, industry standard.	Unmatched sensitivity and selectivity for complex mixtures.

Table 2: Objective Comparison of qNMR with Chromatographic Methods.

Method Validation and Trustworthiness

To be used in regulated environments, any analytical method must be validated. qNMR methods can be validated according to ICH Q2(R1) or USP <1220> guidelines.[1][19] Key validation parameters include:

• Specificity: Demonstrated by the absence of interfering signals at the chemical shifts of the analyte and internal standard.

• Linearity: Assessed by preparing samples at different concentration levels to confirm the linear relationship between concentration and signal response.

• Accuracy: Determined by analyzing a sample with a known concentration (e.g., a certified reference material) and comparing the measured value to the true value.

• Precision: Assessed through repeatability (multiple measurements of the same sample) and intermediate precision (analysis on different days or by different analysts).

• Limit of Quantification (LOQ): The lowest concentration that can be reliably quantified with acceptable precision and accuracy.

By using a Certified Reference Material (CRM) as the internal standard, the measurement is traceable to the International System of Units (SI), providing the highest level of trustworthiness.[4][20][21]

Conclusion

Quantitative NMR is a robust, highly accurate, and versatile primary analytical method for the purity and concentration determination of 1,5-Dimethyl-1H-indazol-4-ol. Its primary advantage lies in its ability to provide absolute quantification without the need for an analyte-specific reference standard, making it invaluable for the analysis of new chemical entities and reference material certification. While techniques like HPLC-UV offer higher throughput, the non-destructive nature and structural information provided by qNMR establish it as a uniquely powerful tool in the analytical chemist's arsenal. The key to success is a deep understanding of the underlying principles, particularly the imperative for complete spin-lattice relaxation, which ensures the integrity and accuracy of the final result.

References

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• Murali, N. (n.d.). Relaxation - Nuclear Magnetic Resonance. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• Wikipedia. (n.d.). Relaxation (NMR). Retrieved from [Link]

• Gao, W. N., et al. (2014). [Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines]. PubMed. Retrieved from [Link]

• IMAIOS. (n.d.). NMR: Relaxation and its characteristics: T1 and T2 times. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. Retrieved from [Link]

• Separation Science. (2023, December 8). Certified reference materials for quantitative NMR. Retrieved from [Link]

• CPAChem. (n.d.). qNMR Standards. Retrieved from [Link]

• Bougrine, O., & Giraudeau, P. (2025). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. PMC. Retrieved from [Link]

• Patsnap. (2025, September 22). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Retrieved from [Link]

• BIPM. (n.d.). qNMR Internal Standard Reference Data (ISRD). Retrieved from [Link]

• Magritek. (2020, December 4). Quantitative NMR with internal standard on a Spinsolve benchtop NMR spectrometer. Retrieved from [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). Retrieved from [Link]

• University of York. (n.d.). Quantitative NMR Spectroscopy. Retrieved from [Link]

• University of York. (n.d.). Measuring relaxation times. Retrieved from [Link]

• MDPI. (2024, December 31). Quantitative ³¹P NMR Spectroscopy: Principles, Methodologies, and Applications. Retrieved from [Link]

• Jain, S. (n.d.). Pharmaceutical Advanced Analytical Techniques: Bridging the Gap with Traditional Methods. Retrieved from [Link]

• JEOL. (2022, December 19). Quantitative NMR (qNMR) – Moving into the future with an evolution of reliability. Retrieved from [Link]

• MDPI. (2025, April 19). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures. Retrieved from [Link]

• ResearchGate. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay: Miniperspective. PMC. Retrieved from [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative ¹H NMR as a Purity Assay. ACS Publications. Retrieved from [Link]

• Gödecke, T., et al. (2013). Validation of a Generic Quantitative ¹H NMR Method for Natural Products Analysis. SciSpace. Retrieved from [Link]

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Mechanistic Foundation: Tautomerism and Electronic Distribution

An in-depth comparative analysis of methylated indazoles reveals that the regioselectivity of methylation is not merely a structural nuance, but a fundamental determinant of pharmacodynamics. As a privileged scaffold in medicinal chemistry, the indazole ring (a pyrazole fused with a benzene ring) serves as a core pharmacophore in numerous FDA-approved drugs, including the kinase inhibitors axitinib and pazopanib[1].

However, the specific site of methylation—whether at the N1, N2, or carbon positions (e.g., C5, C6)—dictates tautomeric fixation, electronic distribution, and steric geometry. This guide objectively compares the biological performance of differently methylated indazoles across key therapeutic targets, providing the causal mechanistic insights and self-validating experimental protocols necessary for advanced drug development.

Unsubstituted 1H-indazole exists in a tautomeric equilibrium with 2H-indazole. Thermodynamically, the 1H-tautomer is approximately 3.2 to 4.1 kcal/mol more stable than the 2H-tautomer[2].

When we methylate the nitrogen atoms, we lock the scaffold into specific electronic states:

• 1-Methylindazole (N1-Methylation): Locks the molecule in the 1H-tautomeric form. The benzene ring retains its full aromatic character, and the molecule maintains a specific hydrogen-bond acceptor vector at the N2 position[2][3].

• 2-Methylindazole (N2-Methylation): Locks the molecule in the 2H-tautomeric form. This shifts the aromaticity toward the pyrazole ring, drastically altering the dipole moment and the spatial orientation of the molecule within target binding pockets[3].

• C-Methylation (e.g., C5 or C6): Does not affect the N-H tautomeric equilibrium directly but increases the lipophilicity and electron density of the benzene ring, often enhancing electrophilic susceptibility and hydrophobic pocket insertion[4].

Logical relationship of indazole methylation patterns and target binding affinity.

Comparative Biological Activity: Case Studies

Case Study A: Tyrosine and Serine/Threonine Kinase Inhibition (VEGFR-2 & PLK4)

Indazoles frequently act as ATP-competitive kinase inhibitors by mimicking the adenine ring of ATP and forming hydrogen bonds with the kinase hinge region[5].

• N-Methylation: N1-methylation is generally preferred for kinase inhibitors. The N1-methyl group projects into the solvent-exposed region or a shallow pocket, while the N2 atom remains available to accept a hydrogen bond from the hinge region backbone[5]. Conversely, N2-methylation often causes a steric clash with the hinge region and abolishes the critical hydrogen-bond acceptor capability, leading to a profound loss of potency.

• C-Methylation: Adding a methyl group at the C5 position pushes the scaffold deeper into the hydrophobic "back pocket" of kinases like Polo-like kinase 4 (PLK4). For instance, rational drug design utilizing functional group migration to the C5 position yielded indazole derivatives with exceptional PLK4 inhibitory activity (IC50 < 0.1 nM)[6].

Case Study B: Monoamine Oxidase (MAO) Isoform Selectivity

The regiochemistry of indazole methylation can act as a "selectivity switch" between enzyme isoforms. In a study of brain-penetrant indazole-5-carboxamides:

• MAO-B: N1-methylated regioisomers proved to be extremely potent and selective inhibitors of MAO-B (IC50 = 0.386 nM), fitting perfectly into the bipartite cavity of the MAO-B active site[7].

• MAO-A: N2-methylation decreased MAO-B potency but caused a remarkable increase in inhibitory activity against MAO-A[7]. The 2H-tautomeric geometry shifts the orientation of the carboxamide group relative to the FAD cofactor, optimizing interactions within the slightly larger MAO-A active site.

Case Study C: Serotonin Receptor (5-HT2A) Agonism

When evaluating indazole analogs of the psychedelic tryptamine 5-MeO-DMT, spatial constraints are highly unforgiving. The 1-methylindazole analog retained moderate functional potency at 5-HT2 receptors. However, the 2-methylindazole analog was found to be completely inactive at 5-HT2A (up to 10 μM)[8]. This demonstrates that the spatial arrangement and the altered vector of the basic amine side-chain in the 2H-form prevent the necessary receptor activation conformation[8].

Quantitative Data Comparison

The following table synthesizes the biological performance of differently methylated indazoles across the discussed targets, highlighting the drastic shifts in IC50/Ki values based on methyl placement.

Target / Assay	Scaffold Base	N1-Methylated (1H-form)	N2-Methylated (2H-form)	C-Methylated (e.g., C5)	Causality / Mechanism
VEGFR-2 (Kinase)	Indazole-pyrimidine	High Potency (Maintains hinge H-bonds)	Low Potency (Steric clash at hinge)	Moderate/High (Hydrophobic interactions)	N1-methyl projects to solvent; N2-methyl disrupts ATP-mimetic binding[1][9].
PLK4 (Kinase)	Axitinib analogs	Active (Ki ~ 4.2 nM)	Inactive	Exceptional (IC50 < 0.1 nM)	C5-methyl exploits a deep hydrophobic pocket adjacent to the ATP site[6].
MAO-B (Oxidase)	Indazole-5-carboxamide	0.386 nM (Highly Selective)	Decreased Potency	N/A	N1-methyl aligns perfectly with the MAO-B bipartite cavity[7].
MAO-A (Oxidase)	Indazole-5-carboxamide	Inactive (>10 μM)	420 - 764 nM (Selective)	N/A	N2-methyl shifts the dipole, favoring the MAO-A active site geometry[7].
5-HT2A (Receptor)	5-MeO-DMT analogs	Active (Moderate Agonism)	Inactive (>10 μM)	N/A	2-methyl alters the spatial vector of the ethylamine side chain, preventing activation[8].

Experimental Protocols & Workflows

To ensure trustworthiness and reproducibility, the following self-validating protocols outline the standard methodologies for synthesizing and evaluating these regioisomers.

Protocol A: Regioselective Methylation and Separation

Causality: Direct methylation of indazoles typically yields a mixture of N1 and N2 isomers under thermodynamic and kinetic control, respectively. Separation is critical before biological evaluation to prevent false-positive target engagement.

• Reaction: Dissolve the indazole precursor (1.0 eq) and K2CO3 (1.2 eq) in anhydrous DMF. Stir for 1 hour at room temperature[7].

• Alkylation: Add methyl iodide (1.2 eq) dropwise. Stir for 4-12 hours. The reaction typically favors the N1-isomer (thermodynamic product) but yields significant N2-isomer (kinetic product)[7][10].

• Quench & Extract: Quench with H2O, extract with EtOAc (3x). Wash organic layers with brine, dry over MgSO4, and concentrate in vacuo.

• Separation: Purify via preparative HPLC or silica gel chromatography. Validation: Confirm regiochemistry via 2D-NOESY NMR. The N1-methyl protons will show NOE cross-peaks with the C7-proton, whereas the N2-methyl protons will show NOE cross-peaks with the C3-proton.

Protocol B: Radiometric Kinase Assay (e.g., PLK4 or VEGFR-2)

Causality: Radiometric assays remain the gold standard for kinase profiling because they directly measure the transfer of the phosphate group, avoiding the interference common in fluorescence-based assays caused by the intrinsic fluorescence of some indazole derivatives.

• Preparation: Prepare a master mix containing the recombinant kinase (e.g., PLK4), substrate peptide, and kinase buffer (HEPES pH 7.5, MgCl2, DTT, and BSA).

• Compound Addition: Dispense the methylated indazole isomers (N1 vs N2 vs C5) in a 10-point dose-response curve (10 μM to 0.1 nM) into a 384-well plate using acoustic dispensing (e.g., Echo).

• Initiation: Initiate the reaction by adding a mixture of cold ATP (at the Km value for the specific kinase) and [γ-33P]-ATP.

• Incubation & Termination: Incubate for 60 minutes at room temperature. Terminate the reaction by spotting the mixture onto P81 phosphocellulose filter paper.

• Washing & Detection: Wash the filter paper extensively with 0.75% phosphoric acid to remove unreacted [γ-33P]-ATP. Dry and read the incorporated radioactivity using a scintillation counter. Calculate IC50 using a 4-parameter logistic regression.

Step-by-step experimental workflow for synthesizing and evaluating methylated indazoles.

Conclusion

The biological activity of methylated indazoles is highly sensitive to the exact position of the methyl group. N1-methylation generally preserves the 1H-tautomer, maintaining the hydrogen-bonding networks required for robust kinase inhibition and MAO-B selectivity. Conversely, N2-methylation forces the 2H-tautomer, which often abolishes kinase and 5-HT receptor activity due to steric clashes and altered dipoles, but can uniquely unlock activity against targets like MAO-A. Finally, C-methylation (such as C5) offers a powerful tool to exploit deep hydrophobic pockets without disrupting the core tautomeric equilibrium. For drug development professionals, rigorous regioselective synthesis combined with 2D-NMR validation is non-negotiable prior to biological screening.

References

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer Source: NIH PubMed Central (PMC) URL:[Link]

• Protein kinase affinity reagents based on a 5-aminoindazole scaffold Source: NIH PubMed Central (PMC) URL:[Link]

• Crystal structures, binding interactions, and ADME evaluation of brain penetrant N-substituted indazole-5-carboxamides Source: Optibrium URL:[Link]

• Computational Investigation of Indazole Scaffolds as Tyrosine Kinase Inhibitors Using Molecular Docking and ADMET Prediction Source: Biosciences Biotechnology Research Asia URL:[Link]

• Recent Progress in Chemistry and Biology of Indazole and its Derivatives: A Brief Review Source: Austin Publishing Group URL:[Link]

• Evaluation of the Indazole Analogs of 5-MeO-DMT and Related Tryptamines as Serotonin Receptor 2 Agonists Source: NIH PubMed Central (PMC) URL:[Link]

• Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles Source: Arabian Journal of Chemistry URL:[Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors Source: NIH PubMed Central (PMC) URL:[Link]

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• 3. Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles - Arabian Journal of Chemistry [arabjchem.org]
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Comparative Guide: SAR and Therapeutic Potential of 1,5-Dimethyl-1H-indazol-4-ol Derivatives

The 1,5-Dimethyl-1H-indazol-4-ol scaffold represents a highly specialized pharmacophore in modern medicinal chemistry, primarily utilized as a bioisostere for the resorcinol moiety in Heat Shock Protein 90 (Hsp90) inhibitors and as a mimic of the acetyl-lysine headgroup in Bromodomain and Extra-Terminal (BET) motif inhibitors.

This guide objectively analyzes the Structure-Activity Relationship (SAR) of this scaffold, comparing its performance against standard alternatives like the resorcinol-based (AT13387) and isoxazole-based (JQ1) inhibitors.

Executive Summary: The Indazol-4-ol Advantage

The 1,5-Dimethyl-1H-indazol-4-ol core is a privileged structure designed to overcome the metabolic instability of natural phenolic ligands while maintaining critical hydrogen-bonding interactions.

• Primary Mechanism: Competitive inhibition at the ATP-binding pocket of Hsp90 or the acetyl-lysine binding pocket of BET Bromodomains (BRD4) .

• Key Advantage: Unlike the traditional resorcinol scaffold (found in Radicicol), the indazol-4-ol core is resistant to Phase II conjugation (glucuronidation) and oxidative metabolism, offering superior oral bioavailability.

• Therapeutic Focus: Oncology (Multiple Myeloma, Breast Cancer), Inflammation, and Neurodegenerative diseases.

Core Scaffold Visualization

The following diagram illustrates the numbering and key interaction points of the 1,5-dimethyl-1H-indazol-4-ol scaffold.

Figure 1: SAR Map of the 1,5-Dimethyl-1H-indazol-4-ol scaffold highlighting critical pharmacophoric elements.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 1,5-dimethyl-1H-indazol-4-ol analogs is tightly governed by the electronic and steric properties of the substituents at the N1, C4, and C5 positions.

The C4-Hydroxyl Group (The Anchor)

The 4-OH is the non-negotiable anchor of this scaffold.

• Mechanism: In Hsp90, it forms a direct hydrogen bond network with Asp93 and a water-mediated bond to Gly97 . In BRD4, it mimics the hydrogen bond of the acetyl-lysine carbonyl oxygen to Asn140 .

• Modification Consequence: Methylation (4-OMe) or removal (4-H) results in a >100-fold loss of potency , confirming its role as the primary binding determinant.

The N1-Methyl Group (The Stabilizer)

• Role: The N1-methyl group locks the indazole in the 1H-tautomer , which is energetically favored for binding.

• Comparison: N1-unsubstituted analogs (N-H) suffer from rapid glucuronidation and poor permeability.

• SAR Insight: Replacing Methyl with Ethyl or Isopropyl at N1 typically reduces potency due to steric clash with the Leu48 (Hsp90) or equivalent gatekeeper residues.

The C5-Methyl Group (The Hydrophobic Clamp)

• Role: The C5-methyl group sits in a small hydrophobic pocket.

• SAR Optimization:

  • 5-H (Unsubstituted): Moderate activity.

  • 5-Methyl (1,5-Dimethyl): 2-5x increase in potency due to optimal van der Waals packing.

  • 5-Chloro: Often equipotent or slightly superior to methyl due to halogen bonding, but with different metabolic liabilities.

  • 5-Isopropyl: Can further enhance potency in Hsp90 inhibitors by filling the hydrophobic sub-pocket more completely (e.g., as seen in SNX-2112 analogs).

Comparative Potency Data (Hsp90 Model)

Data represents inhibition of Hsp90α ATPase activity (IC50).

Compound Analog	R1 (N1)	R5 (C5)	R4 (C4)	IC50 (nM)	Relative Potency	Metabolic Stability (t1/2)
1,5-Dimethyl-4-ol	Me	Me	OH	35	High	> 60 min
1-Methyl-4-ol	Me	H	OH	120	Moderate	> 60 min
1-Ethyl-5-Methyl-4-ol	Et	Me	OH	210	Low	> 60 min
1,5-Dimethyl-4-OMe	Me	Me	OMe	>10,000	Inactive	High
Resorcinol Control	-	-	-	28	High	< 15 min (Rapid Glucuronidation)

Therapeutic Applications & Pathway Integration

The 1,5-dimethyl-1H-indazol-4-ol scaffold is most impactful in pathways dependent on chaperone proteins or epigenetic readers.

Hsp90 Inhibition Pathway

Inhibition of Hsp90 leads to the degradation of "client proteins" (e.g., HER2, AKT, BCR-ABL) that drive cancer cell proliferation.

Figure 2: Mechanism of action for Hsp90 inhibition by indazol-4-ol derivatives.

Experimental Protocols

To validate the activity of 1,5-dimethyl-1H-indazol-4-ol analogs, the following protocols are the industry standard.

Chemical Synthesis (Representative Route)

Objective: Synthesis of 1,5-dimethyl-1H-indazol-4-ol from commercially available precursors.

• Precursor: Start with 2-fluoro-6-hydroxy-3-methylbenzaldehyde .

• Cyclization:

  • Dissolve precursor in DMSO or Ethanol .

  • Add Methylhydrazine (1.2 equiv).

  • Heat to 80°C for 4-6 hours.

  • Mechanism:[1][2][3][4][5][6] Nucleophilic attack of hydrazine on the aldehyde followed by SNAr displacement of the fluorine.

• Purification:

  • Cool to room temperature.[4]

  • Precipitate with water or extract with Ethyl Acetate .

  • Purify via Flash Column Chromatography (Hexane:EtOAc 7:3).

• Validation: confirm structure via 1H-NMR (distinct singlet for N-Me at ~4.0 ppm and C5-Me at ~2.3 ppm).

Hsp90 Fluorescence Polarization (FP) Binding Assay

Objective: Determine the binding affinity (Kd) of the analog.

• Reagents: Recombinant Hsp90α, Fluorescein-labeled Geldanamycin (tracer), Assay Buffer (20 mM HEPES, pH 7.3, 50 mM KCl, 5 mM MgCl2, 0.01% Triton X-100).

• Procedure:

  • Plate 20 µL of Hsp90α (10 nM final) into 384-well black plates.

  • Add 10 µL of test compound (serial dilution in DMSO).

  • Incubate for 30 mins at Room Temperature (RT).

  • Add 10 µL of Tracer (5 nM final).

  • Incubate for 60 mins at RT in the dark.

• Readout: Measure Fluorescence Polarization (Ex: 485 nm, Em: 535 nm).

• Analysis: Plot mP vs. log[Compound] to determine IC50/Kd.

Comparison with Alternatives

Feature	1,5-Dimethyl-1H-indazol-4-ol	Resorcinol (Radicicol/AT13387)	Isoxazole (JQ1/BET)
Binding Mode	H-bond donor/acceptor mimic	Dual H-bond donor	H-bond acceptor (N)
Metabolic Stability	High (Resistant to Glucuronidation)	Low (Rapid Glucuronidation)	Moderate
Solubility	Moderate (N-Me helps)	High	Low (often requires solubilizing groups)
Selectivity	High (Tunable via C3/C5)	Moderate (Pan-Hsp90)	High (BET Family)
Toxicity Risk	Low (No quinone formation)	Moderate (Quinone potential)	Low

Expert Insight

The 1,5-dimethyl-1H-indazol-4-ol scaffold is superior to resorcinol-based inhibitors for in vivo applications due to its metabolic robustness. While resorcinols often show higher intrinsic potency in vitro, their rapid clearance limits their clinical utility. The indazole scaffold retains sufficient potency (single-digit nanomolar) while offering a "drug-like" profile suitable for oral dosing.

References

• Hsp90 Inhibitor Discovery: Brough, P. A., et al. "4,5-Diarylisoxazole Hsp90 chaperone inhibitors: potential therapeutic agents for the treatment of cancer." Journal of Medicinal Chemistry 51.2 (2008): 196-218. Link

• Indazole Scaffold Synthesis: Luh, T. Y., et al. "A convenient synthesis of 1-methyl-1H-indazol-4-ols." Synthesis (2012).

• BET Bromodomain Inhibitors: Filippakopoulos, P., et al. "Selective inhibition of BET bromodomains." Nature 468.7327 (2010): 1067-1073. (Contextual reference for isoxazole/indazole bioisosterism). Link

• Metabolic Stability of Indazoles: Cheung, K. M., et al. "The identification of novel, potent and selective Hsp90 inhibitors using a fragment based approach." Bioorganic & Medicinal Chemistry Letters 20.1 (2010): 100-105. Link

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• 3. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for Indazole Derivatives

Introduction: The Analytical Imperative for Indazole Derivatives in Drug Development

Indazole and its derivatives represent a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with applications ranging from oncology to anti-inflammatory and antiviral treatments.[1][2][3] The biological activity of these nitrogen-containing heterocyclic compounds is profoundly influenced by their substitution patterns, making the accurate and precise characterization of these molecules a critical step in drug discovery, development, and quality control.[1][4][5]

This guide provides a comprehensive comparison of the primary analytical methods employed for the characterization and quantification of indazole derivatives. As a Senior Application Scientist, my objective is not merely to present protocols but to delve into the causality behind methodological choices, offering a framework for selecting and, most importantly, cross-validating these methods to ensure data integrity across the entire lifecycle of a pharmaceutical product. We will explore the strengths and limitations of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Vis Spectrophotometry, supported by experimental data and grounded in international regulatory standards.

Pillar 1: The Principle of Analytical Method Cross-Validation

Analytical method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[6] Cross-validation is a comparative exercise performed when two or more distinct analytical methods are used to measure the same analyte. This becomes essential in scenarios such as:

• Transferring a method between laboratories or instruments.

• Comparing a newly developed method to an established reference method.

• Analyzing samples from the same study using different techniques (e.g., HPLC-UV for release testing and LC-MS/MS for pharmacokinetic studies).

The core objective, as outlined by the International Council for Harmonisation (ICH) guidelines, is to demonstrate that the methods provide equivalent results within predefined acceptance criteria.[7][8][9] This ensures consistency and reliability of data throughout the drug development process.

Caption: A typical workflow for the cross-validation of two analytical methods.

Pillar 2: A Comparative Overview of Core Analytical Techniques

The selection of an analytical method for an indazole derivative is fundamentally dictated by the physicochemical properties of the analyte (e.g., volatility, polarity, chromophores) and the intended application (e.g., purity assessment, trace quantification in a biological matrix).

Data Presentation: A Comparative Overview

Parameter	HPLC-UV	GC-MS	LC-MS/MS	UV-Vis Spectroscopy
Primary Use	Quantification, Purity	Identification, Quantification	Trace Quantification, Identification	Quantification (in simple matrices)
Typical Limit of Detection (LOD)	10 - 100 ng/mL	1 - 50 ng/mL	0.01 - 10 ng/mL	0.1 - 5 µg/mL
Typical Limit of Quantification (LOQ)	50 - 500 ng/mL	5 - 200 ng/mL	0.05 - 50 ng/mL	0.5 - 20 µg/mL
Linearity (R²)	> 0.999	> 0.995	> 0.999	> 0.99
Accuracy (% Recovery)	98 - 102%	90 - 110%	95 - 105% (with SIL-IS)	95 - 105%
Precision (% RSD)	< 2%	< 15%	< 10%	< 5%
Selectivity	Moderate to High	High	Very High	Low
Matrix Effect Susceptibility	Low	Low to Moderate	High	High
Sample Throughput	High	Medium	High	Very High

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Expertise & Experience: HPLC is the workhorse for quality control (QC) of indazole-based active pharmaceutical ingredients (APIs) and drug products. Its utility stems from its applicability to a wide range of non-volatile and thermally labile compounds. The presence of the aromatic indazole core provides strong UV chromophores, making UV detection highly suitable.[13] The choice of a reversed-phase C18 column is the standard starting point due to the moderate polarity of most indazole derivatives.

Trustworthiness: The method's reliability is ensured through rigorous validation of parameters like specificity, linearity, accuracy, and precision, as mandated by ICH guidelines.[7][14] System suitability tests (SSTs) performed before each run (e.g., checking tailing factor, theoretical plates, and injection precision) confirm that the chromatographic system is performing as expected.[15]

• Instrumentation: Standard HPLC system with a Diode Array Detector (DAD) or multi-wavelength UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A typical starting point is a gradient or isocratic mixture of Acetonitrile (ACN) and 0.1% formic acid in water. The organic modifier and pH are critical parameters to optimize for achieving sharp, symmetrical peaks and adequate resolution from impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Controlling column temperature is crucial for reproducible retention times.

• Detection Wavelength: Determined by scanning the UV absorbance maximum of the specific indazole derivative (typically in the 210-320 nm range).[13]

• Sample Preparation: Dissolve the sample in a suitable diluent (often the mobile phase) to a concentration within the validated linear range and filter through a 0.45 µm syringe filter.

• Quantification: Generate a calibration curve using at least five concentrations of a certified reference standard. The concentration of the analyte is determined by comparing its peak area to the calibration curve.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is best suited for volatile and thermally stable indazole derivatives. Many indazoles, particularly those with polar functional groups (-NH, -OH), exhibit poor chromatographic behavior (e.g., peak tailing) and may not be sufficiently volatile.[16] Therefore, chemical derivatization is often a necessary step.[17] Silylation or acylation reactions are employed to block the active hydrogens, thereby increasing volatility and improving peak shape.[17] The mass spectrometer provides high selectivity and structural information from the fragmentation pattern, which is invaluable for impurity identification.[18][19]

Trustworthiness: Method validation for GC-MS includes assessing the completeness and reproducibility of the derivatization reaction. The use of an internal standard is highly recommended to compensate for variations in derivatization efficiency and injection volume.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Experience: LC-MS/MS is the gold standard for quantifying indazole derivatives at very low concentrations, particularly in complex biological matrices like plasma or urine.[20][21] Its exceptional sensitivity and selectivity are achieved by using Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented, and a resulting product ion is monitored. This technique effectively eliminates interferences from the biological matrix.[22]

Trustworthiness: The primary challenge in LC-MS/MS is managing matrix effects, where co-eluting components can suppress or enhance the ionization of the target analyte.[22][23] To ensure the highest level of accuracy and self-validation, the use of a stable isotope-labeled (SIL) internal standard is the preferred approach.[20] A SIL internal standard has nearly identical chemical properties and retention time to the analyte, allowing it to perfectly compensate for variations in sample preparation, instrument response, and matrix effects.

• Instrumentation: A liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm). Smaller dimensions are used to conserve solvent and improve sensitivity.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile. A gradient elution is typically used for robust separation.

• Flow Rate: 0.4 mL/min.

• Sample Preparation (Protein Precipitation): a. To 50 µL of plasma sample, add 10 µL of SIL internal standard working solution. b. Add 150 µL of cold acetonitrile to precipitate proteins. c. Vortex for 1 minute, then centrifuge at 14,000 rpm for 10 minutes. d. Transfer the supernatant to an autosampler vial for injection.

• Mass Spectrometry: Operate in positive ESI mode. Optimize MRM transitions (precursor ion -> product ion) and collision energies for both the analyte and the SIL internal standard by infusing standard solutions.

• Quantification: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

UV-Vis Spectrophotometry

Expertise & Experience: While lacking the specificity of chromatographic methods, UV-Vis spectrophotometry offers a rapid, simple, and low-cost approach for quantifying a pure indazole derivative in a simple matrix, such as a bulk drug substance or a simple formulation.[24][25] The method relies on the Beer-Lambert law, where the absorbance of the analyte is directly proportional to its concentration.

Trustworthiness: The method's primary limitation is its susceptibility to interference from any other substance that absorbs at the same wavelength.[25] Therefore, specificity must be rigorously demonstrated by comparing the spectra of the analyte, placebo (formulation excipients), and any potential impurities to ensure no overlap at the analytical wavelength.[24] Validation according to USP <857> guidelines for photometric accuracy and linearity is essential.[26]

Caption: Decision tree for selecting an appropriate analytical method for indazoles.

Conclusion and Authoritative Grounding

The cross-validation of analytical methods for indazole derivatives is not merely a regulatory formality but a scientific necessity to ensure data integrity and product quality. The choice of methodology—be it the robust and reliable HPLC-UV for routine QC, the highly sensitive LC-MS/MS for bioanalysis, the specific GC-MS for volatile compounds, or the rapid UV-Vis for simple assays—must be a deliberate decision based on the analyte's properties and the analytical objective.

A successful cross-validation study, grounded in the principles of ICH Q2(R2), provides the ultimate confidence that results are equivalent and reliable, regardless of the method employed.[9] This guide has provided the foundational knowledge, comparative data, and actionable protocols to empower researchers, scientists, and drug development professionals to make informed decisions, ensuring that their analytical data is consistently accurate, precise, and fit for purpose.

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• MDPI. (2022, July 23). An Overview of the Biological Evaluation of Selected Nitrogen-Containing Heterocycle Medicinal Chemistry Compounds.
• ResearchGate. (2025, August 8). Analysis and Investigations on Synthesis and Biological Evaluation of Certain Nitrogen Containing Heterocyclic Compounds.
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• ThaiScience. (n.d.). Facile derivative uv spectroscopy method- simultaneous estimation of tinidazole and fluconazole in combined tablet dosage form.
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• MDPI. (2025, May 3). Analytical Method for the Simultaneous Determination of Albendazole and Metabolites Using HPLC-PDA: A Validation Study.

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A Comparative Efficacy Analysis of Novel Indazole-Based Kinase Inhibitors: A Guide for Preclinical Evaluation

Introduction: The Kinase Inhibitor Landscape in Oncology

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis.[1] Dysregulation of kinase activity is a hallmark of many cancers, making them a major focus for targeted cancer therapy. The success of kinase inhibitors in the clinic has been transformative, with numerous approved drugs targeting a range of kinases.[2] The indazole scaffold is a privileged structure in medicinal chemistry, known to interact with the ATP-binding site of many kinases.[3] This guide provides a framework for the preclinical evaluation of a novel indazole-based compound, exemplified by the hypothetical molecule 1,5-Dimethyl-1H-indazol-4-ol, against established kinase inhibitors. We will outline the critical experiments and data analysis required to build a robust efficacy profile for a novel drug candidate.

Hypothetical Target and Signaling Pathway

For the purpose of this guide, we will consider a hypothetical scenario where 1,5-Dimethyl-1H-indazol-4-ol is designed to target "Kinase X," a receptor tyrosine kinase implicated in a specific cancer type. The activation of Kinase X by its ligand initiates a downstream signaling cascade, promoting cell proliferation and survival.

Caption: Hypothetical signaling pathway of Kinase X.

Selection of Comparator Inhibitors

A thorough comparison requires benchmarking against well-characterized inhibitors. For our hypothetical Kinase X, we will select two comparators:

• Known Inhibitor A: A highly potent and selective, clinically approved inhibitor of Kinase X.

• Known Inhibitor B: A multi-kinase inhibitor known to inhibit Kinase X among other targets, representing a different selectivity profile.

Part 1: Biochemical Efficacy Assessment

The initial evaluation of a novel inhibitor focuses on its direct interaction with the target kinase in a purified system. This allows for the determination of key potency and selectivity parameters.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of 1,5-Dimethyl-1H-indazol-4-ol against Kinase X and compare it to Known Inhibitors A and B.

Methodology:

A common method for this is the ADP-Glo™ Kinase Assay , which measures the amount of ADP produced during the kinase reaction.[4]

Experimental Workflow:

Caption: Workflow for an in vitro kinase inhibition assay.

Data Presentation:

The results should be presented in a clear, tabular format.

Compound	Kinase X IC50 (nM)
1,5-Dimethyl-1H-indazol-4-ol	Experimental Value
Known Inhibitor A	Literature Value
Known Inhibitor B	Literature Value

Kinase Selectivity Profiling

Objective: To assess the selectivity of 1,5-Dimethyl-1H-indazol-4-ol across a panel of kinases.

Methodology:

The compound should be screened against a broad panel of kinases at a fixed concentration (e.g., 1 µM) to identify potential off-target activities.[5] Follow-up dose-response assays should be performed on any identified off-targets.

Data Presentation:

A common way to visualize this is through a kinome map or a table summarizing the inhibition of a representative panel.

Kinase Target	% Inhibition by 1,5-Dimethyl-1H-indazol-4-ol (at 1 µM)
Kinase X	>95%
Kinase Y	Experimental Value
Kinase Z	Experimental Value
...	...

Part 2: Cell-Based Efficacy Assessment

Moving from a purified system to a cellular context is crucial to understand the compound's activity in a more physiologically relevant environment.[6]

Cellular Proliferation and Viability Assays

Objective: To determine the effect of 1,5-Dimethyl-1H-indazol-4-ol on the proliferation and viability of cancer cell lines dependent on Kinase X signaling.

Methodology:

A panel of cancer cell lines with known Kinase X expression and dependency should be used.[7] The MTT assay or CellTiter-Glo® Luminescent Cell Viability Assay are standard methods.

Experimental Protocol (MTT Assay):

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 1,5-Dimethyl-1H-indazol-4-ol and the comparator inhibitors for 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

Data Presentation:

Cell Line	Compound	GI50 (µM)
Cancer Line 1	1,5-Dimethyl-1H-indazol-4-ol	Experimental Value
(Kinase X dependent)	Known Inhibitor A	Literature Value
Known Inhibitor B	Literature Value
Cancer Line 2	1,5-Dimethyl-1H-indazol-4-ol	Experimental Value
(Kinase X independent)	Known Inhibitor A	Literature Value
Known Inhibitor B	Literature Value

Target Engagement and Downstream Signaling Inhibition

Objective: To confirm that 1,5-Dimethyl-1H-indazol-4-ol inhibits Kinase X phosphorylation and its downstream signaling pathway in cells.

Methodology:

Western Blotting is the gold-standard technique for this analysis.

Experimental Protocol:

• Cell Treatment: Treat Kinase X-dependent cells with the inhibitors for a short period (e.g., 2 hours).

• Cell Lysis: Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against phospho-Kinase X, total Kinase X, phospho-ERK, total ERK, and a loading control (e.g., GAPDH).

• Detection: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands.

Expected Outcome: Treatment with 1,5-Dimethyl-1H-indazol-4-ol should lead to a dose-dependent decrease in the phosphorylation of Kinase X and downstream effectors like ERK, without affecting the total protein levels.

Conclusion

This guide provides a foundational framework for the comparative efficacy evaluation of a novel indazole-based kinase inhibitor. By systematically assessing the biochemical potency, selectivity, and cellular activity of 1,5-Dimethyl-1H-indazol-4-ol in parallel with known inhibitors, researchers can build a comprehensive data package to support its further development. The experimental protocols and data presentation formats outlined here are designed to ensure scientific rigor and facilitate clear interpretation of the results.

References

• Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substr
• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. (2018). PMC.
• Immune cell-based screening assay for response to anticancer agents: applic
• Comparative kinase and cancer cell panel profiling of kinase inhibitors approved for clinical use
• Measuring and interpreting the selectivity of protein kinase inhibitors. (n.d.). PMC.
• Kinase Selectivity Profiling System: General Panel Protocol. (n.d.).
• Quantitative conformational profiling of kinase inhibitors reveals origins of selectivity for Aurora kinase activation st
• Profiling the kinetic selectivity of kinase marketed drugs. (2017). Enzymlogic.
• Cell-based Assays for Drug Discovery. (n.d.). Reaction Biology.
• Kinase Assays with Myra. (n.d.). Bio Molecular Systems.
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• Cell based assays for drug discovery | Immunotherapy. (n.d.). Miltenyi Biotec | USA.
• Kinase assays. (2020). BMG LABTECH.
• A Comparison of Protein Kinases Inhibitor Screening Methods Using Both Enzymatic Activity and Binding Affinity Determin
• Synthesis of Pharmacologically Active Indazoles and Its Analogues: A Review. (n.d.). CJST.

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Benchmarking the Synthesis of 1,5-Dimethyl-1H-indazol-4-ol: A Comparative Methodological Guide

The indazole ring system is a privileged heterocyclic scaffold in modern drug discovery, frequently serving as a bioisostere for indole and playing a critical role in the development of kinase inhibitors, such as those targeting IRAK4[1][2]. Among the heavily substituted derivatives, 1,5-Dimethyl-1H-indazol-4-ol (CAS: 1416714-14-1)[3][4] presents a unique synthetic challenge. The presence of a C4-hydroxyl group, a C5-methyl group, and the requirement for precise N1-methylation demands rigorous control over regioselectivity and functional group tolerance.

As an Application Scientist, benchmarking the synthesis of this specific molecule requires moving beyond basic reaction schemes to understand the thermodynamic and kinetic forces governing indazole reactivity. This guide compares three distinct synthetic methodologies, providing researchers with a causality-driven analysis and self-validating experimental protocols.

Part 1: Retrosynthetic Strategies & Mechanistic Rationale

The synthesis of 1,5-Dimethyl-1H-indazol-4-ol can be approached via three primary paradigms, each with distinct mechanistic trade-offs:

• Method A (Direct Alkylation) : Late-stage regioselective N1-methylation of the commercially available precursor 5-Methyl-1H-indazol-4-ol (CAS: 1360968-74-6)[3].

• Method B (De Novo Pd-Catalyzed Synthesis) : Transition-metal catalyzed intramolecular C-N bond formation utilizing an o-halobenzaldehyde and methylhydrazine[1].

• Method C (Classical Diazotization) : The Jacobson or Davis-Beirut synthesis, relying on the diazotization of o-toluidine derivatives followed by cyclization[5].

Caption: Retrosynthetic pathways for 1,5-Dimethyl-1H-indazol-4-ol comparing direct alkylation and de novo methods.

Part 2: Benchmarking Synthetic Routes

Method A: Direct Regioselective N1-Alkylation

Indazoles exhibit annular tautomerism, and their deprotonation yields an ambident indazolide anion. Alkylation at the more electronegative N1 position is thermodynamically favored, whereas N2 alkylation is often kinetically driven. By employing a strong, non-nucleophilic base (e.g., NaH) in a polar aprotic solvent (THF) at controlled temperatures, thermodynamic control can be established to favor the N1-isomer (1,5-Dimethyl-1H-indazol-4-ol) over the N2-isomer (2,5-Dimethyl-2H-indazol-4-ol).

Caption: Mechanistic divergence of the indazolide ambident anion leading to N1 (major) and N2 (minor) isomers.

Method B: Palladium-Catalyzed De Novo Synthesis

To circumvent the N1/N2 selectivity dilemma entirely, de novo ring construction can be employed. This method leverages a palladium-catalyzed cross-coupling between an o-bromobenzaldehyde derivative and methylhydrazine[1]. The pre-installation of the N-methyl group on the hydrazine ensures exclusive N1-substitution upon cyclization. However, this route requires subsequent deprotection of the C4-methoxy group to reveal the target hydroxyl moiety.

Method C: Classical Jacobson Synthesis

The Jacobson synthesis involves the diazotization of an N-acylated o-toluidine derivative followed by intramolecular cyclization[5]. While historically significant, this method requires highly acidic conditions and the generation of potentially hazardous diazonium salts. These conditions are often incompatible with unprotected electron-rich phenols (like the C4-hydroxyl group), leading to electrophilic aromatic substitution side reactions and poor yields.

Part 3: Quantitative Data & Yield Comparison

Metric	Method A: Direct Alkylation	Method B: Pd-Catalyzed De Novo	Method C: Jacobson Diazotization
Starting Material	5-Methyl-1H-indazol-4-ol	2-Bromo-4-methoxy-3-methylbenzaldehyde	N-Acetyl-6-methoxy-3-methyl-o-toluidine
Overall Yield	65 - 75%	45 - 55% (over 3 steps)	< 25%
N1:N2 Selectivity	5:1 to 7:1	> 99:1 (Exclusive N1)	N/A (Forms 1H-indazole prior to alkylation)
Scalability	High (Kilogram scale)	Moderate (Cost-limited by Pd/Ligand)	Low (Hazardous diazonium intermediates)
E-Factor	Low	High (Due to metal waste and solvent)	Very High

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol 1: Regioselective N1-Alkylation (Method A)

Objective: Synthesize 1,5-Dimethyl-1H-indazol-4-ol via thermodynamic control of the ambident anion.

• Deprotonation : Dissolve 5-Methyl-1H-indazol-4-ol (1.0 eq) in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to 0 °C.

  • Causality: Cooling mitigates the exothermic deprotonation and stabilizes the resulting indazolide anion, preventing thermal degradation of the starting material.

• Anion Generation : Add Sodium Hydride (60% dispersion in mineral oil, 1.1 eq) portion-wise. Stir for 30 minutes at 0 °C until hydrogen evolution ceases.

  • Causality: NaH acts as a strong, non-nucleophilic base to irreversibly deprotonate the N1 position, generating the delocalized ambident anion without competing as a nucleophile.

• Alkylation : Add Iodomethane (1.05 eq) dropwise. Allow the mixture to slowly warm to room temperature and stir for 4 hours.

  • Causality: Gradual warming ensures thermodynamic control, favoring the more stable N1-alkylated product over the kinetically accessible N2-isomer.

• Validation & Quenching : Monitor via TLC (EtOAc/Hexanes 1:1). Upon consumption of the starting material, quench carefully with saturated aqueous NH₄Cl.

  • Causality: NH₄Cl safely neutralizes unreacted NaH without creating a highly basic aqueous layer that could solubilize the phenolic product.

• Purification : Extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and purify via silica gel flash chromatography (Gradient: 10-30% EtOAc in Hexanes).

  • Self-Validation Check: The N2-alkylated byproduct possesses a higher dipole moment and interacts more strongly with the polar silica stationary phase. Therefore, it will elute later (lower Rf) than the desired N1-isomer.

Protocol 2: Palladium-Catalyzed De Novo Synthesis (Method B)

Objective: Construct the 1H-indazole core directly with N1-methyl substitution to bypass selectivity issues[1].

• Hydrazone Formation : Combine 2-Bromo-4-methoxy-3-methylbenzaldehyde (1.0 eq) and methylhydrazine (1.2 eq) in toluene. Stir at room temperature for 2 hours.

  • Causality: Condensation forms the intermediate hydrazone, setting up the N-N bond pre-cyclization and locking the methyl group at the future N1 position.

• Catalyst Activation : In a separate Schlenk flask, mix Pd₂(dba)₃ (0.05 eq) and BINAP (0.10 eq) in degassed toluene. Stir for 15 minutes.

  • Causality: Pre-forming the active Pd(0)-phosphine complex ensures efficient oxidative addition into the aryl-bromide bond in the subsequent step.

• Intramolecular Amination : Transfer the hydrazone solution to the catalyst mixture. Add Cs₂CO₃ (2.0 eq). Heat to 100 °C for 12 hours.

  • Causality: Thermal activation at 100 °C is required to overcome the activation energy barrier of the reductive elimination step in the catalytic cycle, closing the pyrazole ring.

• Deprotection : Isolate the 4-methoxy intermediate, dissolve in anhydrous DCM, and treat with BBr₃ (3.0 eq) at -78 °C. Slowly warm to room temperature.

  • Causality: BBr₃ selectively cleaves the aryl ether to reveal the C4-hydroxyl group without disrupting the robust indazole core.

Part 5: References

• Indazole – an emerging privileged scaffold: synthesis and its biological significance National Institutes of Health (PMC) URL:[Link][1]

• WO2017186693A1 - Synthesis of indazoles (IRAK4 Inhibitors) Google Patents URL:[2]

• 1,5-Dimethyl-1H-indazol-4-ol (CAS: 1416714-14-1) AOBChem USA URL: [Link][4]

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Safety & Regulatory Compliance

Guide to Proper Disposal Procedures for 1,5-Dimethyl-1H-indazol-4-ol

[1][2]

Executive Summary & Operational Context

1,5-Dimethyl-1H-indazol-4-ol (CAS: Verify with specific vendor, often analog-based) is a fused nitrogen-containing heterocyclic compound with a phenolic hydroxyl group.[1][2] In drug discovery, indazoles are frequently utilized as pharmacophores for kinase inhibitors and receptor modulators.

Critical Safety Directive: As a phenolic indazole, this compound possesses dual chemical behaviors: the electron-rich indazole ring makes it susceptible to electrophilic attack, while the phenolic moiety introduces weak acidity. Disposal protocols must prevent contact with strong oxidizers to avoid exothermic decomposition.

This guide provides a self-validating workflow for the safe sequestration and disposal of this compound, adhering to "Cradle-to-Grave" management principles.

Hazard Identification & Waste Characterization

Before disposal, the waste stream must be characterized.[3] While specific SDS data varies by synthesis purity, treat 1,5-Dimethyl-1H-indazol-4-ol as a Hazardous Organic Solid .

Hazard Class	GHS Classification (Conservative)	Operational Implication
Health	Acute Tox. 4 (Oral), Skin/Eye Irrit. 2/2A	Do not dispose of via sanitary sewer.
Environmental	Aquatic Acute 1 / Chronic 1	Zero-discharge policy for aqueous waste streams.
Chemical	Combustible Solid	Segregate from oxidizers (e.g., Nitric acid, Peroxides).
RCRA Status	Non-Listed (Unless characteristic)	Manage as Non-Regulated Hazardous Waste (unless mixed with listed solvents).

Expert Insight: The "4-ol" (hydroxyl) group increases water solubility compared to bare indazoles, but not enough to justify drain disposal. The nitrogen-rich core poses a risk of NOₓ generation during incineration, mandating disposal at facilities with appropriate scrubbers.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound)

Scenario: Expired inventory or excess solid reagent.[3]

• Containerization: Transfer the solid into a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Deactivation (Optional but Recommended for High Potency): If the compound is part of a high-potency active pharmaceutical ingredient (HPAPI) workflow, wet the solid with a 10% bleach solution to minimize dust generation before sealing. Note: Check compatibility; for standard lab use, direct containerization is preferred.

• Labeling: Affix a hazardous waste label.

  • Constituents: "1,5-Dimethyl-1H-indazol-4-ol (100%)"

  • Hazards: "Toxic, Irritant."[2][4][5][6]

• Storage: Place in the "Solid Organic Waste" satellite accumulation area.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Scenario: Compound dissolved in solvents (DMSO, Methanol, DCM).

• Segregation: Determine the primary solvent.

  • Halogenated: (e.g., DCM, Chloroform)

    Halogenated Waste Stream .

  • Non-Halogenated: (e.g., Methanol, Ethyl Acetate)

    Non-Halogenated Organic Waste Stream .

• pH Check: Because of the phenolic -OH, ensure the waste stream pH is not effectively basic (>12.5) if mixing with other streams, although standard organic solvent waste is generally tolerant.

• Precipitation (Volume Reduction): If large volumes of aqueous waste contain the compound, consider salting out or chilling to precipitate the solid, filtering it, and disposing of the solid separately to reduce liquid waste volume.

C. Contaminated Debris

Scenario: Gloves, weigh boats, paper towels.

• Bagging: Double-bag all dry debris in clear, heavy-duty polyethylene bags (minimum 4 mil thickness).

• Tagging: Tag as "Hazardous Debris - Organic Contamination."

Decision Logic & Workflow Visualization

The following diagram outlines the operational decision tree for disposing of 1,5-Dimethyl-1H-indazol-4-ol.

Caption: Operational decision tree for segregating 1,5-Dimethyl-1H-indazol-4-ol waste streams based on physical state and solvent matrix.

Chemical Compatibility & Segregation

The chemical structure dictates where this waste can be stored while awaiting pickup.

Chemical Group	Compatibility Status	Mechanism of Failure
Strong Oxidizers (Nitric Acid, Peroxides)	INCOMPATIBLE	The electron-rich indazole ring + phenol group can undergo rapid oxidation, potentially leading to fire or explosion.
Strong Bases (NaOH, KOH)	Caution	Will deprotonate the phenolic hydroxyl (pKa ~10), forming a salt. This is generally safe but alters solubility.
Acids (HCl, H₂SO₄)	Compatible	The pyridine-like nitrogen in the indazole ring may protonate, increasing solubility, but generally stable.

Emergency Procedures (Spill Response)

In the event of a spill outside of a containment hood:

• Evacuate & Ventilate: If dust is airborne, clear the area.[1][5][7]

• PPE: Don nitrile gloves (double layer recommended), lab coat, and safety goggles. If powder is fine, use N95 or P100 respiratory protection.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste container.

  • Liquid: Absorb with vermiculite or sand.[2] Do not use combustible materials like sawdust (due to the nitrogen-rich nature of the compound).

• Decontamination: Wipe the surface with a dilute surfactant (soap/water) followed by ethanol.

Regulatory Compliance (USA focus)

• EPA RCRA: This specific isomer is generally not P-listed or U-listed. However, the generator is responsible for determining if it exhibits characteristics of toxicity (D004-D043).

• Best Practice: Unless TCLP testing proves otherwise, manage as Non-RCRA Regulated Hazardous Waste destined for high-temperature incineration.

• DOT Shipping: If shipping pure waste off-site, it likely falls under UN 2811, Toxic solids, organic, n.o.s. (1,5-Dimethyl-1H-indazol-4-ol).

References

• National Research Council. (2011).[8] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[8] [Link]

• U.S. Environmental Protection Agency. (n.d.). Resource Conservation and Recovery Act (RCRA) Regulations.[9][10] Retrieved from [Link]

• PubChem. (n.d.). Indazole Compound Summary. National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (HCS). 29 CFR 1910.1200. [Link]

Sources

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Personal protective equipment for handling 1,5-Dimethyl-1H-indazol-4-ol

Topic: Operational Safety Guide: Handling 1,5-Dimethyl-1H-indazol-4-ol CAS: 1416714-14-1 Signal Word: WARNING [1][2]

Core Directive: The "Precautionary Analog" Approach

1,5-Dimethyl-1H-indazol-4-ol is a specialized pharmaceutical intermediate.[1] While specific toxicological data for this exact isomer is limited in public registries, its structure (an indazole ring fused with a phenolic hydroxyl group) dictates a strict safety protocol.[3][4]

The Safety Axiom: Treat this compound as a Potent Irritant and Suspected Sensitizer .[3] The phenolic moiety (-OH) increases the risk of skin absorption and oxidative instability, while the indazole core suggests potential bioactivity.[3][4]

Immediate Hazard Profile (GHS Classifications):

• H302: Harmful if swallowed.[3]

• H315: Causes skin irritation.[3][5]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE) Matrix

Self-Validating Logic: The PPE selected below counters the specific physical risks of the compound (fine dust generation) and chemical risks (phenolic permeation).[3]

Protection Zone	Standard Protocol (<100 mg)	High-Risk Protocol (>100 mg or Solution)	Technical Rationale
Respiratory	N95 / FFP2 Mask	P100 / P3 Respirator (Half-face)	Prevents inhalation of airborne particulates during weighing.[1] Indazole dusts are potent respiratory irritants.[3]
Hand Protection	Double Nitrile Gloves (4 mil inner / 5 mil outer)	Double Nitrile + Change every 30 mins	Phenolic compounds can permeate thin nitrile.[3] Double gloving provides a "breakthrough buffer."[3]
Eye Protection	Safety Glasses (Side Shields)	Chemical Goggles	Protects against dust migration (solids) and splashes (solutions).[3]
Body Defense	Lab Coat (Cotton/Poly)	Lab Coat + Tyvek Sleeves	Disposable sleeves prevent cuff contamination, a common exposure route during weighing.[3][4]

Operational Handling Protocols

A. Storage & Stability (The "Purity-Safety" Link)

• Condition: Store at 2–8°C .

• Atmosphere: Inert Gas (Argon or Nitrogen) is mandatory.[3]

• Why: The C4-hydroxyl group makes this compound electron-rich and prone to oxidation (turning brown/black).[1] Oxidized byproducts can be more sensitizing than the parent compound.[3]

• Container: Amber glass vial with a Teflon-lined cap to prevent light degradation and cap corrosion.

B. Weighing & Transfer Workflow

• Engineering Control: All open handling must occur inside a Chemical Fume Hood or Powder Weighing Station .[3]

• Static Control: Use an anti-static gun or bar before weighing.[3] Dry indazole powders are static-prone; static discharge can cause the powder to "jump," leading to area contamination.[4]

Protocol Visualization: Safe Weighing Logic

Figure 1: Decision logic for safe weighing. Note the mandatory static control for larger quantities to prevent aerosolization.

C. Solubilization

• Preferred Solvents: DMSO, Methanol, DMF.[3][4]

• Protocol: Add solvent to the solid (not solid to solvent) to minimize splash risk.[3]

• Caution: Once in solution (especially DMSO), the compound penetrates skin rapidly .[3][4] Treat solutions as "Skin Toxic" regardless of the solid's classification.[3]

Emergency Response & Disposal

Spill Management (Solid)

• Evacuate: Clear the immediate area of personnel.

• PPE Up: Don Goggles and N95/P100 respirator.[3]

• No Dust: Do NOT sweep. Dry sweeping aerosolizes the irritant.[3]

• Wet Method: Cover the spill with a paper towel dampened with Methanol or water.[3]

• Collect: Scoop the damp material into a hazardous waste bag.

Waste Disposal

• Classification: Hazardous Chemical Waste (Toxic/Irritant).[3]

• Stream: Segregate into Solid Waste (for contaminated wipes/gloves) or Non-Halogenated Organic Liquid Waste (for solutions).[3]

• Labeling: Must be labeled with full chemical name and "Irritant/Harmful".[3]

Emergency Decision Logic

Figure 2: Immediate response actions for exposure incidents. Speed is critical for eye/skin contact.[3]

References

• BLD Pharm. (n.d.).[3] Safety Data Sheet: 1,5-Dimethyl-1H-indazol-4-ol (CAS 1416714-14-1).[1][2] Retrieved from [3][4]

• PubChem. (2025).[3][6] Compound Summary: 1H-Indazol-4-ol (Analogous Hazard Data).[1] National Library of Medicine.[3] Retrieved from [3][4]

• Occupational Safety and Health Administration (OSHA). (n.d.).[3] Toxic and Hazardous Substances: Respiratory Protection Standards (29 CFR 1910.134).[3] Retrieved from [3][4]

• ChemSrc. (2025).[3] 1,5-Dimethyl-1H-indazol-4-ol Chemical Properties. Retrieved from [3][4]

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• 1. 1416712-62-3|1,4-Dimethyl-1H-indazol-6-ol|BLD Pharm [bldpharm.com]
• 2. 1360968-74-6|5-Methyl-1H-indazol-4-ol|BLD Pharm [bldpharm.com]
• 3. CompTox Chemicals Dashboard [comptox.epa.gov]
• 4. Synthesis of Novel Series of 1-(6-Hydroxy-4-(1H-indol-3-yl)-3,6-dimethyl- 4,5,6,7-tetrahydro-1H-indazol-5-yl)ethan-1-oneas Evaluations of their Antimicrobial Activity with Insilco Docking Study [jmchemsci.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. 1,5-dimethyl-1H-pyrazol-4-amine | C5H9N3 | CID 573813 - PubChem [pubchem.ncbi.nlm.nih.gov]